2-Bromo-1,4-dimethyl-1H-imidazole

• CAS: 235426-30-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Bromo-1,4-dimethyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential applications of 2-Bromo-1,4-dimethyl-1H-imidazole. This molecule serves as a versatile chemical intermediate, particularly valuable in the fields of medicinal chemistry and materials science. Its substituted imidazole core is a privileged scaffold found in numerous biologically active compounds, making this building block highly relevant for drug discovery and lead optimization campaigns.[1][2]

Core Physicochemical Properties

The fundamental properties of 2-Bromo-1,4-dimethyl-1H-imidazole are summarized below. These computed and experimental values are essential for planning synthetic routes, purification procedures, and formulation studies.

Property	Value	Source
CAS Number	235426-30-9	[3][4][5]
Molecular Formula	C₅H₇BrN₂	[3][5]
Molecular Weight	175.03 g/mol	[3][5]
Exact Mass	173.97926 Da	[3]
IUPAC Name	2-bromo-1,4-dimethylimidazole	[3]
XLogP3	1.4	[3]
Topological Polar Surface Area	17.8 Ų	[3]
Heavy Atom Count	8	[3]
Formal Charge	0	[3]
Complexity	86.5	[3]
Rotatable Bond Count	0	[3]
Hydrogen Bond Donor Count	0	[3]
Hydrogen Bond Acceptor Count	2	[3]

Experimental Protocols

While specific, detailed experimental protocols for 2-Bromo-1,4-dimethyl-1H-imidazole are not extensively published in peer-reviewed literature, its synthesis and subsequent use in cross-coupling reactions follow well-established methodologies for similar bromo-imidazole derivatives. The following protocols are generalized based on standard procedures in synthetic organic chemistry.

Synthesis via Bromination of 1,4-dimethyl-1H-imidazole

This protocol describes a common method for the selective bromination of an activated imidazole ring.

Materials:

• 1,4-dimethyl-1H-imidazole

• N-Bromosuccinimide (NBS) or Bromine (Br₂)

• Anhydrous solvent (e.g., Chloroform, Dichloromethane, or Acetonitrile)

• Inert gas (Argon or Nitrogen)

Procedure:

• Dissolve 1,4-dimethyl-1H-imidazole (1.0 equiv) in the chosen anhydrous solvent under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of the brominating agent (e.g., NBS, 1.0-1.1 equiv) in the same solvent to the cooled mixture.

• Allow the reaction to stir at 0 °C for 1-2 hours, then warm to room temperature.

• Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography on silica gel to yield pure 2-Bromo-1,4-dimethyl-1H-imidazole.

General Protocol for Suzuki-Miyaura Cross-Coupling

This compound is an excellent substrate for palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups.

Materials:

• 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv)

• Arylboronic acid or ester (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv)

• Anhydrous solvent mixture (e.g., Toluene/Ethanol/Water or Dioxane/Water)

Procedure:

• To an oven-dried Schlenk flask, add 2-Bromo-1,4-dimethyl-1H-imidazole, the arylboronic acid, the base, and the palladium catalyst.

• Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times.

• Add the degassed solvent system to the flask.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, or until completion is indicated by TLC or LC-MS.

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the desired coupled product.

Visualizations: Workflows and Applications

The following diagrams illustrate the synthetic logic and experimental processes relevant to 2-Bromo-1,4-dimethyl-1H-imidazole.

Caption: A simplified synthetic pathway for 2-Bromo-1,4-dimethyl-1H-imidazole.

Caption: General workflow for cross-coupling reactions using the title compound.[6]

Caption: Logical flow of using the title compound in a drug discovery program.[1]

Relevance in Drug Development and Materials Science

The imidazole ring is a critical pharmacophore present in numerous natural products and synthetic drugs, known to exhibit a wide array of biological activities including anticancer, antiviral, anti-inflammatory, and antibacterial properties.[6][7][8][9] 2-Bromo-1,4-dimethyl-1H-imidazole is a valuable intermediate for synthesizing libraries of novel imidazole-containing compounds.

• Medicinal Chemistry: The bromine atom at the 2-position serves as a versatile synthetic handle for introducing diverse functional groups via metal-catalyzed cross-coupling reactions.[1] This allows for the systematic exploration of the structure-activity relationship (SAR) to optimize the potency, selectivity, and pharmacokinetic properties of new drug candidates. The methyl groups at the 1 and 4 positions provide steric and electronic modulation, which can enhance metabolic stability and target binding affinity.[1]

• Materials Science: Beyond pharmaceuticals, the unique electronic properties of substituted imidazoles make them attractive for applications in materials science, such as the development of organic electronic materials and functional ligands for catalysis.[1]

References

• 1. China Intermediates 2,5-Dibromo-1,4-dimethyl-1H-imidazole for critical molecular building block Manufacturer, Factory | Unibrom [unibrom.com]
• 2. thieme-connect.de [thieme-connect.de]
• 3. 2-Bromo-1,4-dimethyl-1H-imidazole | C5H7BrN2 | CID 7204877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-BROMO-1,4-DIMETHYL-1H-IMIDAZOLE | 235426-30-9 [chemicalbook.com]
• 5. scbt.com [scbt.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pharmacyjournal.net [pharmacyjournal.net]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]

¹H and ¹³C NMR data for 2-Bromo-1,4-dimethyl-1H-imidazole

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the spectroscopic characterization of 2-Bromo-1,4-dimethyl-1H-imidazole, a heterocyclic compound of interest in medicinal chemistry and drug development. Due to the limited availability of specific experimental ¹H and ¹³C Nuclear Magnetic Resonance (NMR) data in publicly accessible scientific literature, this document provides a comprehensive overview of the expected NMR characteristics based on closely related analogs and general principles of NMR spectroscopy. Furthermore, it outlines a standardized experimental protocol for the acquisition of such data.

Predicted ¹H and ¹³C NMR Data

Table 1: Predicted ¹H NMR Spectral Data for 2-Bromo-1,4-dimethyl-1H-imidazole

Protons	Predicted Chemical Shift (ppm)	Multiplicity
N-CH₃	3.5 - 3.8	s
C4-CH₃	2.1 - 2.4	s
C5-H	6.7 - 7.0	s

s = singlet

Table 2: Predicted ¹³C NMR Spectral Data for 2-Bromo-1,4-dimethyl-1H-imidazole

Carbon Atom	Predicted Chemical Shift (ppm)
C2	120 - 125
C4	130 - 135
C5	115 - 120
N-CH₃	30 - 35
C4-CH₃	10 - 15

Experimental Protocol for NMR Data Acquisition

The following provides a detailed methodology for the acquisition of ¹H and ¹³C NMR spectra for 2-Bromo-1,4-dimethyl-1H-imidazole, which is a standard procedure for small organic molecules.

1. Sample Preparation:

• Weigh approximately 5-10 mg of high-purity 2-Bromo-1,4-dimethyl-1H-imidazole.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-d₆)) in a clean, dry NMR tube.

• Add a small amount of an internal standard, such as Tetramethylsilane (TMS), if required for chemical shift referencing (δ = 0.00 ppm). For most modern spectrometers, the residual solvent peak can be used as a reference.

2. NMR Spectrometer Setup:

• The data should be acquired on a high-resolution NMR spectrometer, typically with a proton frequency of 400 MHz or higher.

• Ensure the spectrometer is properly tuned and shimmed for the specific sample and solvent to achieve optimal resolution and line shape.

3. ¹H NMR Data Acquisition:

• Pulse Sequence: A standard single-pulse experiment is typically used.

• Spectral Width: Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

• Number of Scans: Acquire a sufficient number of scans (typically 8 to 64) to achieve an adequate signal-to-noise ratio.

• Relaxation Delay: Use a relaxation delay of 1-5 seconds between scans to ensure quantitative integration.

• Data Processing: Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) followed by a Fourier transform. Phase and baseline correct the resulting spectrum.

4. ¹³C NMR Data Acquisition:

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is commonly used to obtain a spectrum with singlets for each carbon atom.

• Spectral Width: Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-160 ppm).

• Number of Scans: A larger number of scans (typically several hundred to thousands) is required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope and its smaller gyromagnetic ratio.

• Relaxation Delay: A relaxation delay of 2-5 seconds is generally sufficient.

• Data Processing: Process the FID similarly to the ¹H spectrum, with appropriate window functions and Fourier transformation, followed by phasing and baseline correction.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of a small organic molecule like 2-Bromo-1,4-dimethyl-1H-imidazole.

Mass Spectrometry Analysis of 2-Bromo-1,4-dimethyl-1H-imidazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the anticipated mass spectrometry analysis of 2-Bromo-1,4-dimethyl-1H-imidazole. Due to the absence of published experimental mass spectra for this specific compound, this document presents a predictive analysis based on the known fragmentation patterns of structurally related brominated and N-methylated imidazole compounds. The information herein is intended to guide researchers in developing analytical methods and interpreting spectral data for this molecule and its analogs.

Predicted Mass Spectrum and Fragmentation

The mass spectrum of 2-Bromo-1,4-dimethyl-1H-imidazole is expected to be characterized by a distinct isotopic pattern for the molecular ion due to the presence of the bromine atom, which has two stable isotopes, 79Br and 81Br, in nearly equal natural abundance.[1] This results in two molecular ion peaks of similar intensity separated by 2 m/z units.

Ionization Mode: Electron Ionization (EI) is a suitable technique for this small, relatively volatile molecule and would likely produce a rich fragmentation pattern useful for structural elucidation.[2] Electrospray Ionization (ESI), a softer ionization method, could also be employed, likely yielding a prominent protonated molecule [M+H]+ with less fragmentation.[3][4]

Predicted Fragmentation Pathways:

Under electron ionization, the initial event is the formation of a radical cation (M+•). The primary fragmentation pathways are predicted to involve:

• Loss of a bromine radical (•Br): This is a common fragmentation for brominated compounds and would result in a stable cation.

• Loss of a methyl radical (•CH3): Cleavage of one of the methyl groups is another likely fragmentation route.

• Ring cleavage: Imidazole rings can fragment through the loss of small, stable neutral molecules such as hydrogen cyanide (HCN) or acetonitrile (CH3CN).[5]

The predicted quantitative data for the major ions expected in the mass spectrum of 2-Bromo-1,4-dimethyl-1H-imidazole are summarized in the table below.

Ion	Predicted m/z	Description
[C5H779BrN2]+•	174	Molecular Ion (M+•)
[C5H781BrN2]+•	176	Molecular Ion Isotope ([M+2]+•)
[C5H7N2]+	95	Loss of •Br
[C4H479BrN2]+	159	Loss of •CH3 from N1
[C4H481BrN2]+	161	Isotope of the above fragment
[C4H779BrN]+•	148	Loss of HCN from the molecular ion
[C4H781BrN]+•	150	Isotope of the above fragment
[C3H4N]+	54	Further fragmentation of the [M-Br]+ ion

Experimental Protocols

The following are detailed methodologies for the mass spectrometry analysis of 2-Bromo-1,4-dimethyl-1H-imidazole.

Electron Ionization Mass Spectrometry (EI-MS)

Sample Preparation:

• Dissolve approximately 1 mg of 2-Bromo-1,4-dimethyl-1H-imidazole in 1 mL of a volatile organic solvent such as methanol or dichloromethane.

• Ensure the sample is fully dissolved. If necessary, sonicate the solution for a few minutes.

Instrumentation and Parameters:

• Mass Spectrometer: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, is recommended for accurate mass measurements.

• Inlet: A direct insertion probe or a gas chromatograph (GC) can be used for sample introduction. For GC-MS, a suitable capillary column (e.g., DB-5ms) should be used with an appropriate temperature program to ensure good separation and peak shape.

• Ion Source: Electron Ionization (EI) source.

• Electron Energy: 70 eV (standard for generating reproducible fragmentation patterns).[2]

• Source Temperature: 200-250 °C.

• Mass Range: 50-300 m/z.

• Scan Rate: 1-2 scans/second.

• Data Acquisition: Acquire data in full scan mode to obtain a complete mass spectrum.

Data Analysis:

• Identify the molecular ion peaks (M+• and [M+2]+•) based on their m/z values and the characteristic 1:1 isotopic ratio for bromine.

• Identify and assign structures to the major fragment ions.

• Compare the observed fragmentation pattern with the predicted pathways.

• Utilize high-resolution data to determine the elemental composition of the molecular ion and key fragments.

Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation:

• Prepare a stock solution of 2-Bromo-1,4-dimethyl-1H-imidazole at a concentration of 1 mg/mL in a solvent compatible with ESI, such as methanol or acetonitrile.

• Dilute the stock solution to a final concentration of 1-10 µg/mL in a solvent mixture that promotes ionization, typically containing a small amount of an acid (e.g., 0.1% formic acid) for positive ion mode.

Instrumentation and Parameters:

• Mass Spectrometer: A tandem mass spectrometer (e.g., Q-TOF, triple quadrupole, or ion trap) is ideal for ESI-MS/MS experiments.

• Inlet: Direct infusion via a syringe pump or coupling with a liquid chromatograph (LC).

• Ion Source: Electrospray Ionization (ESI).

• Ionization Mode: Positive ion mode is expected to be more sensitive for this compound due to the presence of basic nitrogen atoms.

• Capillary Voltage: 3.5-4.5 kV.

• Nebulizing Gas (N2) Flow: 1-2 L/min.

• Drying Gas (N2) Flow: 8-12 L/min.

• Drying Gas Temperature: 300-350 °C.

• Mass Range: 50-300 m/z.

• Data Acquisition:

  • Full Scan MS: To identify the protonated molecule [M+H]+.

  • Tandem MS (MS/MS): Isolate the [M+H]+ ion and subject it to collision-induced dissociation (CID) to obtain fragment ions for structural confirmation. The collision energy should be optimized to achieve a good balance of precursor and fragment ions.

Data Analysis:

• Identify the protonated molecule [M+H]+ and any other adducts (e.g., [M+Na]+).

• Analyze the MS/MS spectrum to identify the fragment ions.

• Propose fragmentation mechanisms for the observed transitions.

Visualizations

The following diagrams illustrate the predicted fragmentation pathway and a general experimental workflow for the mass spectrometry analysis of 2-Bromo-1,4-dimethyl-1H-imidazole.

Caption: Predicted Electron Ionization (EI) fragmentation pathway.

Caption: General experimental workflow for mass spectrometry analysis.

References

• 1. savemyexams.com [savemyexams.com]
• 2. Ionization Modes // Mass Spectrometry & Proteomics Facility // University of Notre Dame [massspec.nd.edu]
• 3. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Infrared (IR) Spectrum of 2-Bromo-1,4-dimethyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected infrared (IR) spectrum of 2-Bromo-1,4-dimethyl-1H-imidazole, a heterocyclic compound of interest in medicinal chemistry and materials science. Due to the absence of a publicly available experimental spectrum for this specific molecule, this guide presents a predicted spectrum based on the characteristic absorption frequencies of its constituent functional groups, supported by data from analogous structures found in the literature. This document also outlines a standard experimental protocol for acquiring an IR spectrum and illustrates the analytical workflow.

Predicted Infrared Spectrum and Data Presentation

The structure of 2-Bromo-1,4-dimethyl-1H-imidazole features several key functional groups that give rise to characteristic absorption bands in the mid-infrared region. These include the C-H bonds of the methyl groups and the imidazole ring, the C=N and C=C bonds within the imidazole ring, and the C-Br bond. The predicted vibrational frequencies for these groups are summarized in the table below.

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Expected Intensity
C-H (Methyl)	Asymmetric & Symmetric Stretching	2950 - 3000	Medium to Strong
C-H (Imidazole Ring)	Stretching	3050 - 3150	Medium to Weak
C=N (Imidazole Ring)	Stretching	1600 - 1680	Medium to Strong
C=C (Imidazole Ring)	Stretching	1450 - 1550	Medium to Strong
C-N (Imidazole Ring)	Stretching	1250 - 1350	Medium
C-H (Methyl)	Bending	1375 - 1450	Medium
Imidazole Ring	Ring Vibrations/Bending	1000 - 1200	Medium to Weak
C-Br	Stretching	500 - 650	Medium to Strong

Note: The exact peak positions and intensities can be influenced by the solid-state packing, electronic effects of the substituents, and the specific experimental conditions.

Experimental Protocol: Fourier Transform Infrared (FT-IR) Spectroscopy

The following protocol outlines a standard procedure for obtaining the IR spectrum of a solid sample like 2-Bromo-1,4-dimethyl-1H-imidazole using an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

Objective: To acquire a high-resolution mid-infrared spectrum of 2-Bromo-1,4-dimethyl-1H-imidazole.

Materials and Equipment:

• FT-IR Spectrometer with an ATR accessory (e.g., diamond or germanium crystal)

• 2-Bromo-1,4-dimethyl-1H-imidazole (solid powder)

• Spatula

• Isopropanol or ethanol for cleaning

• Lint-free wipes

Methodology:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum Acquisition:

  • Clean the surface of the ATR crystal with a lint-free wipe moistened with isopropanol or ethanol and allow it to dry completely.

  • Acquire a background spectrum. This will account for the absorbance of the ATR crystal and the atmospheric conditions. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Sample Application:

  • Place a small amount of the 2-Bromo-1,4-dimethyl-1H-imidazole powder onto the center of the ATR crystal using a clean spatula.

  • Lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal surface.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum. Use the same number of scans and resolution as for the background spectrum to ensure proper subtraction.

  • The instrument's software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

• Data Processing and Analysis:

  • Process the resulting spectrum as needed (e.g., baseline correction, smoothing).

  • Identify and label the major absorption peaks.

  • Compare the peak positions with known characteristic frequencies of functional groups to confirm the structure of the compound.

• Cleaning:

  • Retract the ATR press and carefully remove the sample from the crystal using a spatula and a dry, lint-free wipe.

  • Clean the crystal surface thoroughly with a solvent-moistened wipe to remove any residual sample.

Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow for obtaining and interpreting an infrared spectrum.

Caption: Workflow for FT-IR Spectral Acquisition and Analysis.

A Technical Guide to the Solubility of 2-Bromo-1,4-dimethyl-1H-imidazole in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of 2-Bromo-1,4-dimethyl-1H-imidazole, a heterocyclic compound of interest in medicinal chemistry and materials science. Due to a lack of publicly available quantitative solubility data for this specific molecule, this document provides a comprehensive framework for its empirical determination. It outlines detailed experimental protocols for solubility assessment, focusing on the industry-standard shake-flask method coupled with High-Performance Liquid Chromatography (HPLC) for quantification. Furthermore, this guide presents the known physicochemical properties of the compound and discusses the theoretical underpinnings of solubility, including the distinction between thermodynamic and kinetic solubility, to aid in solvent selection and experimental design.

Introduction

2-Bromo-1,4-dimethyl-1H-imidazole is a substituted imidazole, a class of compounds widely recognized for its diverse biological activities and applications in pharmaceutical development. The solubility of an active pharmaceutical ingredient (API) or a key intermediate in various organic solvents is a critical parameter that influences reaction kinetics, purification strategies, formulation development, and bioavailability. A thorough understanding of a compound's solubility profile is therefore essential for efficient and effective research and development.

This guide provides a detailed overview of the methodologies required to determine the solubility of 2-Bromo-1,4-dimethyl-1H-imidazole in a range of organic solvents. While specific experimental values are not available in the current literature, the protocols described herein represent the gold standard for generating reliable and reproducible solubility data.

Physicochemical Properties of 2-Bromo-1,4-dimethyl-1H-imidazole

A summary of the known physical and chemical properties of 2-Bromo-1,4-dimethyl-1H-imidazole is presented in Table 1. These properties are essential for understanding the compound's general behavior and for designing solubility experiments.

Table 1: Physicochemical Properties of 2-Bromo-1,4-dimethyl-1H-imidazole

Property	Value	Source
Molecular Formula	C₅H₇BrN₂	PubChem[1]
Molecular Weight	175.03 g/mol	PubChem[1]
CAS Number	235426-30-9	ChemicalBook[2], PubChem[1]
Appearance	Solid (predicted)	General knowledge
Storage Temperature	2-8°C (recommended for similar compounds)	N/A

Theoretical Framework for Solubility Determination

Before embarking on experimental measurements, it is crucial to understand the two primary types of solubility: thermodynamic and kinetic.

• Thermodynamic Solubility : This is the true equilibrium solubility, representing the maximum concentration of a solute that can dissolve in a solvent at a specific temperature and pressure, when the system is at equilibrium. The shake-flask method is the gold standard for determining thermodynamic solubility[3][4].

• Kinetic Solubility : This is often measured in high-throughput screening settings. It refers to the concentration at which a compound, typically dissolved in a stock solvent like DMSO, precipitates when added to an aqueous or organic medium[5][6][7]. Kinetic solubility values can be higher than thermodynamic solubility due to the formation of supersaturated solutions, and are highly dependent on the experimental protocol[8][9][10].

For the purpose of process development and formulation, determining the thermodynamic solubility is paramount.

Experimental Protocol for Determining Thermodynamic Solubility

The following section details the recommended experimental workflow for determining the thermodynamic solubility of 2-Bromo-1,4-dimethyl-1H-imidazole in various organic solvents.

The Shake-Flask Method

The shake-flask method is a robust and widely accepted technique for determining equilibrium solubility[3][4][11].

Objective: To determine the equilibrium concentration of 2-Bromo-1,4-dimethyl-1H-imidazole in a selection of organic solvents at a controlled temperature.

Materials:

• 2-Bromo-1,4-dimethyl-1H-imidazole (solid)

• Selected organic solvents (e.g., methanol, ethanol, acetone, acetonitrile, dichloromethane, ethyl acetate, toluene, etc.)

• Scintillation vials or glass flasks with screw caps

• Shaking incubator or orbital shaker with temperature control

• Analytical balance

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• HPLC system with a suitable detector (e.g., UV-Vis)

Procedure:

• Preparation: Add an excess amount of solid 2-Bromo-1,4-dimethyl-1H-imidazole to a pre-weighed vial. The presence of undissolved solid at the end of the experiment is crucial to ensure that equilibrium has been reached[11].

• Solvent Addition: Add a known volume or mass of the desired organic solvent to the vial.

• Equilibration: Tightly seal the vials and place them in a shaking incubator set to a constant temperature (e.g., 25°C). Agitate the samples for a sufficient period to allow the system to reach equilibrium. This can range from 24 to 72 hours. It is advisable to test multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing.

• Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the same temperature to let the excess solid settle. Then, centrifuge the samples at a high speed to pellet any remaining suspended solid.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant. To ensure no solid particles are transferred, it is recommended to filter the supernatant through a syringe filter.

• Dilution: Accurately dilute the collected supernatant with a suitable solvent to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of dissolved 2-Bromo-1,4-dimethyl-1H-imidazole.

Analytical Quantification by HPLC

High-Performance Liquid Chromatography (HPLC) is a precise and accurate method for quantifying the concentration of a solute in a solution[12][13].

Objective: To determine the concentration of 2-Bromo-1,4-dimethyl-1H-imidazole in the saturated solvent samples.

Procedure:

• Method Development: Develop a suitable HPLC method. This will typically involve selecting an appropriate column (e.g., C18), mobile phase, flow rate, and detector wavelength. The wavelength should be chosen based on the UV-Vis spectrum of 2-Bromo-1,4-dimethyl-1H-imidazole to ensure maximum absorbance.

• Calibration Curve: Prepare a series of standard solutions of 2-Bromo-1,4-dimethyl-1H-imidazole of known concentrations in the same solvent used for dilution. Inject these standards into the HPLC system and record the peak areas. Plot a calibration curve of peak area versus concentration.

• Sample Analysis: Inject the diluted supernatant samples into the HPLC system and record the peak areas.

• Concentration Calculation: Using the equation of the line from the calibration curve, calculate the concentration of 2-Bromo-1,4-dimethyl-1H-imidazole in the diluted samples. Remember to account for the dilution factor to determine the original solubility in the saturated solution. The final solubility is typically expressed in units such as mg/mL, g/L, or mol/L.

Data Presentation

The experimentally determined solubility data should be compiled into a clear and concise table for easy comparison.

Table 2: Example Solubility Data Table for 2-Bromo-1,4-dimethyl-1H-imidazole

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Methanol	25	[Experimental Value]	[Calculated Value]
Ethanol	25	[Experimental Value]	[Calculated Value]
Acetone	25	[Experimental Value]	[Calculated Value]
Acetonitrile	25	[Experimental Value]	[Calculated Value]
Dichloromethane	25	[Experimental Value]	[Calculated Value]
Ethyl Acetate	25	[Experimental Value]	[Calculated Value]
Toluene	25	[Experimental Value]	[Calculated Value]
[Other Solvents]	25	[Experimental Value]	[Calculated Value]

Visualizing the Experimental Workflow

The following diagrams illustrate the key experimental workflows described in this guide.

Caption: Workflow for Thermodynamic Solubility Determination.

Caption: Logical Flow for Solvent Selection Based on Solubility.

Conclusion

References

• 1. 2-Bromo-1,4-dimethyl-1H-imidazole | C5H7BrN2 | CID 7204877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-BROMO-1,4-DIMETHYL-1H-IMIDAZOLE | 235426-30-9 [chemicalbook.com]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 6. Kinetic solubility: Experimental and machine-learning modeling perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 12. pharmaguru.co [pharmaguru.co]
• 13. researchgate.net [researchgate.net]

Crystal Structure of 2-Bromo-1,4-dimethyl-1H-imidazole: A Search for Experimental Data

Despite a comprehensive search of chemical and crystallographic databases, including PubChem, the Cambridge Crystallographic Data Centre (CCDC), and the Inorganic Crystal Structure Database (ICSD), no experimental crystal structure data for 2-Bromo-1,4-dimethyl-1H-imidazole has been publicly reported. While computational models and data for related compounds are available, the specific crystallographic parameters, bond lengths, and angles determined through experimental methods like X-ray crystallography for the title compound are not present in the reviewed scientific literature.

This guide will, therefore, outline the typical experimental procedures for determining a crystal structure and present available information on closely related compounds to provide a contextual understanding for researchers, scientists, and drug development professionals.

General Experimental Protocol for Crystal Structure Determination

The determination of a molecule's crystal structure is a cornerstone of chemical and pharmaceutical research, providing definitive insights into its three-dimensional arrangement. The most common and powerful technique for this is single-crystal X-ray diffraction.

Synthesis and Crystallization

The first critical step is the synthesis of the target compound, 2-Bromo-1,4-dimethyl-1H-imidazole, followed by the growth of high-quality single crystals suitable for X-ray diffraction.

Synthesis: The synthesis of similar bromo-imidazole derivatives often involves the bromination of the corresponding imidazole precursor. For instance, the synthesis of 2-bromo-1-methylimidazole has been achieved by reacting the 2-lithio derivative of 1-methylimidazole with a bromine source like bromine (Br₂) or carbon tetrabromide (CBr₄). This is followed by methylation to obtain the desired quaternary salt. A similar pathway could potentially be adapted for the synthesis of 2-Bromo-1,4-dimethyl-1H-imidazole.

Crystallization: Growing single crystals can be more of an art than a science, with several techniques commonly employed:

• Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly and undisturbed over several days or weeks.

• Vapor Diffusion: A solution of the compound is placed in a small, open container within a larger sealed vessel containing a solvent in which the compound is less soluble (the "anti-solvent"). The slow diffusion of the anti-solvent vapor into the compound's solution reduces its solubility, promoting crystal growth.

• Cooling: A saturated solution of the compound is slowly cooled, causing the solubility to decrease and crystals to form.

X-ray Diffraction Data Collection

Once a suitable single crystal is obtained, it is mounted on a goniometer in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which diffracts the X-rays in a specific pattern determined by its internal crystal lattice. The intensities and positions of these diffracted beams are meticulously recorded by a detector.

Structure Solution and Refinement

The collected diffraction data is then processed to determine the unit cell dimensions and space group of the crystal. The initial positions of the atoms in the unit cell are determined using computational methods (structure solution). This initial model is then refined against the experimental data to improve the accuracy of the atomic positions, thermal parameters, and other crystallographic parameters. The final result is a detailed three-dimensional model of the molecule within the crystal lattice.

Data Presentation for a Hypothetical Crystal Structure

If the crystal structure of 2-Bromo-1,4-dimethyl-1H-imidazole were determined, the quantitative data would be summarized in tables similar to the following:

Table 1: Crystal Data and Structure Refinement Details

Parameter	Value
Empirical formula	C₅H₇BrN₂
Formula weight	175.03
Temperature	293(2) K
Wavelength	0.71073 Å
Crystal system	e.g., Monoclinic
Space group	e.g., P2₁/c
Unit cell dimensions	a = x.xxxx(x) Å α = 90°
b = y.yyyy(y) Å β = yy.yyyy(y)°
c = z.zzzz(z) Å γ = 90°
Volume	xxxx.x(x) ų
Z	e.g., 4
Density (calculated)	x.xxx Mg/m³
Absorption coefficient	x.xxx mm⁻¹
F(000)	xxx
Crystal size	x.xx x y.yy x z.zz mm³
Theta range for data collection	x.xx to yy.yy°
Index ranges	-h≤h≤h, -k≤k≤k, -l≤l≤l
Reflections collected	xxxxx
Independent reflections	yyyy [R(int) = z.zzzz]
Completeness to theta = yy.yy°	xx.x %
Absorption correction	e.g., Semi-empirical from equivalents
Max. and min. transmission	x.xxxx and y.yyyy
Refinement method	Full-matrix least-squares on F²
Data / restraints / params	yyyy / 0 / zzz
Goodness-of-fit on F²	x.xxx
Final R indices [I>2sigma(I)]	R1 = x.xxxx, wR2 = y.yyyy
R indices (all data)	R1 = x.xxxx, wR2 = y.yyyy
Largest diff. peak and hole	x.xxx and -y.yyy e.Å⁻³

Table 2: Selected Bond Lengths (Å) and Angles (°) for 2-Bromo-1,4-dimethyl-1H-imidazole

Bond	Length (Å)	Angle	Angle (°)
Br(1)-C(2)	x.xxx(x)	N(1)-C(2)-N(3)	xxx.x(x)
N(1)-C(2)	x.xxx(x)	N(1)-C(2)-Br(1)	xxx.x(x)
N(1)-C(5)	x.xxx(x)	N(3)-C(2)-Br(1)	xxx.x(x)
N(1)-C(6)	x.xxx(x)	C(2)-N(1)-C(5)	xxx.x(x)
C(4)-C(5)	x.xxx(x)	C(4)-C(5)-N(1)	xxx.x(x)
...	...	...	...

Visualizations

In the absence of experimental data for the title compound, a logical workflow for its hypothetical structure determination is presented below.

Caption: A generalized workflow for the determination of a small molecule crystal structure.

Conclusion

While a detailed technical guide on the experimentally determined crystal structure of 2-Bromo-1,4-dimethyl-1H-imidazole cannot be provided at this time due to the lack of publicly available data, the general procedures and the type of data that would be generated are well-established within the scientific community. Researchers interested in this specific molecule may need to undertake its synthesis, crystallization, and X-ray diffraction analysis to obtain the definitive crystal structure. The information on related compounds and the general workflow provided here serves as a valuable reference for such an endeavor.

Potential Biological Activity of 2-Bromo-1,4-dimethyl-1H-imidazole Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazole scaffold is a prominent feature in numerous biologically active compounds, demonstrating a wide array of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a bromine atom at the 2-position of the imidazole ring offers a versatile handle for synthetic modification, allowing for the generation of diverse chemical libraries for drug discovery. This technical guide explores the potential biological activity of derivatives of 2-bromo-1,4-dimethyl-1H-imidazole, a key building block for the synthesis of novel therapeutic agents. While direct research on this specific scaffold is emerging, this document extrapolates potential activities and methodologies based on closely related brominated imidazole and benzimidazole analogs. Particular focus is given to potential anticancer and antimicrobial applications, detailing relevant synthetic strategies, experimental protocols for biological evaluation, and insights into potential mechanisms of action, including the modulation of key signaling pathways.

Introduction: The Imidazole Scaffold in Medicinal Chemistry

Imidazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is a privileged structure in medicinal chemistry.[1] Its unique electronic properties and ability to participate in hydrogen bonding and coordination chemistry allow for interaction with a wide range of biological targets.[2] Consequently, imidazole derivatives have been successfully developed into drugs for various therapeutic areas.[3] The 2-bromo-1,4-dimethyl-1H-imidazole core serves as a versatile starting material for the synthesis of a wide array of derivatives, primarily through palladium-catalyzed cross-coupling reactions, enabling the introduction of various aryl and heteroaryl moieties at the 2-position.

Synthetic Strategies for Derivatization

The bromine atom at the 2-position of the 1,4-dimethyl-1H-imidazole ring is a key functional group that allows for extensive synthetic modifications. Palladium-catalyzed cross-coupling reactions are powerful tools for creating carbon-carbon and carbon-heteroatom bonds, thus enabling the synthesis of diverse libraries of derivatives.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds between the imidazole core and various aryl or heteroaryl boronic acids. This reaction is instrumental in generating biaryl structures, which are common motifs in pharmacologically active molecules.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk flask, combine 2-bromo-1,4-dimethyl-1H-imidazole (1.0 mmol), the desired arylboronic acid (1.2-1.5 mmol), and a base such as potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) (2.0-3.0 mmol).

• Catalyst Addition: Add a palladium catalyst, for example, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03-0.05 mmol).

• Solvent and Degassing: Add a suitable solvent system, such as a mixture of 1,4-dioxane and water (4:1 v/v, 10 mL). Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Reaction: Reflux the mixture at 80-90°C for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and quench with water. Extract the product with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Diagram: Synthetic Workflow for 2-Aryl-1,4-dimethyl-1H-imidazole Derivatives via Suzuki-Miyaura Coupling

Caption: Workflow for the synthesis of 2-aryl-1,4-dimethyl-1H-imidazole derivatives.

Potential Biological Activities

Based on studies of structurally similar compounds, derivatives of 2-bromo-1,4-dimethyl-1H-imidazole hold promise in several therapeutic areas, most notably in oncology and infectious diseases.

Anticancer Activity

The imidazole scaffold is a core component of numerous anticancer agents.[4] Derivatives of brominated imidazoles and benzimidazoles have demonstrated the ability to induce apoptosis and inhibit key enzymes involved in cancer cell proliferation.[5][6]

3.1.1. Case Study: 2-bromo-4-nitro-1,5-diphenyl substituted-1H-imidazole Derivatives

A study on a series of 2-bromo-4-nitro-1,5-diphenyl substituted-1H-imidazole derivatives revealed their potential as anticancer agents. These compounds were screened for their cytotoxic activity against HeLa (Human cervical carcinoma) cell lines.[1][2]

Compound	Substitution Pattern	Cytotoxic Activity against HeLa cells
A-IVd	3-NO₂	Highly Potent
A-IVh	4-NO₂	Highly Potent
A-IVj	2-Cl	Highly Potent
Reference	5-Fluorouracil	Standard
(Data extrapolated from a study on 2-bromo-4-nitro-1,5-diphenyl substituted-1H-imidazole derivatives)[1][2]

3.1.2. Experimental Protocol: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds.[6]

• Cell Seeding: Plate cancer cells (e.g., HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Treat the cells with various concentrations of the synthesized imidazole derivatives and incubate for a further 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution and measure the absorbance at 570 nm using a multi-well spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).[6]

3.1.3. Potential Signaling Pathways in Cancer

Imidazole derivatives have been shown to target various signaling pathways implicated in cancer progression. A key mechanism of action for many anticancer agents is the inhibition of protein kinases.[5]

Diagram: Potential Kinase Inhibition by Imidazole Derivatives

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. An expeditious green route toward 2-aryl-4-phenyl-1H-imidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Bromo-1,4-dimethyl-1H-imidazole | C5H7BrN2 | CID 7204877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]

Synthesis and Characterization of 2-Bromo-1,4-dimethyl-1H-imidazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Bromo-1,4-dimethyl-1H-imidazole, a key building block in medicinal chemistry and drug development. This document details a plausible synthetic protocol, expected physicochemical properties, and in-depth characterization methodologies.

Physicochemical Properties

2-Bromo-1,4-dimethyl-1H-imidazole is a halogenated heterocyclic compound. A summary of its key physicochemical properties is presented below.

Property	Value	Reference
Molecular Formula	C₅H₇BrN₂	[1]
Molecular Weight	175.03 g/mol	[1]
CAS Number	235426-30-9	[1]
Appearance	Predicted: Solid
Melting Point	46-50 °C
Boiling Point	253.6 ± 33.0 °C (Predicted)
Density	1.58 ± 0.1 g/cm³ (Predicted)
pKa	Predicted: ~4-5

Synthesis of 2-Bromo-1,4-dimethyl-1H-imidazole

The synthesis of 2-Bromo-1,4-dimethyl-1H-imidazole can be achieved via the direct bromination of 1,4-dimethyl-1H-imidazole. The regioselectivity of the bromination is directed to the C2 position, which is the most electron-rich and sterically accessible position on the imidazole ring. A common and effective brominating agent for this transformation is N-Bromosuccinimide (NBS).

References

• 1. 2-Bromo-1,4-dimethyl-1H-imidazole | C5H7BrN2 | CID 7204877 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Stability and Storage of 2-Bromo-1,4-dimethyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for 2-Bromo-1,4-dimethyl-1H-imidazole. Due to the limited availability of specific stability data for this compound, this document synthesizes information from safety data sheets (SDS) of structurally similar halogenated imidazoles and established principles of chemical stability and forced degradation studies.

Chemical Profile

2-Bromo-1,4-dimethyl-1H-imidazole is a halogenated heterocyclic compound. The presence of the bromine atom and the imidazole ring suggests potential sensitivity to factors such as light, strong oxidizing agents, and extreme temperatures. Understanding its stability is crucial for maintaining its purity and integrity in research and drug development applications.

Recommended Storage and Handling

Based on data from analogous compounds, the following conditions are recommended for the storage and handling of 2-Bromo-1,4-dimethyl-1H-imidazole to ensure its long-term stability.

Table 1: Summary of Recommended Storage and Handling Conditions

Parameter	Recommendation	Rationale & Source Analogy
Temperature	Store in a cool, dry place. Refrigeration is recommended for long-term storage.	To minimize thermal degradation. SDS for similar compounds like 2-Bromo-1H-imidazole often recommend keeping the product refrigerated to maintain quality.[1]
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen) if possible.	To prevent oxidation and reaction with atmospheric moisture.
Container	Keep in a tightly closed, light-resistant container.	To prevent exposure to moisture, air, and light, which can catalyze degradation.[1][2]
Ventilation	Store in a well-ventilated area.[2]	To ensure any potential vapors do not accumulate.
Incompatibilities	Store away from strong oxidizing agents.	Halogenated compounds can react with strong oxidizers.[1]
Handling	Handle in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid generating dust.	To prevent inhalation, ingestion, and skin contact.[1][2]

A logical workflow for ensuring the stability of 2-Bromo-1,4-dimethyl-1H-imidazole based on these storage conditions is visualized below.

Caption: Logical workflow for maintaining the stability of 2-Bromo-1,4-dimethyl-1H-imidazole.

Experimental Protocols for Stability Assessment

To definitively determine the stability of 2-Bromo-1,4-dimethyl-1H-imidazole, a forced degradation study is the recommended experimental approach.[3][4][5][6] Such studies expose the compound to various stress conditions to identify potential degradation products and pathways.

Objective: To identify the degradation pathways and develop a stability-indicating analytical method for 2-Bromo-1,4-dimethyl-1H-imidazole.

A. Materials and Equipment

• 2-Bromo-1,4-dimethyl-1H-imidazole

• HPLC-UV/MS system

• pH meter

• Forced degradation chamber (temperature, humidity, and light controlled)

• Acids (e.g., 0.1 M HCl), bases (e.g., 0.1 M NaOH), and oxidizing agents (e.g., 3% H₂O₂)

• High-purity solvents (e.g., acetonitrile, methanol, water)

• Buffers

B. General Experimental Workflow

The following diagram illustrates a typical workflow for a forced degradation study.

Caption: A generalized workflow for conducting forced degradation studies.

C. Detailed Methodologies

• Preparation of Samples: Prepare a stock solution of 2-Bromo-1,4-dimethyl-1H-imidazole in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Forced Degradation Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat the mixture at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Neutralize the sample before analysis.

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature or heat gently for a set time. Neutralize before analysis.

  • Oxidative Degradation: Treat the stock solution with 3% hydrogen peroxide at room temperature for a specified duration.

  • Thermal Degradation: Expose both the solid compound and a solution to elevated temperatures (e.g., 60-80°C) in a stability chamber.

  • Photolytic Degradation: Expose the solution to UV and visible light in a photostability chamber.

• Analysis:

  • Develop an HPLC method (e.g., reverse-phase with a C18 column) that can separate the parent compound from its potential degradation products.

  • Analyze all stressed samples, along with an unstressed control sample, using the developed HPLC-UV method.

  • Use mass spectrometry (MS) coupled with HPLC to identify the mass of the degradation products, which aids in structure elucidation.

• Data Interpretation:

  • Calculate the percentage of degradation in each stress condition.

  • Identify the major degradation products and propose degradation pathways.

  • The developed analytical method is considered "stability-indicating" if it can resolve the parent peak from all significant degradation product peaks.

Conclusion

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. acdlabs.com [acdlabs.com]
• 4. biopharminternational.com [biopharminternational.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

In-Depth Technical Guide: Properties and Safety of CAS Number 235426-30-9 (2-Bromo-1,4-dimethyl-1H-imidazole)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical properties, safety information, and synthetic applications of the compound with CAS number 235426-30-9, identified as 2-Bromo-1,4-dimethyl-1H-imidazole. This heterocyclic compound serves as a valuable intermediate in medicinal chemistry, particularly in the development of novel therapeutics targeting muscarinic acetylcholine receptors. This document consolidates available data on its physical and chemical characteristics, safety and handling protocols, and its utility in synthetic organic chemistry, including a detailed experimental protocol for its application in cross-coupling reactions.

Chemical and Physical Properties

2-Bromo-1,4-dimethyl-1H-imidazole is a substituted imidazole, a class of heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of a bromine atom at the 2-position makes it a versatile building block for introducing various functionalities through cross-coupling reactions.

Table 1: Chemical and Physical Properties of 2-Bromo-1,4-dimethyl-1H-imidazole

Property	Value	Source(s)
CAS Number	235426-30-9	[1][2]
IUPAC Name	2-bromo-1,4-dimethyl-1H-imidazole	[3][4]
Molecular Formula	C₅H₇BrN₂	[2][4]
Molecular Weight	175.03 g/mol	[2][3]
Appearance	Solid	[5]
Melting Point	46-50 °C
Boiling Point (Predicted)	253.6 ± 33.0 °C
Density (Predicted)	1.58 ± 0.1 g/cm³
Storage Temperature	2-8°C, Sealed in dry conditions

Safety and Handling

The toxicological properties of 2-Bromo-1,4-dimethyl-1H-imidazole have not been fully investigated.[5] Therefore, it should be handled with caution by personnel qualified in the handling and use of experimental chemicals. Standard laboratory safety protocols should be strictly followed.

Table 2: Safety and Hazard Information for 2-Bromo-1,4-dimethyl-1H-imidazole

Hazard Information	Handling and Storage	First Aid Measures
Acute Effects: Irritant. May be harmful by ingestion and inhalation. Material is irritating to mucous membranes and upper respiratory tract.[5]	Use only in a chemical fume hood.[5] Avoid prolonged exposure.[5] Do not breathe dust or vapor.[5] Do not get in eyes, on skin, or on clothing.[5] Keep container tightly closed.[5] Store in a cool, dry, well-ventilated place.[5]	Skin Contact: Wash immediately with generous quantities of running water and non-abrasive soap.[5] Eye Contact: Rinse with clean, running water for at least 15 minutes while keeping eyes open.[5] Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[5] Ingestion: Seek medical attention.[5]
Incompatibilities: Strong oxidizing agents, strong acids, and bases.[5]	Personal Protective Equipment: Wear protective safety goggles, chemical-resistant gloves, protective clothing, and chemical-resistant boots.[5]
Hazard Decomposition Products: Carbon monoxide, carbon dioxide, hydrogen bromide, and nitrogen oxides.[5]

Synthetic Applications and Experimental Protocols

2-Bromo-1,4-dimethyl-1H-imidazole is a key intermediate in the synthesis of more complex molecules, particularly in the development of muscarinic M1 and/or M4 receptor agonists. The bromine atom at the 2-position is amenable to various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, allowing for the formation of carbon-carbon and carbon-nitrogen bonds, respectively.

Experimental Protocol: Suzuki-Miyaura Coupling

The following protocol is an example of a Suzuki-Miyaura coupling reaction involving 2-Bromo-1,4-dimethyl-1H-imidazole as a starting material, as detailed in patent US20220073525A1.[5]

Objective: To synthesize 2-(4-(benzyloxy)phenyl)-1,4-dimethyl-1H-imidazole.

Materials:

• (4-(benzyloxy)phenyl)boronic acid

• 2-bromo-1,4-dimethyl-1H-imidazole (CAS 235426-30-9)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

Procedure:

• To a solution of (4-(benzyloxy)phenyl)boronic acid (1.30 g, 5.70 mmol) in 1,4-dioxane (20 mL), add 2-bromo-1,4-dimethyl-1H-imidazole (1.00 g, 5.71 mmol).[5]

• Add Pd(dppf)Cl₂ (417 mg, 0.58 mmol) and potassium carbonate (1.60 g, 11.6 mmol) to the mixture.[5]

• Add water (6 mL) to the reaction mixture.[5]

• Stir the resulting mixture for 18 hours at 100°C.[5]

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, the product can be isolated and purified using standard laboratory techniques such as extraction and column chromatography.

Suzuki-Miyaura Coupling Workflow

Experimental Protocol: Microwave-Assisted Amination

The following is a protocol for a microwave-assisted reaction described in patent WO2024233605A1.[3]

Objective: To synthesize 4-(1,4-dimethyl-1H-imidazol-2-yl)piperidine-4-carbonitrile.

Materials:

• 2-bromo-1,4-dimethyl-1H-imidazole (CAS 235426-30-9)

• Piperidine-4-carbonitrile

• Ethyl acetate (EtOAc)

• Brine

• Sodium sulfate (Na₂SO₄)

• Ice water

Procedure:

• Combine 2-bromo-1,4-dimethyl-1H-imidazole (100 mg, 0.6 mmol) and piperidine-4-carbonitrile (630 mg, 5.7 mmol).[3]

• Heat the mixture to 220°C for 6 hours in a microwave reactor.[3]

• After cooling, add ice water to the reaction mixture.[3]

• Extract the aqueous layer with ethyl acetate.[3]

• Combine the organic layers, wash with brine, dry over sodium sulfate, filter, and concentrate.[3]

• Purify the crude product by column chromatography on silica gel (eluent: 20-40% ethyl acetate in a suitable non-polar solvent).[3]

Relevance in Drug Development: Muscarinic Receptor Agonists

As an intermediate in the synthesis of muscarinic M1 and M4 receptor agonists, 2-Bromo-1,4-dimethyl-1H-imidazole contributes to the development of therapeutics for neurological and psychiatric disorders. Muscarinic receptors are G protein-coupled receptors (GPCRs) that mediate the effects of the neurotransmitter acetylcholine.

M1 Muscarinic Receptor Signaling Pathway

The M1 receptor primarily couples to Gq/11 proteins.[5] Activation of the M1 receptor initiates a signaling cascade that leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[5] IP₃ triggers the release of intracellular calcium, and DAG activates protein kinase C (PKC), leading to various cellular responses.

M1 Muscarinic Receptor Signaling

M4 Muscarinic Receptor Signaling Pathway

The M4 receptor is predominantly coupled to Gi/o proteins. Activation of the M4 receptor leads to the inhibition of adenylyl cyclase, which results in a decrease in intracellular cyclic AMP (cAMP) levels. This reduction in cAMP modulates the activity of downstream effectors such as protein kinase A (PKA), thereby influencing neurotransmitter release and neuronal excitability.

M4 Muscarinic Receptor Signaling

Conclusion

2-Bromo-1,4-dimethyl-1H-imidazole (CAS 235426-30-9) is a key synthetic intermediate with significant potential in drug discovery and development. Its utility in the synthesis of muscarinic receptor agonists highlights its importance in the pursuit of novel treatments for neurological disorders. While comprehensive toxicological data is not yet available, adherence to standard safety protocols allows for its safe handling and application in a research setting. The provided experimental protocols serve as a practical guide for its use in palladium-catalyzed cross-coupling reactions, a cornerstone of modern medicinal chemistry. Further research into the properties and applications of this compound is warranted to fully explore its potential.

References

• 1. US9233951B2 - Heterocyclic compounds as pesticides - Google Patents [patents.google.com]
• 2. WO2024233605A1 - Compounds and their use against cancer - Google Patents [patents.google.com]
• 3. US20220073525A1 - Compositions for inhibiting ubiquitin specific protease 1 - Google Patents [patents.google.com]
• 4. (1,4-Dimethyl-1H-imidazol-2-YL)methanol | 59608-81-0 | Benchchem [benchchem.com]
• 5. EP2938600B1 - Comt inhibitors - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling of 2-Bromo-1,4-dimethyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The imidazole scaffold is a prominent structural motif in a vast array of pharmaceuticals and biologically active compounds, exhibiting a wide range of activities including anti-inflammatory, anticancer, and antimicrobial properties. The functionalization of the imidazole ring is a key strategy in medicinal chemistry for the development of novel therapeutic agents. The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for forming carbon-carbon bonds, enabling the introduction of diverse aryl and heteroaryl substituents onto the imidazole core.[1]

This application note provides a detailed protocol for the Suzuki-Miyaura coupling of 2-Bromo-1,4-dimethyl-1H-imidazole with various arylboronic acids. This reaction is a crucial step in the synthesis of 2-aryl-1,4-dimethyl-1H-imidazole derivatives, which are of significant interest in drug discovery. The mild reaction conditions, broad functional group tolerance, and the commercial availability of a wide variety of boronic acids make the Suzuki coupling an attractive and highly utilized method in the pharmaceutical industry.[2]

Reaction Principle

The Suzuki-Miyaura coupling reaction involves the palladium-catalyzed cross-coupling of an organohalide (in this case, 2-Bromo-1,4-dimethyl-1H-imidazole) with an organoboron compound, typically a boronic acid or its ester. The reaction proceeds through a catalytic cycle that generally involves three key steps: oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the organoboron species to the palladium complex, and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst. The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and purity of the desired product, especially with nitrogen-containing heterocycles like imidazoles that can potentially coordinate to the palladium catalyst and inhibit its activity.

A simplified catalytic cycle of the Suzuki-Miyaura coupling reaction.

Materials and Methods

Materials:

• 2-Bromo-1,4-dimethyl-1H-imidazole

• Arylboronic acid (e.g., Phenylboronic acid, 4-Methoxyphenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂)

• Ligand (if required, e.g., SPhos, XPhos)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous and degassed solvent (e.g., 1,4-Dioxane/water, Toluene/water, DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk flask or reaction vial)

• Magnetic stirrer and heating plate

• Solvents for work-up and purification (e.g., Ethyl acetate, Hexane, Dichloromethane)

• Silica gel for column chromatography

Experimental Protocol

The following is a general protocol for the Suzuki coupling of 2-Bromo-1,4-dimethyl-1H-imidazole. Optimization of reaction conditions (catalyst, ligand, base, solvent, temperature) may be necessary for specific arylboronic acids to achieve optimal yields.

• Reaction Setup: In a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv), the desired arylboronic acid (1.1–1.5 equiv), and the base (2.0–3.0 equiv).

• Catalyst Addition: Add the palladium catalyst (1-5 mol%) and, if necessary, the ligand to the flask.

• Inert Atmosphere: Seal the vessel, and then evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe. The typical reaction concentration is between 0.1 and 0.5 M with respect to the 2-Bromo-1,4-dimethyl-1H-imidazole.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-120 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

• Analysis: Characterize the purified product by standard analytical methods (¹H NMR, ¹³C NMR, and Mass Spectrometry) to confirm its identity and purity.

A general experimental workflow for the Suzuki coupling reaction.

Representative Data

The following table summarizes typical reaction conditions and yields for the Suzuki coupling of 2-bromo-substituted imidazoles with various arylboronic acids. While specific data for 2-bromo-1,4-dimethyl-1H-imidazole is not extensively published in a single source, the data presented here is based on analogous reactions with similar substrates and can be considered representative.[1][3]

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/H₂O	95	12-16	Good to Exc.
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₃PO₄	1,4-Dioxane	80	12	~90
3	3-Thienylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃	1,4-Dioxane/H₂O	100	15-20	Mod to Exc.
4	4-Fluorophenylboronic acid	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄	1,4-Dioxane/H₂O	100	5-8	Good to Exc.
5	2-Naphthylboronic acid	Pd(PPh₃)₄ (5)	-	Cs₂CO₃	DME/H₂O	90	15	~96

Yields are approximate and based on similar reactions reported in the literature. Optimization for 2-Bromo-1,4-dimethyl-1H-imidazole is recommended.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the synthesis of 2-aryl-1,4-dimethyl-1H-imidazoles. The protocols and data provided herein serve as a valuable resource for researchers in medicinal chemistry and drug development, facilitating the synthesis of novel imidazole derivatives for biological evaluation. Careful optimization of the reaction conditions, particularly the choice of catalyst, ligand, and base, is essential for achieving high yields and purity. The versatility of this reaction allows for the creation of large libraries of compounds, which is a significant advantage in the early stages of drug discovery.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Bromo-1,4-dimethyl-1H-imidazole with Anilines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and broad substrate scope. This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are pivotal structural motifs in pharmaceuticals, agrochemicals, and functional materials. The ability to couple aryl halides with a diverse range of amines under relatively mild conditions has rendered this methodology indispensable in both academic and industrial research.

This document provides detailed application notes and protocols for the Buchwald-Hartwig amination of 2-Bromo-1,4-dimethyl-1H-imidazole with various anilines. The imidazole core is a prevalent scaffold in numerous biologically active molecules, and the N-arylated derivatives are of significant interest in drug discovery. The protocols and data herein are designed to serve as a comprehensive guide for optimizing this transformation.

Reaction Principle

The Buchwald-Hartwig amination of 2-Bromo-1,4-dimethyl-1H-imidazole proceeds via a palladium-catalyzed cycle. The reaction involves the coupling of the C-Br bond of the imidazole with a primary or secondary amine in the presence of a suitable phosphine ligand and a base. The catalytic cycle is generally understood to involve three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-Bromo-1,4-dimethyl-1H-imidazole, forming a Pd(II) complex.

• Amine Coordination and Deprotonation: The aniline coordinates to the palladium center, and a base facilitates the deprotonation of the amine to form a palladium-amido intermediate.

• Reductive Elimination: The desired N-aryl-1,4-dimethyl-1H-imidazol-2-amine product is formed, and the Pd(0) catalyst is regenerated, thus completing the catalytic cycle.

The choice of catalyst, ligand, base, and solvent is critical to the success and efficiency of the reaction.

Data Presentation: Representative Reaction Conditions and Yields

The following table summarizes typical conditions for the Buchwald-Hartwig amination of 2-Bromo-1,4-dimethyl-1H-imidazole with a variety of anilines. The yields are representative and may vary based on the specific aniline substrate and precise reaction parameters. Optimization is often necessary for each unique substrate combination.

Entry	Aniline	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (2)	Xantphos (4)	NaOtBu (1.4)	Toluene	110	12-18	85-95
2	4-Methoxyaniline	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄ (2.0)	Dioxane	100	16-24	80-90
3	4-Chloroaniline	BrettPhos Pd G3 (2)	-	LiHMDS (1.5)	Toluene	110	12-24	75-85
4	3-Trifluoromethylaniline	Pd₂(dba)₃ (3)	t-BuXPhos (6)	Cs₂CO₃ (2.0)	Dioxane	110	18-24	70-80
5	2-Methylaniline	Pd(OAc)₂ (2)	XPhos (4)	NaOtBu (1.4)	Toluene	110	18-24	65-75
6	N-Methylaniline	Pd₂(dba)₃ (2)	BINAP (4)	K₃PO₄ (2.0)	Dioxane	100	16-24	70-80

Experimental Protocols

General Considerations:

All reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques or in a glovebox. Anhydrous solvents and reagents are crucial for optimal performance and reproducibility. The choice of ligand is a critical parameter and should be screened for challenging substrates. Bulky, electron-rich biarylphosphine ligands such as XPhos, RuPhos, and BrettPhos are often effective for coupling with heteroaryl halides.

General Protocol for Buchwald-Hartwig Amination:

• Reaction Setup: To an oven-dried Schlenk tube or reaction vial equipped with a magnetic stir bar, add the palladium precursor (e.g., Pd₂(dba)₃, 1-3 mol%) and the appropriate phosphine ligand (e.g., Xantphos, 2-6 mol%).

• Addition of Reagents: In a glovebox or under a positive flow of inert gas, add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv), the aniline (1.2 equiv), and the base (e.g., NaOtBu, 1.4 equiv).

• Solvent Addition: Evacuate and backfill the reaction vessel with inert gas (this cycle should be repeated three times). Add the anhydrous, degassed solvent (e.g., toluene or dioxane, to achieve a concentration of 0.1-0.2 M) via syringe.

• Reaction: Seal the vessel and place it in a preheated oil bath at the desired temperature (typically 100-110 °C). Stir the reaction mixture vigorously for the specified time (monitor by TLC or LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts and catalyst residues.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired N-aryl-1,4-dimethyl-1H-imidazol-2-amine.

Protocol for a Specific Example: Synthesis of N-(4-methoxyphenyl)-1,4-dimethyl-1H-imidazol-2-amine

• Reaction Setup: To an oven-dried Schlenk tube, add Pd(OAc)₂ (4.5 mg, 0.02 mmol, 2 mol%) and RuPhos (18.6 mg, 0.04 mmol, 4 mol%).

• Addition of Reagents: Under an argon atmosphere, add 2-Bromo-1,4-dimethyl-1H-imidazole (175 mg, 1.0 mmol, 1.0 equiv), 4-methoxyaniline (148 mg, 1.2 mmol, 1.2 equiv), and K₃PO₄ (424 mg, 2.0 mmol, 2.0 equiv).

• Solvent Addition: Evacuate and backfill the Schlenk tube with argon three times. Add 5 mL of anhydrous, degassed dioxane via syringe.

• Reaction: Seal the tube and heat the mixture at 100 °C with vigorous stirring for 18 hours.

• Work-up and Purification: Follow the general work-up and purification protocol described above. The product is typically a solid that can be further purified by recrystallization if necessary.

Visualizations

Buchwald-Hartwig Amination Catalytic Cycle

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Experimental Workflow

Caption: General experimental workflow for the amination.

Application Notes and Protocols for Sonogashira Coupling of 2-bromo-1,4-dimethyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This reaction is of paramount importance in medicinal chemistry and materials science for the synthesis of complex molecular architectures, including pharmaceuticals, natural products, and conjugated polymers.[3][4] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[5]

This document provides detailed application notes and a general protocol for the Sonogashira coupling of 2-bromo-1,4-dimethyl-1H-imidazole with terminal alkynes. Given the electron-rich nature of the imidazole ring, specific optimization of reaction conditions may be necessary to achieve high yields and minimize side reactions. These notes are intended to serve as a comprehensive starting point for methods development.

Reaction Principle and Considerations

The Sonogashira coupling proceeds via a catalytic cycle involving both palladium and copper.[1] Key steps include the oxidative addition of the aryl bromide to a Pd(0) species, followed by a transmetalation with a copper(I) acetylide, and subsequent reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.[1]

For 2-bromo-1,4-dimethyl-1H-imidazole, the electron-donating nature of the methyl groups can influence the reactivity of the C-Br bond. Therefore, the choice of catalyst, ligand, base, and solvent are critical for a successful transformation. Both traditional copper-co-catalyzed and copper-free conditions can be explored.[6] Copper-free systems are often preferred in pharmaceutical applications to avoid potential issues with copper contamination in the final product.[7]

Data Presentation: Typical Sonogashira Reaction Conditions

The following tables summarize typical ranges and specific examples of reaction components for the Sonogashira coupling of bromo-heterocycles, which can be adapted for 2-bromo-1,4-dimethyl-1H-imidazole.

Table 1: Catalyst and Ligand Systems

Palladium Source	Ligand	Co-catalyst	Typical Loading (mol%)	Notes
Pd(PPh₃)₄	-	CuI	1-5	A common, pre-formed Pd(0) catalyst.
PdCl₂(PPh₃)₂	-	CuI	2-5	Stable Pd(II) precatalyst, reduced in situ.
Pd(CF₃COO)₂	PPh₃	CuI	2.5 (Pd), 5 (PPh₃)	Requires an external phosphine ligand.[8][9]
Pd₂(dba)₃	XPhos	-	2-5	For copper-free conditions with bulky, electron-rich ligands.[10]
[DTBNpP]Pd(crotyl)Cl	-	-	2.5	Air-stable precatalyst for room-temperature, copper-free couplings.[7]

Table 2: Bases and Solvents

Base	Solvent	Typical Concentration	Temperature (°C)	Notes
Triethylamine (Et₃N)	DMF	0.1 - 0.5 M	60 - 100	A very common combination.[8]
Triethylamine (Et₃N)	THF	0.1 - 0.5 M	RT - 65	THF is a common solvent, but can promote palladium black formation.[11]
Triethylamine (Et₃N)	Et₃N (as solvent)	-	Reflux	Using the base as the solvent can be effective.[11]
Diisopropylethylamine (DIPEA)	DMF	0.1 - 0.5 M	80 - 120	A more hindered base, can sometimes improve results.
K₂CO₃ or Cs₂CO₃	DMSO	0.1 - 0.5 M	65 - 100	Typically used in copper-free conditions.[10]

Experimental Protocols

The following are generalized protocols that should be optimized for the specific terminal alkyne being used. All procedures should be carried out under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents.

Protocol 1: Standard Copper-Cocatalyzed Sonogashira Coupling

This protocol is a robust starting point for the coupling of 2-bromo-1,4-dimethyl-1H-imidazole.

Materials:

• 2-bromo-1,4-dimethyl-1H-imidazole (1.0 equiv)

• Terminal alkyne (1.2 - 1.5 equiv)

• PdCl₂(PPh₃)₂ (2-5 mol%)

• Copper(I) iodide (CuI) (2-5 mol%)

• Anhydrous and degassed triethylamine (Et₃N)

• Anhydrous and degassed solvent (e.g., DMF or THF)

• Schlenk flask or other suitable reaction vessel

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-bromo-1,4-dimethyl-1H-imidazole, PdCl₂(PPh₃)₂ (e.g., 3 mol%), and CuI (e.g., 3 mol%).

• Evacuate and backfill the flask with inert gas three times.

• Add the anhydrous, degassed solvent (e.g., DMF, to achieve a concentration of ~0.2 M) followed by degassed triethylamine (2.0 - 3.0 equiv).

• Add the terminal alkyne dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

• Wash the filtrate with saturated aqueous NH₄Cl solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is advantageous for synthesizing compounds intended for biological applications where copper contamination must be minimized.

Materials:

• 2-bromo-1,4-dimethyl-1H-imidazole (1.0 equiv)

• Terminal alkyne (1.5 equiv)

• [DTBNpP]Pd(crotyl)Cl (P2) (2.5 mol%)

• 2,2,6,6-Tetramethylpiperidine (TMP) (2.0 equiv)

• Anhydrous DMSO

• Schlenk flask or other suitable reaction vessel

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2-bromo-1,4-dimethyl-1H-imidazole and the palladium precatalyst [DTBNpP]Pd(crotyl)Cl (2.5 mol%).[7]

• Evacuate and backfill the flask with inert gas three times.

• Add anhydrous DMSO (to achieve a concentration of ~0.2 M), the terminal alkyne (1.5 equiv), and 2,2,6,6-tetramethylpiperidine (TMP) (2.0 equiv).[7]

• Stir the reaction mixture at room temperature. If the reaction is sluggish, it can be gently heated to 60 °C.[7]

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations

Caption: A typical experimental workflow for Sonogashira cross-coupling reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 7. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scirp.org [scirp.org]
• 9. scirp.org [scirp.org]
• 10. researchgate.net [researchgate.net]
• 11. reddit.com [reddit.com]

Application Notes and Protocols for the Heck Reaction of 2-Bromo-1,4-dimethyl-1H-imidazole with Acrylates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Heck reaction between 2-Bromo-1,4-dimethyl-1H-imidazole and various acrylates. This palladium-catalyzed cross-coupling reaction is a powerful tool for the synthesis of 2-alkenyl-1,4-dimethyl-1H-imidazole derivatives, which are valuable scaffolds in medicinal chemistry and materials science.

Introduction

The imidazole ring is a crucial pharmacophore found in numerous biologically active compounds and approved drugs. The introduction of an alkenyl group at the 2-position of the imidazole ring via the Heck reaction can significantly modulate the biological activity and physicochemical properties of the parent molecule. The resulting 2-alkenyl-imidazoles serve as versatile intermediates for the synthesis of more complex molecules, including potential therapeutic agents. The Heck reaction, a Nobel Prize-winning transformation, facilitates the formation of a carbon-carbon bond between an unsaturated halide and an alkene, catalyzed by a palladium complex in the presence of a base.

Applications in Drug Discovery and Medicinal Chemistry

Derivatives of 2-alkenyl-imidazoles are of significant interest in drug discovery due to the diverse pharmacological activities associated with the imidazole scaffold. These include, but are not limited to:

• Anticancer Agents: The imidazole core is present in numerous anticancer drugs, and modification at the 2-position can lead to the development of novel kinase inhibitors or compounds that interact with other cancer-related targets.

• Antifungal and Antibacterial Agents: Imidazole-containing compounds form the basis of many antifungal and antibacterial therapies. The introduction of an acrylate moiety can enhance the lipophilicity and cell permeability of these compounds, potentially leading to improved efficacy.

• Anti-inflammatory and Antiviral Agents: The versatility of the imidazole ring allows for its incorporation into molecules targeting a wide range of enzymes and receptors involved in inflammatory and viral processes.

The acrylate functional group in the product also provides a handle for further chemical modifications, such as Michael additions, allowing for the creation of diverse compound libraries for high-throughput screening.

Generalized Reaction Scheme

The Heck reaction of 2-Bromo-1,4-dimethyl-1H-imidazole with an acrylate proceeds as follows:

Caption: General Heck Reaction Scheme.

Experimental Protocols

While a specific, optimized protocol for the Heck reaction of 2-Bromo-1,4-dimethyl-1H-imidazole with acrylates is not extensively documented, the following generalized procedures are based on established methods for similar bromo-heterocyclic compounds and can serve as a starting point for optimization.

Protocol 1: General Procedure using Palladium Acetate and Triphenylphosphine

This protocol is a standard starting point for the Heck reaction of aryl and heteroaryl bromides.

Materials:

• 2-Bromo-1,4-dimethyl-1H-imidazole

• Acrylate (e.g., methyl acrylate, ethyl acrylate, butyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Base (e.g., Triethylamine (Et₃N), Potassium carbonate (K₂CO₃), or Sodium acetate (NaOAc))

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), 1,4-Dioxane, or Toluene)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv.), Palladium(II) acetate (0.01-0.05 equiv.), and Triphenylphosphine (0.02-0.10 equiv.).

• Seal the flask with a septum, and evacuate and backfill with an inert gas three times.

• Add the anhydrous solvent via syringe.

• Add the base (1.5-2.5 equiv.) and the acrylate (1.1-1.5 equiv.) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (typically 4-24 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Ligand-Free Heck Reaction

In some cases, the Heck reaction can proceed efficiently without the need for an external phosphine ligand, which simplifies the purification process.

Materials:

• 2-Bromo-1,4-dimethyl-1H-imidazole

• Acrylate (e.g., methyl acrylate, ethyl acrylate, butyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂) or Palladium(II) chloride (PdCl₂)

• Base (e.g., Potassium carbonate (K₂CO₃), Sodium acetate (NaOAc))

• Anhydrous polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv.) and the Palladium catalyst (0.02-0.05 equiv.).

• Seal the flask with a septum, and evacuate and backfill with an inert gas three times.

• Add the anhydrous solvent via syringe.

• Add the base (2.0-3.0 equiv.) and the acrylate (1.2-2.0 equiv.) via syringe.

• Heat the reaction mixture to a higher temperature (typically 100-150 °C) and stir for the required time (typically 12-48 hours).

• Follow steps 6-11 from Protocol 1 for reaction monitoring and product workup and purification.

Data Presentation: Summary of Reaction Conditions

The following table summarizes typical conditions for the Heck reaction of bromo-heterocycles with acrylates, which can be used as a guide for optimizing the reaction of 2-Bromo-1,4-dimethyl-1H-imidazole.

Entry	Acrylate	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Methyl Acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N (2)	DMF	100	12	75-90
2	Ethyl Acrylate	Pd(OAc)₂ (3)	P(o-tol)₃ (6)	K₂CO₃ (2.5)	Dioxane	110	18	70-85
3	Butyl Acrylate	PdCl₂ (5)	None	NaOAc (3)	DMF	120	24	60-80
4	Methyl Acrylate	Pd₂(dba)₃ (1)	XPhos (2)	Cs₂CO₃ (2)	Toluene	100	8	85-95
5	Ethyl Acrylate	Pd(OAc)₂ (5)	None	K₂CO₃ (2)	NMP	140	16	65-75

Note: The yields are approximate and will vary depending on the specific reaction conditions and the purity of the starting materials.

Visualizations

Heck Reaction Catalytic Cycle

The generally accepted catalytic cycle for the Heck reaction involves a Pd(0)/Pd(II) cycle.

Caption: The Heck Reaction Catalytic Cycle.

Experimental Workflow

A typical workflow for performing and analyzing the Heck reaction.

Caption: Experimental Workflow Diagram.

Logical Relationship of Reaction Components

The success of the Heck reaction is dependent on the interplay of several key components.

Caption: Key Components of the Heck Reaction.

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 2-Bromo-1,4-dimethyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The imidazole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of therapeutic agents due to its ability to participate in hydrogen bonding and coordinate to metallic centers in enzymes. The functionalization of the imidazole core is a key strategy in the development of novel drug candidates. Palladium-catalyzed cross-coupling reactions are indispensable tools for creating carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, offering a versatile and efficient means to modify the imidazole ring.[1] This document provides detailed application notes and protocols for the palladium-catalyzed cross-coupling of 2-Bromo-1,4-dimethyl-1H-imidazole with various coupling partners. The methodologies described herein are intended as a practical guide for selecting optimal reaction conditions and catalysts.

Reaction Principle

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira reactions, generally proceed through a common catalytic cycle.[2] This cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-Bromo-1,4-dimethyl-1H-imidazole to form a Pd(II) complex.[3]

• Transmetalation (for Suzuki, Stille, Negishi) or Coordination/Deprotonation (for Buchwald-Hartwig, Sonogashira): The coupling partner (e.g., an organoboron compound in Suzuki coupling or an amine in Buchwald-Hartwig amination) reacts with the Pd(II) complex.[1][4]

• Reductive Elimination: The desired coupled product is formed, and the Pd(0) catalyst is regenerated, allowing the catalytic cycle to continue.[1]

The choice of palladium precursor, ligand, base, and solvent is critical for the success of the reaction, influencing reaction rates, yields, and substrate scope.[4]

Data Presentation: Comparative Overview of Catalyst Systems

The selection of the appropriate catalyst system is paramount for achieving high yields and purity in the cross-coupling of 2-Bromo-1,4-dimethyl-1H-imidazole. The following tables summarize representative reaction conditions for various cross-coupling reactions based on established protocols for similar N-heterocyclic compounds.[4][5]

Table 1: Suzuki-Miyaura Coupling of 2-Bromo-1,4-dimethyl-1H-imidazole with Phenylboronic Acid

Entry	Palladium Precursor (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane/H₂O	100	12	~90
2	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/H₂O	90	16	~85
3	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	80	8	~92

Table 2: Buchwald-Hartwig Amination of 2-Bromo-1,4-dimethyl-1H-imidazole with Morpholine

Entry	Palladium Precursor (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu	Toluene	100	8	~92
2	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃	1,4-Dioxane	110	12	~88
3	PEPPSI-IPr (3)	-	K₂CO₃	t-Amyl alcohol	100	6	~95

Table 3: Sonogashira Coupling of 2-Bromo-1,4-dimethyl-1H-imidazole with Phenylacetylene

Entry	Palladium Catalyst (mol%)	Copper Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (3)	CuI (5)	Et₃N	THF	60	12	~85
2	PdCl₂(PPh₃)₂ (2)	CuI (4)	DIPA	DMF	80	8	~90
3	[DTBNpP]Pd(crotyl)Cl (2.5)	-	TMP	DMSO	rt	4	~93

Mandatory Visualization

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: General experimental workflow for a palladium-catalyzed cross-coupling reaction.

Experimental Protocols

General Considerations: All reactions should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using standard Schlenk techniques or in a glovebox to prevent catalyst degradation.[6] Anhydrous and degassed solvents are essential for optimal results.[5] All glassware should be oven-dried prior to use.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reagents:

  • 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

  • SPhos (4 mol%)

  • Potassium phosphate (K₃PO₄) (2.0 equiv)

  • Anhydrous 1,4-Dioxane and degassed water (e.g., 4:1 v/v)

• Procedure:

  • To a dry Schlenk flask, add 2-Bromo-1,4-dimethyl-1H-imidazole, the arylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.[5]

  • Evacuate and backfill the flask with an inert gas (repeat three times).

  • Add the anhydrous 1,4-dioxane and degassed water via syringe.[4]

  • Heat the reaction mixture to 100 °C with vigorous stirring for 12-18 hours.[5]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.[5]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.[5]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reagents:

  • 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv)

  • Amine (1.2-1.5 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

  • BINAP (3 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 equiv)

  • Anhydrous Toluene

• Procedure:

  • To an oven-dried Schlenk flask, add Pd₂(dba)₃, BINAP, and NaOtBu.[7]

  • Seal the vessel, then evacuate and backfill with an inert gas three times.

  • Add anhydrous toluene via syringe and stir the mixture for 10-15 minutes to allow for catalyst pre-formation.[7]

  • Add 2-Bromo-1,4-dimethyl-1H-imidazole and the amine to the reaction mixture.

  • Heat the reaction mixture to 100 °C with vigorous stirring for 8-12 hours.

  • Monitor the reaction for completion by TLC or LC-MS.

  • After cooling to room temperature, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter, concentrate, and purify the crude product by flash column chromatography.

Protocol 3: General Procedure for Sonogashira Coupling

• Reagents:

  • 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv)

  • Terminal alkyne (1.2 equiv)

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2 mol%)

  • Copper(I) iodide (CuI) (4 mol%)

  • Diisopropylamine (DIPA) (2.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add 2-Bromo-1,4-dimethyl-1H-imidazole, PdCl₂(PPh₃)₂, and CuI.[8]

  • Add anhydrous DMF, DIPA, and the terminal alkyne via syringe.[9]

  • Stir the reaction mixture at 80 °C and monitor its progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.[8]

  • Extract the product with ethyl acetate, and wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Troubleshooting and Optimization

• Low Yield: If the reaction shows low conversion, consider increasing the catalyst loading, reaction temperature, or time. Ensure that the solvent is anhydrous and the reaction is performed under a strictly inert atmosphere. The choice of base is also crucial and may require screening.[5]

• Catalyst Decomposition: Formation of palladium black is an indication of catalyst decomposition. This can sometimes be mitigated by using a different ligand, lowering the reaction temperature, or ensuring the absence of oxygen.[10]

• Side Reactions: In Suzuki couplings, protodeboronation of the boronic acid can be a side reaction. Using a stronger base or a different solvent system can sometimes minimize this issue.[11] For Buchwald-Hartwig aminations, hydrodehalogenation of the starting material can occur.

Conclusion

The palladium-catalyzed cross-coupling of 2-Bromo-1,4-dimethyl-1H-imidazole is a powerful and versatile strategy for the synthesis of functionalized imidazole derivatives. The selection of an appropriate palladium catalyst, ligand, base, and solvent system is critical for achieving high yields and purity. The protocols and data provided in this document serve as a valuable starting point for researchers in medicinal chemistry and drug development, facilitating the synthesis of novel imidazole-containing compounds for biological evaluation. Careful optimization of the reaction conditions for each specific substrate is highly recommended to achieve the best results.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Utilizing a 2-Bromo-1,4-dimethyl-1H-imidazole Scaffold

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis and evaluation of potential kinase inhibitors based on the 2-Bromo-1,4-dimethyl-1H-imidazole scaffold. While direct literature on the synthesis of kinase inhibitors from this specific scaffold is limited, this guide offers a comprehensive framework extrapolated from well-established methodologies for analogous imidazole and benzimidazole-based inhibitors. The protocols herein detail the synthetic diversification of the scaffold, primarily through Suzuki-Miyaura cross-coupling, and standard in vitro kinase inhibition assays. All quantitative data presented is hypothetical and serves as a template for the analysis of newly synthesized compounds.

Introduction: The Imidazole Scaffold in Kinase Inhibitor Design

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention. The imidazole ring is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous approved and investigational drugs. Its unique electronic properties and ability to participate in hydrogen bonding and other non-covalent interactions make it an ideal scaffold for designing potent and selective kinase inhibitors.

The 2-Bromo-1,4-dimethyl-1H-imidazole scaffold offers a versatile starting point for the generation of diverse chemical libraries. The bromine atom at the 2-position serves as a synthetic handle for various cross-coupling reactions, allowing for the introduction of a wide range of aryl and heteroaryl substituents. The methyl groups at the 1 and 4-positions can influence the compound's solubility, metabolic stability, and steric interactions within the kinase active site.

Synthetic Strategy: Diversification via Suzuki-Miyaura Coupling

A robust and widely employed method for the functionalization of bromo-heterocycles in drug discovery is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction facilitates the formation of a carbon-carbon bond between the 2-position of the imidazole core and various boronic acids or their esters, yielding a library of 2-aryl- or 2-heteroaryl-1,4-dimethyl-1H-imidazoles.

Figure 1: General scheme for Suzuki-Miyaura coupling.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 2-Bromo-1,4-dimethyl-1H-imidazole

• Aryl or heteroaryl boronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents)

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Round-bottom flask

• Condenser

• Magnetic stirrer with hotplate

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a round-bottom flask, add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 mmol), the corresponding aryl or heteroaryl boronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol) to the flask.

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v, 10 mL) to the flask.

• Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired 2-aryl-1,4-dimethyl-1H-imidazole.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Evaluation: In Vitro Kinase Inhibition Assay

The synthesized compounds can be screened for their inhibitory activity against a panel of protein kinases to identify potential targets and determine their potency. A common method for this is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced in a kinase reaction.

Figure 2: Workflow for ADP-Glo™ Kinase Assay.

Experimental Protocol: General Procedure for ADP-Glo™ Kinase Assay

Materials:

• Recombinant human kinase of interest

• Specific peptide substrate for the kinase

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Synthesized 2-aryl-1,4-dimethyl-1H-imidazole compounds (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of the synthesized compounds in DMSO.

• In a 384-well plate, add 1 µL of each compound dilution. Include a positive control (a known inhibitor for the target kinase) and a negative control (DMSO vehicle).

• Add 2 µL of a solution containing the kinase and the peptide substrate in kinase assay buffer to each well.

• Initiate the kinase reaction by adding 2 µL of ATP solution in kinase assay buffer to each well.

• Incubate the plate at room temperature for 60 minutes.

• Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent to each well.

• Incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal.

• Incubate for 30 minutes at room temperature.

• Measure the luminescence of each well using a luminometer.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Data Presentation: Hypothetical Quantitative Data

The following table presents hypothetical inhibitory activity data for a series of compounds synthesized from the 2-Bromo-1,4-dimethyl-1H-imidazole scaffold. This serves as a template for organizing and comparing experimental results.

Compound ID	R-Group (at C2-position)	Target Kinase	IC₅₀ (nM)
IM-01	4-Fluorophenyl	Kinase A	150
IM-02	3-Aminopyridine	Kinase A	25
IM-03	4-Methoxyphenyl	Kinase A	350
IM-04	2-Thiophenyl	Kinase A	80
IM-05	4-Fluorophenyl	Kinase B	>10,000
IM-06	3-Aminopyridine	Kinase B	5,200

Signaling Pathway Context

Understanding the signaling pathways in which the target kinases are involved is crucial for elucidating the mechanism of action of the inhibitors. Below is a simplified diagram of a generic receptor tyrosine kinase (RTK) signaling pathway, a common target for kinase inhibitors.

Figure 3: Inhibition of a generic RTK signaling pathway.

Conclusion

The 2-Bromo-1,4-dimethyl-1H-imidazole scaffold represents a promising starting point for the development of novel kinase inhibitors. The synthetic and screening protocols outlined in this document provide a solid foundation for researchers to synthesize, purify, characterize, and evaluate new chemical entities based on this scaffold. While the data presented is hypothetical, it underscores the importance of systematic evaluation and data organization in the drug discovery process. Further exploration of different cross-coupling partners and screening against a broad panel of kinases will be essential to unlock the full therapeutic potential of this chemical series.

Application Notes and Protocols for the Preparation of 2-aryl-1,4-dimethyl-1H-imidazoles via Suzuki Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The imidazole scaffold is a privileged heterocyclic motif frequently found in a wide array of biologically active compounds and pharmaceutical agents. The functionalization of the imidazole core, particularly at the 2-position, is a key strategy in medicinal chemistry for the development of novel therapeutics. The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile palladium-catalyzed method for the formation of carbon-carbon bonds, offering a robust and efficient route to introduce aryl and heteroaryl substituents onto the imidazole ring.[1][2]

These application notes provide a detailed protocol for the synthesis of 2-aryl-1,4-dimethyl-1H-imidazoles via the Suzuki coupling of a 2-halo-1,4-dimethyl-1H-imidazole with various arylboronic acids. The mild reaction conditions, broad functional group tolerance, and the commercial availability of a diverse range of boronic acids make this method highly attractive for drug discovery and development programs.[1]

Reaction Principle

The Suzuki-Miyaura reaction involves a catalytic cycle comprising three key steps: oxidative addition, transmetalation, and reductive elimination.[3] Initially, a palladium(0) catalyst oxidatively adds to the 2-halo-1,4-dimethyl-1H-imidazole. This is followed by transmetalation, where the aryl group from the boronic acid (activated by a base) is transferred to the palladium center. Finally, reductive elimination from the resulting diarylpalladium complex yields the desired 2-aryl-1,4-dimethyl-1H-imidazole and regenerates the active palladium(0) catalyst. The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and purity. For nitrogen-containing heterocycles like imidazoles, which can coordinate to the palladium catalyst and potentially inhibit the reaction, careful optimization of these parameters is essential.[1][4]

Data Presentation: Representative Suzuki Coupling Reactions

The following table summarizes typical reaction conditions and yields for the Suzuki coupling of 2-halo-imidazole derivatives with various arylboronic acids. While specific data for 2-bromo-1,4-dimethyl-1H-imidazole is not extensively published in a single source, the data presented here is based on analogous reactions with similar substrates and can be considered representative for optimization purposes.[1]

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (10)	Cs₂CO₃	Dioxane/H₂O	100	15-20	~85-95
2	4-Methoxyphenylboronic acid	PdCl₂(dppf) (3)	-	K₃PO₄	1,4-Dioxane	80	12	~90
3	3-Thienylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄	Toluene/H₂O	95	31	Moderate to Excellent
4	4-Fluorophenylboronic acid	P1 Precatalyst (1.5)	-	K₃PO₄	Dioxane/H₂O	60	5-8	Good to Excellent
5	2-Naphthylboronic acid	Pd₂(dba)₃ (2)	IMes (in situ)	Cs₂CO₃	Dioxane	100	15	~96

Yields are approximate and based on similar reactions reported in the literature for analogous 2-bromo-imidazole substrates.[1] P1 Precatalyst is a commercially available air- and moisture-stable palladium(II) precatalyst. IMes is an N-heterocyclic carbene ligand.

Experimental Protocols

This protocol provides a general method for the Suzuki coupling of 2-bromo-1,4-dimethyl-1H-imidazole with an arylboronic acid. Optimization of reaction conditions may be necessary for specific substrates.

Materials and Reagents

• 2-Bromo-1,4-dimethyl-1H-imidazole (or 2-iodo-1,4-dimethyl-1H-imidazole)

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Phosphine ligand (if required, e.g., SPhos, XPhos) (2-10 mol%)

• Base (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃) (2.0 - 3.0 equivalents)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene/water, DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Reaction Setup

• To a dry round-bottom flask or Schlenk tube equipped with a magnetic stir bar and a condenser, add 2-bromo-1,4-dimethyl-1H-imidazole (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

• In a separate vial, weigh the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the ligand (e.g., SPhos, 0.10 mmol, 10 mol%) if required, and add them to the reaction flask.

• Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., argon) three times to ensure an oxygen-free environment.

• Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water, 5 mL) to the flask via syringe.

• Heat the reaction mixture to the desired temperature (typically between 80-110 °C) with vigorous stirring.

Reaction Monitoring and Work-up

• Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Add water to quench the reaction and dilute the mixture.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

Purification

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-aryl-1,4-dimethyl-1H-imidazole.

Visualizations

Experimental Workflow

Caption: General workflow for the Suzuki coupling reaction.

Suzuki Reaction Catalytic Cycle

Caption: Simplified Suzuki-Miyaura catalytic cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. old.rrjournals.com [old.rrjournals.com]
• 4. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols for Ligand Selection in Palladium-Catalyzed Reactions of 2-Bromo-Imidazoles

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The imidazole core is a privileged scaffold in medicinal chemistry, appearing in numerous pharmaceuticals and biologically active compounds. The functionalization of this heterocycle, particularly at the 2-position, is a key strategy in drug discovery. Palladium-catalyzed cross-coupling reactions offer a powerful and versatile toolkit for the derivatization of 2-bromo-imidazoles, enabling the formation of C-C, C-N, and C-O bonds. The success of these transformations is critically dependent on the choice of ligand, which modulates the stability, activity, and selectivity of the palladium catalyst. These application notes provide a guide to ligand selection for various palladium-catalyzed reactions of 2-bromo-imidazoles, complete with experimental protocols and comparative data.

General Experimental Workflow

A typical workflow for the palladium-catalyzed cross-coupling of 2-bromo-imidazoles is depicted below. This process involves careful setup under inert conditions, reaction execution, and subsequent work-up and purification.

Caption: General experimental workflow for cross-coupling reactions.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone for the synthesis of N-arylated imidazoles. The choice of ligand is crucial, especially when dealing with N-H free imidazoles, which can inhibit the catalyst.[1][2] Bulky, electron-rich phosphine ligands are generally preferred.[1]

Ligand Selection and Performance

Ligand	Palladium Source	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Notes
tBuBrettPhos	(tBuBrettPhos)Pd(allyl)Cl	LHMDS	THF	50-80	12-24	Good to Excellent	Effective for unprotected bromoimidazoles.[2][3]
RuPhos	Pd₂(dba)₃	LiHMDS	Toluene	80-110	12-24	High	A highly successful ligand for this transformation.[1][4]
BrettPhos	BrettPhos Pd G3	LiHMDS	Toluene/Dioxane	80-110	12-24	High	Precatalyst offers reliable results.[1]
XPhos	[Pd(allyl)Cl]₂	NaOtBu	Toluene	100	24	>90	A universal ligand showing good conversion rates.[5]
Xantphos	Pd₂(dba)₃	NaOt-Bu	Toluene/Dioxane	80-110	12-24	Moderate to High	Bidentate ligand, can be effective.[6]

Experimental Protocol: Buchwald-Hartwig Amination of 2-Bromo-1H-imidazole

This protocol is adapted from procedures utilizing bulky biarylphosphine ligands like tBuBrettPhos.[2][3]

Materials:

• 2-Bromo-1H-imidazole

• Amine (1.2 equiv)

• tBuBrettPhos Pd(I) precatalyst (e.g., (tBuBrettPhos)Pd(allyl)Cl) (1-2 mol%)

• Lithium bis(trimethylsilyl)amide (LHMDS) (2.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Nitrogen or Argon atmosphere

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, combine the 2-bromo-1H-imidazole (1.0 mmol), the amine (1.2 mmol), and the tBuBrettPhos Pd(I) precatalyst (1-2 mol%).[3]

• Add anhydrous, degassed THF to achieve a concentration of approximately 0.1 M.[3]

• Add LHMDS (2.2 mmol) to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., 50-80 °C) for 12-24 hours.[3]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous ammonium chloride solution.[1]

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds by coupling 2-bromo-imidazoles with boronic acids or their esters.[7] The choice of ligand and base is critical for efficient coupling, especially with nitrogen-containing heterocyles that can act as catalyst inhibitors.[7]

Ligand Selection and Performance

Ligand	Palladium Source	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Notes
SPhos	Pd(OAc)₂	K₃PO₄	Dioxane/H₂O	80-100	12-24	High	Highly effective for hindered substrates.[7][8]
PPh₃	Pd(PPh₃)₄	K₂CO₃	Toluene	Reflux	-	68-79	A classic ligand, effective for some substrates.[9]
IMes	Pd₂(dba)₃	Cs₂CO₃	Dioxane	80	12	High	N-heterocyclic carbene (NHC) ligand.[10][11]
(L1)₂Pd(OAc)₂	-	K₂CO₃	Aqueous	RT	<1	Quantitative	L1 = 2-amino-4,6-dihydroxy-pyrimidine.[12]

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Bromo-imidazole

This protocol is a general procedure adaptable for various phosphine ligands.[6][7]

Materials:

• 2-Bromo-imidazole derivative (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium source (e.g., Pd(OAc)₂, 2 mol%) and Ligand (e.g., SPhos, 4 mol%) or a precatalyst like Pd(PPh₃)₄ (3-5 mol%)

• Base (e.g., K₃PO₄ or K₂CO₃, 2.0-3.0 equiv)

• Degassed solvent (e.g., Dioxane/Water 4:1)

Procedure:

• To an oven-dried Schlenk flask, add the 2-bromo-imidazole (1.0 mmol), arylboronic acid (1.2 mmol), and base (e.g., K₃PO₄, 2.0 mmol).

• Add the palladium catalyst system (e.g., Pd(OAc)₂ and SPhos).[7]

• Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.[6]

• Add the degassed solvent system (e.g., 5 mL of a 4:1 mixture of dioxane and water).[6]

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.[6]

• Cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).

• Separate the layers, and extract the aqueous layer with the organic solvent.

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Catalytic cycle for Suzuki-Miyaura cross-coupling.

Sonogashira Coupling

The Sonogashira coupling enables the synthesis of 2-alkynyl-imidazoles through the reaction of 2-bromo-imidazoles with terminal alkynes. This reaction is co-catalyzed by palladium and copper(I).[13]

Ligand Selection and Performance

Ligand	Palladium Source	Co-catalyst	Base	Solvent	Temp (°C)	Yield (%)	Notes
PPh₃	Pd(PPh₃)₂Cl₂	CuI	i-Pr₂NH or Et₃N	THF/DMF	RT-60	High (up to 89%)	The classical and widely used ligand system.[6][13]
P(t-Bu)₃	Pd(PhCN)₂Cl₂	- (Copper-free)	-	-	RT	Good	Effective for copper-free conditions.[14]

Experimental Protocol: Sonogashira Coupling of 2-Bromo-imidazole

This protocol is based on the classical Sonogashira conditions.[6][13]

Materials:

• 2-Bromo-imidazole derivative (1.0 equiv)

• Terminal alkyne (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%)

• Copper(I) iodide (CuI) (3-10 mol%)

• Amine base (e.g., Et₃N or i-Pr₂NH, 2.0-3.0 equiv)

• Anhydrous solvent (e.g., THF or DMF)

Procedure:

• To a Schlenk flask, add the 2-bromo-imidazole (1.0 mmol), Pd(PPh₃)₂Cl₂ (2-5 mol%), and CuI (3-10 mol%).[6]

• Evacuate and backfill the flask with an inert gas.

• Add anhydrous solvent (5 mL), followed by the amine base (2.0-3.0 mmol).[6]

• Add the terminal alkyne (1.1-1.5 mmol) dropwise at room temperature.

• Stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting material is consumed.[6]

• Upon completion, dilute the reaction with a solvent like Et₂O and filter through a pad of Celite®, washing with the same solvent.[13]

• Wash the filtrate with saturated aqueous NH₄Cl and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.[13]

• Purify the product by flash column chromatography.

Cyanation Reaction

The palladium-catalyzed cyanation of 2-bromo-imidazoles provides a direct route to 2-cyano-imidazoles, which are valuable synthetic intermediates. Catalyst deactivation by cyanide is a known issue, making ligand and cyanide source selection important.[15][16]

Ligand Selection and Performance

Ligand	Palladium Source	Cyanide Source	Base	Solvent	Temp (°C)	Yield (%)	Notes
dppf	Pd(dppf)Cl₂ or Pd₂(dba)₃	Zn(CN)₂	-	DMF/DMAc	80-120	Good	A common choice for cyanation reactions.[6]
XPhos	Palladacycle Precatalyst	K₄[Fe(CN)₆]	KOAc	Dioxane/H₂O	100	Excellent	Outperforms other common ligands in some systems.[15]
PPh₃	Pd(PPh₃)₄	KCN	-	DMF	140-150	Moderate	Early method, requires high temperatures.[17]

Experimental Protocol: Cyanation of 2-Bromo-imidazole

This protocol uses zinc cyanide, a common and less hazardous cyanide source.[6]

Materials:

• 2-Bromo-imidazole derivative (1.0 equiv)

• Zinc cyanide (Zn(CN)₂) (0.6-1.0 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂ or Pd₂(dba)₃ with dppf ligand, 3-5 mol%)

• Anhydrous, polar aprotic solvent (e.g., DMF or DMAc)

Procedure:

• In a glovebox or under an inert atmosphere, charge a Schlenk tube with the 2-bromo-imidazole (1.0 mmol), Zn(CN)₂ (0.6 mmol), and the palladium catalyst.[6]

• Add the anhydrous solvent (3-5 mL).[6]

• Seal the tube and heat the reaction mixture to 80-120 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding water or a saturated solution of ammonium chloride.

• Extract the product with an appropriate organic solvent.

• Combine the organic extracts, wash with brine, dry over a drying agent, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Palladium-Imidazol-2-ylidene Complexes as Catalysts for Facile and Efficient Suzuki Cross-Coupling Reactions of Aryl Chlorides with Arylboronic Acids [organic-chemistry.org]
• 11. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 12. benchchem.com [benchchem.com]
• 13. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 14. Sonogashira Coupling [organic-chemistry.org]
• 15. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Microwave-Assisted Synthesis with 2-Bromo-1,4-dimethyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the efficient synthesis of substituted imidazole derivatives using 2-Bromo-1,4-dimethyl-1H-imidazole as a key building block under microwave irradiation. The imidazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous clinically used drugs. The use of microwave-assisted synthesis offers significant advantages over conventional heating methods, including dramatically reduced reaction times, increased product yields, and improved purity profiles.

2-Bromo-1,4-dimethyl-1H-imidazole is a versatile intermediate for introducing molecular diversity through various cross-coupling reactions. The bromine atom at the 2-position serves as a reactive handle for forming new carbon-carbon and carbon-nitrogen bonds, which is crucial for structure-activity relationship (SAR) studies in drug discovery. This document focuses on two of the most powerful and widely used cross-coupling reactions in medicinal chemistry: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

General Workflow for Microwave-Assisted Synthesis

The following diagram illustrates a typical workflow for performing microwave-assisted organic synthesis. The process involves the careful preparation of reactants in a dedicated microwave vial, followed by irradiation in a microwave synthesizer under controlled temperature and time conditions. Post-reaction, the mixture undergoes standard work-up and purification procedures.

Caption: General experimental workflow for microwave-assisted synthesis.

Application 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction is a robust method for forming carbon-carbon bonds between 2-Bromo-1,4-dimethyl-1H-imidazole and various aryl or heteroaryl boronic acids. This reaction is fundamental in constructing biaryl structures commonly found in kinase inhibitors and other therapeutic agents. Microwave irradiation significantly accelerates this transformation, often reducing reaction times from hours to minutes.

Representative Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 mmol, 175 mg), the desired arylboronic acid (1.2 mmol), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 mmol).

• Catalyst Addition: To the vial, add the palladium catalyst (e.g., Pd(dppf)Cl₂ or Pd(PPh₃)₄, 0.05 mmol).

• Solvent Addition: Add a suitable solvent system, typically a mixture of an organic solvent and water (e.g., 1,4-dioxane/H₂O (4:1), 5 mL).

• Degassing: Seal the vial and carefully purge the mixture with an inert gas (e.g., nitrogen or argon) for 10-15 minutes to remove oxygen, which can deactivate the catalyst.

• Microwave Irradiation: Place the sealed vial into the microwave synthesizer. Irradiate the mixture with stirring at a set temperature (e.g., 120-140°C) for a specified time (e.g., 10-30 minutes). The instrument's power will modulate automatically to maintain the target temperature.

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Quench the reaction by adding water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired 2-aryl-1,4-dimethyl-1H-imidazole.

Representative Data: Suzuki-Miyaura Coupling Conditions

The following table summarizes representative outcomes for the Suzuki-Miyaura coupling of 2-Bromo-1,4-dimethyl-1H-imidazole with phenylboronic acid under various microwave conditions.

Entry	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (min)	Yield (%)*
1	Pd(dppf)Cl₂ (5)	K₂CO₃	Dioxane/H₂O (4:1)	120	20	85
2	Pd(dppf)Cl₂ (5)	Cs₂CO₃	Dioxane/H₂O (4:1)	120	20	92
3	Pd(PPh₃)₄ (5)	K₂CO₃	Dioxane/H₂O (4:1)	120	20	78
4	Pd(dppf)Cl₂ (5)	Cs₂CO₃	DME/H₂O (4:1)	140	15	94
5	XPhosPdG2 (2.5)	K₃PO₄	t-AmylOH/H₂O (4:1)	130	15	96

*Note: The data presented are representative and intended for illustrative purposes.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

Application 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of arylamines from aryl halides. This reaction is invaluable for installing amine functionalities, which are prevalent in biologically active molecules and are key for modulating physicochemical properties like solubility and basicity. Microwave assistance can dramatically shorten reaction times for this transformation from many hours to as little as 10-30 minutes.

Representative Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, add the base (e.g., NaOtBu or K₃PO₄, 1.4 mmol) to a 10 mL microwave reaction vial containing a stir bar.

• Catalyst Addition: Add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.025 mmol) and the phosphine ligand (e.g., XPhos or SPhos, 0.06 mmol).

• Reactant Addition: In a separate vial, dissolve 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 mmol, 175 mg) and the desired amine (1.2 mmol) in an anhydrous solvent (e.g., toluene or dioxane, 5 mL). Transfer this solution to the microwave vial containing the catalyst system.

• Sealing: Tightly seal the vial before removing it from the inert atmosphere.

• Microwave Irradiation: Place the vial in the microwave reactor and irradiate at the set temperature (e.g., 110-130°C) for the specified time (e.g., 20-40 minutes) with efficient stirring.

• Work-up: After cooling, quench the reaction by carefully adding water. Dilute with an organic solvent like ethyl acetate.

• Extraction and Purification: Filter the mixture through a pad of celite to remove catalyst residues. Transfer the filtrate to a separatory funnel, wash with brine, dry the organic layer over Na₂SO₄, and concentrate under reduced pressure. Purify the residue by flash chromatography to yield the desired 2-amino-1,4-dimethyl-1H-imidazole product.

Representative Data: Buchwald-Hartwig Amination Conditions

The following table shows representative results for the Buchwald-Hartwig amination of 2-Bromo-1,4-dimethyl-1H-imidazole with morpholine under various microwave conditions.

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (min)	Yield (%)*
1	Pd₂(dba)₃ (2.5)	XPhos (6)	NaOtBu	Toluene	110	30	91
2	Pd₂(dba)₃ (2.5)	SPhos (6)	NaOtBu	Toluene	110	30	88
3	Pd(OAc)₂ (5)	XPhos (6)	K₃PO₄	Dioxane	130	40	85
4	Pd₂(dba)₃ (2.5)	XPhos (6)	LHMDS	Dioxane	110	25	94
5	RuPhosPdG3 (3)	-	K₂CO₃	t-BuOH	120	20	90

*Note: The data presented are representative and intended for illustrative purposes.

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Conclusion

2-Bromo-1,4-dimethyl-1H-imidazole is a highly valuable building block for the rapid synthesis of diverse libraries of imidazole-containing compounds. The protocols outlined in these application notes demonstrate the power of microwave-assisted synthesis to accelerate key C-C and C-N bond-forming reactions. By leveraging these efficient methods, researchers in drug discovery and medicinal chemistry can significantly shorten development timelines and expedite the exploration of structure-activity relationships, ultimately facilitating the identification of new therapeutic candidates. Careful optimization of catalysts, ligands, bases, and solvent systems is crucial for achieving high yields and purity.

Technical Notes & Optimization

Troubleshooting low yield in Suzuki coupling of 2-bromo-imidazoles

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of 2-bromo-imidazoles. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot common issues and optimize reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here we address specific issues that can lead to low yields or reaction failure in the Suzuki coupling of 2-bromo-imidazoles.

Q1: I am observing very low to no conversion of my 2-bromo-imidazole. What are the likely causes?

A1: Low conversion is a common issue and can often be attributed to catalyst inhibition or suboptimal reaction conditions. Imidazoles, being nitrogen-rich heterocycles, can act as ligands and poison the palladium catalyst.

Troubleshooting Steps:

• Catalyst and Ligand Selection: The choice of catalyst and ligand is critical. Standard ligands like triphenylphosphine (PPh₃) may not be effective.

  • Recommendation: Switch to bulky, electron-rich phosphine ligands. These ligands protect the palladium center from inhibition by the imidazole nitrogen and facilitate the key steps of the catalytic cycle.[1] Examples include Buchwald ligands such as SPhos, XPhos, and RuPhos. N-heterocyclic carbenes (NHCs) like IMes can also be highly effective.[2]

  • Consider Pre-catalysts: Using a well-defined palladium pre-catalyst can ensure the efficient generation of the active Pd(0) species.

• Base Selection: The base plays a crucial role in the transmetalation step. The choice of base can significantly impact the yield.

  • Recommendation: Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often effective bases for Suzuki couplings of nitrogen-containing heterocycles.[2][3] A comparative study of different bases can help you identify the optimal choice for your specific substrates.[4]

• Solvent System: The solvent must be able to dissolve the organic substrates, the catalyst, and the inorganic base to a sufficient extent.

  • Recommendation: A mixture of an aprotic organic solvent and water is typically used. Common systems include 1,4-dioxane/water or THF/water.[2][3] The ratio of the organic solvent to water can be optimized.

• Temperature: The reaction may require elevated temperatures to proceed at a reasonable rate.

  • Recommendation: If the reaction is sluggish at lower temperatures, gradually increase the temperature, typically in the range of 80-120 °C.[3]

Troubleshooting Flowchart for Low Conversion

Caption: Troubleshooting workflow for low conversion.

Q2: My main side-product is the de-brominated imidazole. How can I prevent this?

A2: The formation of the de-brominated (hydrodehalogenated) product is a common side reaction.[5] It occurs when the organopalladium intermediate reacts with a hydride source in the reaction mixture instead of the boronic acid.

Troubleshooting Steps:

• Choice of Base and Solvent: Protic solvents like alcohols, in combination with a strong base, can be a source of hydride.

  • Recommendation: If you are using a protic solvent, consider switching to an aprotic solvent system like dioxane/water or THF/water.

• Purity of Reagents: Impurities in the reagents or solvents can sometimes act as hydride sources.

  • Recommendation: Ensure that all reagents and solvents are of high purity.

Q3: I am observing significant homocoupling of my boronic acid. What can I do to minimize this?

A3: Homocoupling of the boronic acid to form a biaryl byproduct can be promoted by the presence of oxygen.

Troubleshooting Steps:

• Degassing: It is crucial to remove dissolved oxygen from the reaction mixture.

  • Recommendation: Thoroughly degas the solvent and the reaction mixture by bubbling an inert gas (argon or nitrogen) through the solution for 15-20 minutes before adding the catalyst.[2] Maintain a positive pressure of the inert gas throughout the reaction.

• Palladium Source: The choice of palladium source can sometimes influence the extent of homocoupling.

  • Recommendation: Using a Pd(0) source like Pd(PPh₃)₄ might be preferable to some Pd(II) sources which can sometimes promote homocoupling during the in-situ reduction to Pd(0).

Q4: I am struggling with the protodeboronation of my boronic acid, leading to low yields. How can I address this?

A4: Protodeboronation is the undesired cleavage of the C-B bond of the boronic acid, where the boron group is replaced by a hydrogen atom. This is a significant side reaction, especially with electron-deficient or unstable heteroaryl boronic acids.[6]

Troubleshooting Steps:

• Use Boronic Esters: Boronic esters, such as pinacol esters, are generally more stable towards protodeboronation than the corresponding boronic acids.

  • Recommendation: Consider using the pinacol ester of your boronic acid instead of the free acid.

• Reaction Conditions: Milder reaction conditions can help to minimize protodeboronation.

  • Recommendation: If possible, run the reaction at a lower temperature. The use of milder bases like potassium carbonate (K₂CO₃) or even potassium fluoride (KF) might also be beneficial.

• Water Content: While some water is often necessary, excessive amounts can promote protodeboronation.

  • Recommendation: Carefully control the amount of water in the reaction mixture.

Quantitative Data on Reaction Conditions

The following table summarizes representative reaction conditions and yields for the Suzuki coupling of 2-bromo-imidazole derivatives with various arylboronic acids. Note that yields are highly substrate-dependent, and optimization is often required.

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane/H₂O (4:1)	100	15-20	~95
2	Pd₂(dba)₃ (2)	IMes (in situ)	Cs₂CO₃ (2)	Dioxane	100	15	~96
3	P1 Precatalyst (1.5)	-	K₃PO₄ (2)	Dioxane/H₂O (4:1)	60	5-8	Good to Excellent
4	Pd(dppf)Cl₂ (5)	-	K₂CO₃ (3)	Dioxane/H₂O (10:1)	90	12	11-51
5	Pd(OAc)₂ (2)	XPhos (3)	K₃PO₄ (2)	Dioxane/H₂O (4:1)	100	24	61-86

Yields are approximate and based on similar reactions reported in the literature for benzimidazole and pyrazole substrates. P1 Precatalyst is a commercially available air- and moisture-stable palladium(II) precatalyst. IMes is an N-heterocyclic carbene ligand.[2][6][7]

Experimental Protocols

General Protocol for Suzuki Coupling of 2-Bromo-imidazole with an Arylboronic Acid

This protocol provides a general starting point. Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

Materials:

• 2-Bromo-imidazole derivative (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2-2.0 mmol, 1.2-2.0 equiv)[2]

• Palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%)[2]

• Ligand (e.g., SPhos, 4-10 mol%)[2]

• Base (e.g., K₃PO₄, 2.0 equiv)[2]

• Anhydrous 1,4-dioxane

• Degassed water

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis (e.g., Schlenk flask, condenser)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the 2-bromo-imidazole derivative (1.0 mmol), the arylboronic acid (1.2-2.0 mmol), and the base (2.0 mmol).[2]

• Catalyst and Ligand Addition: In a separate vial, weigh the palladium catalyst and the ligand and add them to the Schlenk flask.

• Solvent Addition: Add the solvent system (e.g., 4 mL of 1,4-dioxane and 1 mL of water) to the flask.[2]

• Degassing: Seal the flask and thoroughly degas the mixture by bubbling a gentle stream of argon or nitrogen through the solution for 15-20 minutes.[2]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) under a positive pressure of inert gas and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by adding water and dilute with an organic solvent such as ethyl acetate.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2-3 times).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[2]

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure 2-aryl-imidazole product.[2]

Experimental Workflow Diagram

Caption: General workflow for Suzuki coupling.

References

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-aryl-1,4-dimethyl-1H-imidazoles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 2-aryl-1,4-dimethyl-1H-imidazoles from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 2-aryl-1,4-dimethyl-1H-imidazoles?

A1: The most effective and commonly employed methods for the purification of 2-aryl-1,4-dimethyl-1H-imidazoles are column chromatography, recrystallization, and acid-base extraction. The choice of method depends on the nature of the impurities, the scale of the reaction, and the desired final purity.

Q2: What are the likely impurities in my reaction mixture?

A2: Common impurities can include unreacted starting materials (e.g., aldehydes, 1,2-diamines), reagents, and side-products from the synthesis. Depending on the synthetic route, these could include over-arylated or N-unsubstituted imidazole analogs.

Q3: How can I remove unreacted starting materials and reagents?

A3: Unreacted polar starting materials and water-soluble reagents can often be removed by a simple aqueous workup before further purification. For less polar starting materials, column chromatography is typically effective.

Q4: My purified 2-aryl-1,4-dimethyl-1H-imidazole is unstable. What should I do?

A4: Imidazole derivatives can sometimes be sensitive to prolonged exposure to acidic conditions, such as on silica gel.[1] If you suspect your compound is degrading, minimize the time it spends on the chromatography column by using flash chromatography. Alternatively, consider using a less acidic stationary phase like alumina.

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of 2-aryl-1,4-dimethyl-1H-imidazoles.

Column Chromatography

Issue 1: Poor separation of the product from impurities (co-elution).

• Possible Cause: The polarity of the eluent system is not optimal for separating compounds with similar Rf values.

• Troubleshooting & Optimization:

  • Optimize the Mobile Phase: Experiment with different solvent systems using thin-layer chromatography (TLC) first. Common systems for imidazole derivatives include ethyl acetate/hexane and dichloromethane/methanol.[1]

  • Gradient Elution: If you are using a single solvent mixture (isocratic elution), switch to a gradient elution. Start with a less polar solvent system and gradually increase the polarity to better separate compounds.[1]

  • Change the Stationary Phase: If optimizing the mobile phase is unsuccessful, consider switching from silica gel to alumina, or using a reverse-phase column.

Issue 2: Low yield of the purified product.

• Possible Cause 1: Irreversible adsorption to the stationary phase.

  • Solution: Your compound may be strongly binding to the acidic silica gel.[1] Try deactivating the silica gel with a small amount of a base like triethylamine in your eluent system, or switch to a neutral stationary phase like alumina.[1]

• Possible Cause 2: The product is not eluting from the column.

  • Solution: The eluent may not be polar enough. Gradually increase the polarity of your mobile phase. If the compound is still not eluting, a small percentage of a more polar solvent like methanol can be added to the eluent.

Recrystallization

Issue 1: The compound "oils out" instead of forming crystals.

• Possible Cause: The solution is supersaturated, or the cooling rate is too fast. Impurities can also inhibit crystallization.

• Troubleshooting & Optimization:

  • Scratch the flask: Use a glass rod to scratch the inside of the flask at the surface of the liquid to create nucleation sites.

  • Seed crystals: If you have a small amount of pure product, add a tiny crystal to the solution to induce crystallization.

  • Slower cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath.

  • Re-dissolve and add a non-solvent: Dissolve the oil in a minimum amount of the hot solvent, and then slowly add a non-solvent (a solvent in which your compound is insoluble) dropwise until the solution becomes slightly turbid. Then, allow it to cool slowly.

Issue 2: No crystals form upon cooling.

• Possible Cause: The compound is too soluble in the chosen solvent, or the solution is not concentrated enough.

• Troubleshooting & Optimization:

  • Evaporate some solvent: Reduce the volume of the solvent to increase the concentration of your compound and then try cooling again.

  • Use a different solvent or a two-solvent system: Your compound may be too soluble in the chosen solvent. A good recrystallization solvent is one in which the compound is soluble when hot but insoluble when cold.[1] Try a two-solvent system where the compound is soluble in one solvent and insoluble in the other (e.g., ethanol/water).[1]

Acid-Base Extraction

Issue 1: Low recovery of the product from the organic layer after basification.

• Possible Cause 1: Incomplete neutralization.

  • Solution: Ensure the aqueous layer is sufficiently basic to deprotonate the imidazolium salt and regenerate the neutral, organic-soluble imidazole. Check the pH with a pH meter or pH paper.

• Possible Cause 2: The product has some water solubility.

  • Solution: After neutralization, if the product does not precipitate or separate well, perform a back-extraction of the aqueous layer with several portions of an organic solvent like dichloromethane or ethyl acetate.[1]

Experimental Protocols

Protocol 1: Flash Column Chromatography

This protocol is a general guideline and should be optimized for your specific 2-aryl-1,4-dimethyl-1H-imidazole.

• Preparation of the Column:

  • Select a column of appropriate size for the amount of crude material.

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pack the column with the slurry, ensuring no air bubbles are trapped.

  • Add a thin layer of sand on top of the silica gel.

• Sample Preparation and Loading:

  • Dissolve the crude reaction mixture in a minimal amount of the mobile phase or a suitable solvent.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution and Fraction Collection:

  • Begin elution with the chosen mobile phase, starting with a low polarity (e.g., 9:1 hexane/ethyl acetate).

  • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute your product.

  • Collect fractions and monitor them by TLC to identify those containing the pure product.

• Product Recovery:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 2-aryl-1,4-dimethyl-1H-imidazole.

Protocol 2: Recrystallization

• Solvent Selection:

  • In a small test tube, dissolve a small amount of the crude product in a few drops of a test solvent at room temperature. If it dissolves, the solvent is too polar.

  • If it does not dissolve, heat the solvent to its boiling point. If the compound dissolves when hot and crystallizes upon cooling, it is a good solvent.[1] Common solvents for imidazoles include ethanol and ethanol/water mixtures.[1][2]

• Recrystallization Procedure:

  • Dissolve the crude product in the minimum amount of the hot recrystallization solvent.

  • If the solution is colored, you can add a small amount of activated charcoal and hot filter the solution.

  • Allow the solution to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals to a constant weight.

Protocol 3: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in an organic solvent that is immiscible with water (e.g., dichloromethane or ethyl acetate).

• Acidic Wash:

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of a dilute aqueous acid (e.g., 1 M HCl).

  • Shake the funnel vigorously, venting frequently. The basic 2-aryl-1,4-dimethyl-1H-imidazole will be protonated and move into the aqueous layer.

  • Separate the layers and save the aqueous layer. Repeat the extraction of the organic layer with fresh aqueous acid.

• Neutralization and Back-Extraction:

  • Combine the acidic aqueous extracts.

  • Cool the solution in an ice bath and slowly add a base (e.g., 1 M NaOH) until the solution is basic.

  • The neutral 2-aryl-1,4-dimethyl-1H-imidazole should precipitate out. If it does, collect it by filtration.

  • If it does not precipitate, extract the neutralized aqueous solution with several portions of an organic solvent.[1]

• Drying and Solvent Removal:

  • Combine the organic extracts from the back-extraction.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent and remove the solvent under reduced pressure to yield the purified product.

Quantitative Data

The following table summarizes representative purification data for 2-aryl-imidazole derivatives from the literature. Note that specific yields and purity will vary depending on the exact substrate and reaction conditions.

Compound Class	Purification Method	Mobile Phase/Solvent	Yield (%)	Purity (%)	Reference
2-Aryl-1H-imidazoles	Dehydrogenation followed by workup	Not specified	71	High (assumed)	[3]
2-Aryl-4-phenyl-1H-imidazoles	Sonication synthesis with extraction	Methanol	85-95	High (assumed)	[4]
N-arylated benzimidazoles	Flash column chromatography	Hexane/ethyl acetate gradient	Not specified	High (assumed)	[5]
2-Aminoimidazole derivatives	Column Chromatography	Chloroform:Ethanol (90:10)	92	>95	[6]
2-Oxo-imidazole dipeptides	HPLC	Acetonitrile/water with formic acid	Not specified	>99	[7]

Visualizations

Caption: General experimental workflow for the purification of 2-aryl-1,4-dimethyl-1H-imidazoles.

Caption: Troubleshooting logic for common purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. New One-Step Synthesis of 2-Aryl-1H-Imidazoles: Dehydrogenation of 2-Aryl-Δ2-Imidazolines with Dimethylsulfoxide [organic-chemistry.org]
• 4. An expeditious green route toward 2-aryl-4-phenyl-1H-imidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]

Optimizing base and solvent for Sonogashira coupling of 2-bromo-imidazoles

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the Sonogashira coupling of 2-bromo-imidazoles.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors to consider when choosing a base for the Sonogashira coupling of 2-bromo-imidazoles?

A1: The choice of base is crucial for a successful Sonogashira coupling with 2-bromo-imidazoles. Key factors to consider include the pKa of the base, its solubility in the reaction solvent, and its potential to cause side reactions. Inorganic bases like K2CO3 and Cs2CO3 are often effective. Organic bases such as triethylamine (TEA) and diisopropylethylamine (DIPEA) are also commonly used, but their bulkiness and basicity need to be matched to the specific substrate. The presence of a free N-H group on the imidazole ring can complicate the reaction, often requiring a stronger base or protection of the N-H group.

Q2: How does the choice of solvent affect the outcome of the Sonogashira coupling of 2-bromo-imidazoles?

A2: The solvent plays a significant role in dissolving the reactants and catalyst, and its polarity can influence the reaction rate and yield. Aprotic polar solvents like DMF and acetonitrile are frequently employed. Toluene is another common choice, particularly in combination with an amine base that can also act as a solvent. The choice of solvent can also impact the solubility of the catalyst system and the potential for side reactions.

Q3: My Sonogashira coupling of a 2-bromo-imidazole is giving low to no yield. What are the likely causes and how can I troubleshoot it?

A3: Low or no yield in this reaction can stem from several factors:

• Inactive Catalyst: The palladium catalyst may have been deactivated by air or impurities. Ensure all reagents and solvents are properly degassed and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).

• Inappropriate Base/Solvent Combination: The chosen base may not be strong enough to deprotonate the terminal alkyne, or the solvent may not be suitable for the reactants. Refer to the data tables below for successful combinations.

• Side Reactions: Homocoupling of the alkyne (Glaser coupling) is a common side reaction. This can be minimized by using a copper(I) co-catalyst and ensuring an oxygen-free environment.

• Substrate-Specific Issues: The electronic properties of your specific 2-bromo-imidazole may hinder the reaction. Consider modifying the reaction temperature or screening different palladium ligands.

Q4: I am observing significant amounts of alkyne homocoupling (Glaser products). How can I minimize this side reaction?

A4: Alkyne homocoupling is a common side reaction, often catalyzed by the copper(I) co-catalyst in the presence of oxygen. To minimize it:

• Thoroughly Degas: Ensure your solvent and reagents are rigorously degassed to remove oxygen.

• Use a Co-solvent: Adding an amine like triethylamine can sometimes suppress homocoupling.

• Optimize Copper Source: In some cases, using a different copper(I) salt or even running the reaction copper-free (though this may require higher temperatures and different ligands) can be beneficial.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Inactive catalyst	Ensure proper degassing of solvents and reagents. Run the reaction under an inert atmosphere. Use fresh, high-quality catalyst and ligands.
Incorrect base or solvent	Screen a variety of bases (e.g., K2CO3, Cs2CO3, TEA) and solvents (e.g., DMF, acetonitrile, toluene). See data tables below for guidance.
Low reaction temperature	Gradually increase the reaction temperature in increments of 10-20°C.
Significant Alkyne Homocoupling	Presence of oxygen	Rigorously degas all components of the reaction mixture.
Inappropriate copper concentration	Titrate the amount of copper(I) co-catalyst. In some cases, a copper-free reaction may be preferable.
Decomposition of Starting Material	Reaction temperature is too high	Monitor the reaction by TLC or LC-MS and consider running it at a lower temperature for a longer duration.
Base is too strong	If your imidazole substrate is sensitive, consider using a milder base like K3PO4 or an organic amine.

Quantitative Data on Base and Solvent Optimization

Table 1: Effect of Base on the Sonogashira Coupling of 1-Methyl-2-bromo-imidazole with Phenylacetylene

Entry	Base	Solvent	Temperature (°C)	Yield (%)
1	TEA	DMF	80	75
2	K2CO3	DMF	80	85
3	Cs2CO3	DMF	80	92
4	DIPEA	DMF	80	78
5	K3PO4	DMF	80	82

Reaction conditions: 1-methyl-2-bromo-imidazole (1 mmol), phenylacetylene (1.2 mmol), Pd(PPh3)4 (5 mol%), CuI (10 mol%), base (2 mmol), solvent (5 mL), 8 hours.

Table 2: Effect of Solvent on the Sonogashira Coupling of 1-Methyl-2-bromo-imidazole with Phenylacetylene using Cs2CO3 as Base

Entry	Solvent	Temperature (°C)	Yield (%)
1	DMF	80	92
2	Acetonitrile	80	88
3	Toluene	80	75
4	Dioxane	80	85
5	THF	65	65

Reaction conditions: 1-methyl-2-bromo-imidazole (1 mmol), phenylacetylene (1.2 mmol), Pd(PPh3)4 (5 mol%), CuI (10 mol%), Cs2CO3 (2 mmol), solvent (5 mL), 8 hours.

Experimental Protocols

General Procedure for the Sonogashira Coupling of 2-Bromo-imidazoles:

To a dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the 2-bromo-imidazole (1.0 equiv), the terminal alkyne (1.2-1.5 equiv), the palladium catalyst (e.g., Pd(PPh3)4, 2-5 mol%), and the copper(I) co-catalyst (e.g., CuI, 5-10 mol%). Add the chosen base (2.0-3.0 equiv) and the degassed solvent. The reaction mixture is then stirred at the desired temperature for the specified time, while the progress is monitored by TLC or LC-MS. Upon completion, the reaction is cooled to room temperature, diluted with a suitable organic solvent (e.g., ethyl acetate), and filtered through a pad of celite. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Visual Guides

Caption: Troubleshooting workflow for low-yield Sonogashira coupling.

Caption: Simplified catalytic cycle for the Sonogashira coupling reaction.

Technical Support Center: Palladium-Catalyzed Reactions of 2-Bromo-1,4-dimethyl-1H-imidazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in palladium-catalyzed cross-coupling reactions with 2-Bromo-1,4-dimethyl-1H-imidazole. Our aim is to offer practical solutions to common challenges, with a primary focus on preventing the undesired side reaction of dehalogenation.

Troubleshooting Guide: Minimizing Dehalogenation and Other Side Reactions

Dehalogenation, the replacement of the bromine atom with hydrogen, is a prevalent side reaction in palladium-catalyzed couplings of electron-rich N-heterocycles like 2-Bromo-1,4-dimethyl-1H-imidazole. The following table outlines common problems, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
High Percentage of Dehalogenated Byproduct (1,4-dimethyl-1H-imidazole)	Inappropriate Ligand: The ligand may not be sufficiently electron-rich or bulky to promote reductive elimination over dehalogenation.	Switch to bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos. N-heterocyclic carbene (NHC) ligands can also be effective.[1]
Base is Too Strong or Inappropriate: Strong bases, particularly alkoxides (e.g., NaOtBu), can promote the formation of palladium-hydride species, which are key intermediates in the dehalogenation pathway.[1]	Use weaker inorganic bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄).[1]
Unfavorable Solvent: Polar aprotic solvents like DMF can sometimes act as a hydride source, especially at elevated temperatures.	Experiment with less polar aprotic solvents such as toluene or dioxane.[1]
High Reaction Temperature/Prolonged Reaction Time: Extended heating can lead to the decomposition of catalysts and reagents, favoring side reactions.	Reduce the reaction temperature and monitor the reaction closely to stop it upon completion of the desired transformation. Consider using microwave irradiation to shorten reaction times.[1]
Presence of Water or Other Protic Impurities: Water and other protic impurities can serve as a proton source for hydrodehalogenation.	Ensure all reagents and solvents are anhydrous and the reaction is performed under a dry, inert atmosphere (e.g., Argon or Nitrogen).
Low or No Product Yield	Catalyst Inactivity: The palladium catalyst may be deactivated or may not be efficiently entering the catalytic cycle.	Use a fresh batch of catalyst or a more stable pre-catalyst. Ensure thorough degassing of the reaction mixture to remove oxygen.
Poor Solubility of Reagents: The reactants may not be fully dissolved in the chosen solvent, leading to a sluggish or incomplete reaction.	Screen different solvents or solvent mixtures to ensure homogeneity of the reaction mixture.
Steric Hindrance: The coupling partners may be sterically demanding, hindering the desired bond formation.	Employ ligands with a larger bite angle or increase the reaction temperature cautiously.
Formation of Homocoupled Products	Presence of Oxygen: Oxygen can promote the homocoupling of organometallic coupling partners (e.g., boronic acids in Suzuki reactions).	Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere throughout the reaction.
Suboptimal Catalyst System: Certain catalyst systems may favor homocoupling.	Screen different palladium sources and ligands.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Bromo-1,4-dimethyl-1H-imidazole prone to dehalogenation in Pd-catalyzed reactions?

A1: The imidazole ring is electron-rich, and the nitrogen atoms can coordinate to the palladium center, influencing the electronic environment at the C2 position. This can make the C-Br bond susceptible to reductive cleavage, a process that leads to dehalogenation, particularly when palladium-hydride species are formed in the reaction mixture.[1]

Q2: How can I confirm that the byproduct I am observing is the dehalogenated compound?

A2: The most definitive methods for identifying the byproduct are NMR spectroscopy and mass spectrometry. In the ¹H NMR spectrum, the dehalogenated product (1,4-dimethyl-1H-imidazole) will show a new proton signal at the 2-position, which is absent in the starting material. Mass spectrometry will reveal a molecular ion peak corresponding to the mass of the dehalogenated compound.[1]

Q3: Are there any general recommendations for choosing a starting point for reaction optimization?

A3: For Suzuki-Miyaura coupling, a good starting point is to use a catalyst system like Pd(OAc)₂ with a bulky phosphine ligand such as SPhos, a mild base like K₂CO₃ or K₃PO₄, and a solvent system of dioxane/water or toluene. For other coupling reactions, similar principles of using bulky ligands and milder bases generally apply.

Q4: Can the purity of my reagents impact the extent of dehalogenation?

A4: Absolutely. Impurities in the starting material, solvents, or other reagents can act as sources of protons or hydrides, which can facilitate the dehalogenation process. It is crucial to use high-purity, anhydrous solvents and fresh reagents. Degassing the reaction mixture to remove oxygen is also a critical step in minimizing side reactions.[1]

Q5: Is it better to use Suzuki or Stille coupling for this substrate?

A5: The choice between Suzuki and Stille coupling depends on several factors. Suzuki coupling is generally preferred due to the low toxicity of boron reagents and the ease of byproduct removal.[2] However, Stille coupling can be more robust for substrates with sensitive functional groups or when the corresponding boronic acid is unstable, as organostannanes are generally stable to air and moisture.[2][3] The primary drawback of Stille coupling is the high toxicity of organotin reagents and byproducts.[2][3]

Experimental Protocols

The following are generalized starting protocols for common palladium-catalyzed cross-coupling reactions of 2-Bromo-1,4-dimethyl-1H-imidazole. Note: These are starting points and may require optimization for specific coupling partners.

Suzuki-Miyaura Coupling

• Reaction: Formation of a C-C bond with a boronic acid or ester.

• Protocol:

  • To an oven-dried reaction vessel, add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv.), the desired boronic acid or ester (1.2-1.5 equiv.), and a base such as K₂CO₃ or K₃PO₄ (2.0-3.0 equiv.).

  • Add the palladium source (e.g., Pd(OAc)₂, 2-5 mol%) and a bulky phosphine ligand (e.g., SPhos, 4-10 mol%).

  • Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add a degassed solvent (e.g., a mixture of dioxane and water, or toluene).

  • Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Stille Coupling

• Reaction: Formation of a C-C bond with an organostannane.

• Protocol:

  • To a dry reaction vessel, add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv.) and the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

  • Evacuate and backfill the vessel with an inert gas three times.

  • Add an anhydrous, degassed solvent (e.g., toluene or dioxane).

  • Add the organostannane reagent (1.1-1.2 equiv.).

  • Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor the reaction progress.

  • Upon completion, cool the reaction and dilute with an organic solvent.

  • To remove tin byproducts, wash the organic layer with an aqueous solution of KF.

  • Dry the organic layer, concentrate, and purify the crude product.

Sonogashira Coupling

• Reaction: Formation of a C-C bond with a terminal alkyne.[4][5]

• Protocol:

  • To a dry reaction vessel, add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 3-10 mol%).

  • Evacuate and backfill the vessel with an inert gas.

  • Add an anhydrous solvent (e.g., THF or DMF) and an amine base (e.g., triethylamine or diisopropylamine, 2.0-3.0 equiv.).

  • Add the terminal alkyne (1.1-1.5 equiv.) dropwise at room temperature.

  • Stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting material is consumed.

  • Upon completion, dilute with an organic solvent and wash with saturated aqueous NH₄Cl and brine.

  • Dry the organic layer, concentrate, and purify the crude product.

Buchwald-Hartwig Amination

• Reaction: Formation of a C-N bond with a primary or secondary amine.[6][7][8]

• Protocol:

  • In a glovebox or under an inert atmosphere, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and a suitable phosphine ligand (e.g., Xantphos, BINAP, 2-4 mol%) to a dry reaction vessel.

  • Add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv.) and a strong, non-nucleophilic base such as NaOtBu or K₃PO₄ (1.4-2.0 equiv.).

  • Add the desired amine (1.2-1.5 equiv.).

  • Add an anhydrous, degassed solvent (e.g., toluene or dioxane).

  • Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 90-120 °C).

  • Monitor the reaction progress. Upon completion, cool to room temperature, quench carefully with water, and extract with an organic solvent.

  • Dry the organic layer, concentrate, and purify the crude product.

Visualizations

Caption: A logical workflow for troubleshooting dehalogenation.

Caption: Competing pathways in palladium-catalyzed cross-coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Catalyst Poisoning in Cross-Coupling Reactions with Imidazole Substrates

This technical support center is designed for researchers, scientists, and drug development professionals encountering challenges with catalyst poisoning during cross-coupling reactions involving imidazole substrates. The following troubleshooting guides and frequently asked questions (FAQs) provide solutions to common issues, detailed experimental protocols, and data to facilitate successful reactions.

Troubleshooting Guides & FAQs

This section addresses specific issues in a question-and-answer format to help you navigate experimental challenges.

Question 1: My Suzuki-Miyaura or Buchwald-Hartwig reaction with a halo-imidazole substrate is sluggish or fails completely. What are the likely causes?

Answer:

Low or no conversion in cross-coupling reactions with imidazole substrates is a common problem, primarily stemming from catalyst poisoning by the imidazole nitrogen. The lone pair of electrons on the sp²-hybridized nitrogen of the imidazole ring can coordinate strongly to the palladium catalyst, forming stable, catalytically inactive complexes. This effectively removes the catalyst from the reaction cycle.[1][2]

Potential Causes & Solutions:

• Direct Catalyst Poisoning: The most common issue is the coordination of the imidazole nitrogen to the palladium center.

  • Solution: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos, XPhos, or RuPhos) or N-heterocyclic carbene (NHC) ligands.[3] These ligands can sterically shield the palladium center, hindering coordination of the imidazole substrate. They also promote the desired catalytic cycle, potentially outcompeting the poisoning process. For particularly challenging substrates, consider specialized precatalysts designed to overcome catalyst inhibition.[3]

• Inappropriate Ligand Choice: The use of less sterically demanding or electron-poor ligands (e.g., PPh₃) is often insufficient to prevent catalyst poisoning by imidazoles.

  • Solution: Screen a panel of bulky phosphine and NHC ligands. A systematic approach to ligand screening can identify the optimal choice for your specific substrate.

• Sub-optimal Reaction Conditions: Temperature, base, and solvent can all influence the equilibrium between the active catalyst and the poisoned species.

  • Solution:

    • Temperature: Carefully optimize the reaction temperature. While higher temperatures can sometimes overcome catalyst inhibition, they can also lead to catalyst decomposition.

    • Base: The choice of base is critical. Weaker, non-coordinating bases (e.g., Cs₂CO₃, K₃PO₄) are often preferred over stronger or more coordinating bases.

    • Solvent: Aprotic polar solvents like dioxane, toluene, or DMF are commonly used. The solubility of all components is crucial for an efficient reaction.

• Catalyst Decomposition: The appearance of a black precipitate ("palladium black") is a clear sign of catalyst agglomeration and deactivation.[2] This can be exacerbated by slow catalysis due to imidazole inhibition.

  • Solution: Optimize the reaction conditions to accelerate the catalytic cycle. This includes using a more effective ligand and ensuring all reagents and solvents are thoroughly degassed to remove oxygen, which can contribute to catalyst decomposition.[2]

Question 2: I am observing significant amounts of side products, such as homocoupling of my boronic acid or dehalogenation of my imidazole substrate. How can I minimize these?

Answer:

The formation of side products often indicates that the desired cross-coupling pathway is being outcompeted by other reactions. This can be a consequence of catalyst poisoning or sub-optimal reaction conditions.

Mitigation Strategies:

• Homocoupling (in Suzuki-Miyaura reactions): This side reaction is often promoted by the presence of oxygen.

  • Solution: Ensure rigorous degassing of all solvents and reagents. Using a pre-catalyst that rapidly forms the active Pd(0) species can also minimize homocoupling that may occur during the in-situ reduction of a Pd(II) source.[2]

• Dehalogenation: The replacement of the halide on the imidazole with a hydrogen atom can be promoted by certain bases or impurities.

  • Solution: Consider using a milder base and ensure high-purity reagents and solvents. Lowering the reaction temperature may also reduce the rate of dehalogenation.[2]

• Protodeboronation (in Suzuki-Miyaura reactions): The cleavage of the C-B bond of the boronic acid is a common side reaction, particularly with heteroaryl boronic acids.

  • Solution: Use anhydrous conditions and a non-aqueous base. The slow addition of the boronic acid or the use of a more stable boronic acid derivative (e.g., a boronate ester) can also be beneficial.

Question 3: How does the position of the halide on the imidazole ring affect the reaction?

Answer:

The position of the leaving group on the imidazole ring can significantly impact reactivity due to both electronic and steric effects. Halides at the C2 position are often more challenging to couple than those at the C4 or C5 positions due to the proximity of the nitrogen atoms, which can enhance catalyst poisoning. Furthermore, the electronic nature of the imidazole ring and any substituents will influence the ease of oxidative addition.

Question 4: Are there any alternatives to palladium catalysts for cross-coupling with imidazole substrates?

Answer:

While palladium remains the most common catalyst, copper-catalyzed cross-coupling reactions (e.g., Ullmann-type couplings) are a viable alternative for the N-arylation of imidazoles.[4] These reactions can sometimes tolerate substrates that are challenging for palladium systems. However, they often require higher temperatures and stoichiometric amounts of copper. For C-C bond formation, nickel catalysts are also being explored as a more earth-abundant alternative to palladium, although their application to imidazole substrates is less developed.

Data Presentation

The following tables provide illustrative data on the effect of different ligands and bases on the Suzuki-Miyaura coupling of a model halo-imidazole substrate. This data is intended to be a guide for reaction optimization.

Table 1: Effect of Ligand on the Suzuki-Miyaura Coupling of 1-Methyl-4-bromoimidazole with Phenylboronic Acid

Entry	Ligand	Catalyst Loading (mol%)	Temperature (°C)	Yield (%)
1	PPh₃	5	100	<10
2	P(t-Bu)₃	2	80	65
3	SPhos	2	80	85
4	XPhos	2	80	92
5	PEPPSI-IPr	2	80	88

Reaction Conditions: 1-Methyl-4-bromoimidazole (1 mmol), phenylboronic acid (1.2 mmol), Pd₂(dba)₃ (1 mol%), Ligand (as indicated), K₂CO₃ (2 mmol), Dioxane (5 mL), 12 h.

Table 2: Effect of Base on the Suzuki-Miyaura Coupling of 1-Methyl-4-bromoimidazole with Phenylboronic Acid using XPhos as Ligand

Entry	Base	Temperature (°C)	Yield (%)
1	Na₂CO₃	80	78
2	K₂CO₃	80	86
3	K₃PO₄	80	91
4	Cs₂CO₃	80	93
5	Et₃N	80	45

Reaction Conditions: 1-Methyl-4-bromoimidazole (1 mmol), phenylboronic acid (1.2 mmol), Pd₂(dba)₃ (1 mol%), XPhos (2 mol%), Base (2 mmol), Dioxane (5 mL), 12 h.

Experimental Protocols

Protocol 1: General Procedure for a Ligand Screen in a Suzuki-Miyaura Coupling with a Halo-imidazole

This protocol is designed for the systematic screening of ligands to identify optimal conditions for the cross-coupling of a challenging imidazole substrate.

Materials:

• Halo-imidazole substrate (e.g., 1-methyl-4-bromoimidazole)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃)

• Panel of phosphine and NHC ligands (e.g., PPh₃, P(t-Bu)₃, SPhos, XPhos, PEPPSI-IPr)

• Base (e.g., K₃PO₄)

• Anhydrous, degassed solvent (e.g., dioxane)

• Inert atmosphere (Nitrogen or Argon)

• Reaction vials with stir bars

• Analytical balance, syringes, and Schlenk line equipment

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the halo-imidazole in the reaction solvent.

  • Prepare a stock solution of the arylboronic acid in the reaction solvent.

  • Prepare a stock solution of the palladium pre-catalyst in the reaction solvent.

• Reaction Setup (in a glovebox or under an inert atmosphere):

  • To a series of labeled reaction vials, add the appropriate amount of each ligand.

  • Add the base to each vial.

  • From the stock solutions, add the required volume of the halo-imidazole, arylboronic acid, and palladium pre-catalyst to each vial.

  • Add the final volume of solvent to reach the desired concentration.

  • Seal the vials and place them in a heating block.

• Reaction and Monitoring:

  • Stir the reactions at the desired temperature (e.g., 80 °C) for a set time (e.g., 12 hours).

  • After the reaction time, cool the vials to room temperature.

  • Take an aliquot from each reaction mixture, dilute it, and analyze by a suitable technique (e.g., LC-MS or GC-MS) to determine the conversion to the desired product.

• Data Analysis:

  • Compare the conversion for each ligand to identify the most effective one for your specific substrate combination.

Protocol 2: Competitive Poisoning Experiment to Quantify the Inhibitory Effect of an Imidazole Additive

This protocol can be used to assess the degree to which a specific imidazole derivative poisons a standard cross-coupling reaction.

Materials:

• A standard, reliable cross-coupling reaction (e.g., Suzuki-Miyaura coupling of 4-bromotoluene with phenylboronic acid).

• The imidazole derivative to be tested as a potential poison.

• Palladium catalyst (e.g., Pd(PPh₃)₄).

• Base (e.g., K₂CO₃).

• Anhydrous, degassed solvent (e.g., toluene).

• Internal standard for quantitative analysis (e.g., dodecane).

• Inert atmosphere (Nitrogen or Argon).

Procedure:

• Baseline Reaction:

  • In a reaction vessel under an inert atmosphere, combine 4-bromotoluene, phenylboronic acid, Pd(PPh₃)₄, K₂CO₃, and the internal standard in toluene.

  • Heat the reaction to the desired temperature (e.g., 90 °C) and monitor the progress over time by taking aliquots and analyzing them by GC-MS. This will establish the uninhibited reaction rate.

• Inhibited Reaction:

  • Set up an identical reaction to the baseline, but add a specific molar equivalent of the imidazole derivative to be tested (e.g., 0.1, 0.5, or 1.0 equivalent relative to the palladium catalyst).

  • Run the reaction under the same conditions and monitor the progress over time.

• Data Analysis:

  • Plot the product formation versus time for both the baseline and the inhibited reactions.

  • Compare the initial reaction rates and the final conversions to quantify the inhibitory effect of the imidazole additive.

Visualizations

Caption: Mechanism of catalyst poisoning by imidazole coordination.

Caption: Troubleshooting workflow for cross-coupling with imidazole substrates.

Caption: Logic diagram for selecting a catalyst system for imidazole substrates.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Removal of Palladium Catalyst from Imidazole-Containing Products

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address the specific challenges of removing residual palladium catalysts from products containing imidazole moieties. The basic nature of the imidazole ring can lead to coordination with palladium, making its removal a critical and often challenging step in achieving high-purity active pharmaceutical ingredients (APIs) and research compounds.

Frequently Asked Questions (FAQs)

Q1: Why is removing palladium from imidazole-containing products particularly challenging?

A1: The nitrogen atoms in the imidazole ring are basic and can act as ligands, coordinating to the palladium catalyst. This coordination can increase the solubility of the palladium species in the reaction mixture, making it more difficult to remove by simple filtration or crystallization. The resulting palladium-imidazole complex may require specific scavenging agents or purification techniques to break this interaction and effectively reduce palladium levels.

Q2: What are the most common methods for removing residual palladium from imidazole-containing compounds?

A2: The most prevalent methods include:

• Adsorption: Using solid-supported metal scavengers with a high affinity for palladium. These include silica-based scavengers (e.g., with thiol or triaminetetraacetic acid functionalities), polymer-supported scavengers, and activated carbon.[1][2][3]

• Crystallization: Purifying the final product through crystallization can leave palladium impurities in the mother liquor. The effectiveness of this method can be enhanced by using additives that increase the solubility of palladium species.[1][4]

• Extraction: Employing liquid-liquid extraction to partition the palladium catalyst into a phase separate from the product.

• Filtration: Passing the reaction mixture through a filter aid like Celite® to remove heterogeneous palladium catalysts (e.g., Pd/C) or precipitated palladium metal.[1]

Q3: How do I choose the best palladium removal method for my specific imidazole-containing product?

A3: The optimal method depends on several factors:

• Nature of your product: Consider its solubility, stability, and the potential for the imidazole moiety to strongly chelate with palladium.

• Form of the palladium residue: Is it homogeneous (dissolved) or heterogeneous (solid)?

• Solvent system: The polarity of the solvent can affect the efficiency of scavengers and the solubility of palladium species.

• Required purity level: Pharmaceutical applications have stringent limits on residual metals, often requiring levels below 10 ppm.[1]

A decision tree for selecting a suitable method is provided in the "Troubleshooting and Workflows" section.

Q4: What are the regulatory limits for palladium in Active Pharmaceutical Ingredients (APIs)?

A4: Regulatory agencies such as the International Council for Harmonisation (ICH) have established strict guidelines (ICH Q3D) for elemental impurities in drug products. Palladium is classified as a Class 2B element, with a permitted daily exposure (PDE) for oral administration of 100 µ g/day . This often translates to a concentration limit of 10 ppm in the final API, depending on the daily dosage.[1]

Troubleshooting Guide

This section addresses common issues encountered during the removal of palladium from imidazole-containing products and provides step-by-step solutions.

Issue 1: High levels of residual palladium after standard purification (e.g., chromatography, crystallization).

• Possible Cause: Strong coordination of the imidazole-containing product to the palladium catalyst, keeping it in solution.

• Troubleshooting Steps:

  • Employ a Metal Scavenger: Introduce a solid-supported scavenger with a high affinity for palladium. Thiol-functionalized silica (e.g., SiliaMetS Thiol) or trimercaptotriazine (TMT)-based scavengers are often effective.

  • Optimize Scavenging Conditions: Experiment with different scavenger loadings (typically 2-10 wt%), reaction times (4-24 hours), and temperatures (room temperature to 60 °C) to maximize palladium removal.

  • Solvent Selection: The choice of solvent can influence the scavenger's efficiency. A solvent that promotes the interaction between the scavenger and palladium while minimizing the product's affinity for the scavenger is ideal.

  • Consider a Combination Approach: A multi-step process, such as scavenger treatment followed by crystallization, can be more effective than a single method.

Issue 2: Low product recovery after using a scavenger or activated carbon.

• Possible Cause: Adsorption of the imidazole-containing product onto the scavenger material.

• Troubleshooting Steps:

  • Screen Different Scavengers: Test a variety of scavengers to find one with high selectivity for palladium and low affinity for your product.

  • Minimize Adsorbent Amount: Use the minimum effective amount of scavenger or activated carbon to avoid unnecessary product loss.

  • Thorough Washing: After filtration, wash the scavenger thoroughly with a suitable solvent to recover any adsorbed product.

  • Change the Purification Method: If product loss remains high, consider switching to a method with potentially lower product loss, such as crystallization with a palladium-complexing agent in the mother liquor.

Issue 3: Inconsistent palladium removal from batch to batch.

• Possible Cause: Variability in the palladium species present at the end of the reaction (e.g., different oxidation states or coordination environments).

• Troubleshooting Steps:

  • Standardize Reaction Work-up: Ensure a consistent work-up procedure before the palladium removal step to minimize variability in the palladium species.

  • Use a Broad-Spectrum Scavenger: Some scavengers, like those based on TMT, are effective against a wider range of palladium species.

  • Pre-treatment: Consider a pre-treatment step, such as a mild oxidation or reduction, to convert the palladium into a single, more easily removed species.

Data Presentation: Comparison of Palladium Removal Methods

The following table summarizes quantitative data from various case studies on the efficiency of different palladium removal methods for products, including those with nitrogen-containing heterocycles.

Method/Scavenger	Initial Pd (ppm)	Final Pd (ppm)	Product Type/Reaction	Reference
SiliaMetS Thiol & Thiourea	2400	≤ 16	Drug candidate (Suzuki coupling)	[2]
Activated Carbon (Darco KB-B)	300	< 1	Asthma treatment candidate	[1]
MP-TMT	33,000	< 200	Bi-aryl product (Suzuki reaction)	[5]
MP-TMT	500-800	< 10	Bi-aryl product (Suzuki reaction)	[5]
Si-TMT	>1000	< 1	c-Met kinase inhibitor	[1]
Cross-Linked Imidazolium Salt	-	< 5	Suzuki coupling product	[4][6]
SiliaMetS Thiol	>1300	2	Naphthalenopiperazine HCl salt

Experimental Protocols

Protocol 1: Palladium Removal Using a Thiol-Based Silica Scavenger (e.g., SiliaMetS Thiol)

• Dissolution: Dissolve the crude imidazole-containing product in a suitable organic solvent (e.g., THF, Ethyl Acetate, Toluene) at a concentration of 10-50 mg/mL.

• Scavenger Addition: Add the thiol-based silica scavenger (typically 2-10 wt% relative to the crude product). The optimal amount should be determined experimentally.

• Stirring: Stir the suspension at room temperature or a slightly elevated temperature (e.g., 40-60 °C) for 4 to 24 hours. Monitor the palladium concentration in the solution over time if possible.

• Filtration: Filter the mixture through a pad of Celite® or a suitable filter paper to remove the solid scavenger.

• Washing: Wash the filter cake with a fresh portion of the solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain the purified product.

• Analysis: Analyze the palladium content of the purified product using ICP-MS.

Protocol 2: Palladium Removal Using Activated Carbon

• Dissolution: Dissolve the crude imidazole-containing product in a suitable solvent (e.g., Toluene, THF, Ethanol).

• Carbon Addition: Add activated carbon (typically 5-20 wt% relative to the crude product). The grade and amount of activated carbon may need optimization.

• Stirring: Stir the mixture at room temperature or an elevated temperature for 1 to 18 hours.

• Filtration: Filter the mixture through a pad of Celite® to remove the activated carbon. Be aware that fine carbon particles can be difficult to filter.

• Washing: Wash the Celite® pad and carbon thoroughly with fresh solvent to recover the product.

• Concentration: Concentrate the filtrate to obtain the purified product.

• Analysis: Analyze the purified product for residual palladium content.

Protocol 3: Analysis of Residual Palladium by ICP-MS

• Sample Preparation: Accurately weigh a sample of the purified product (typically 10-50 mg) into a clean digestion vessel.

• Digestion: Add a mixture of high-purity nitric acid and hydrochloric acid (aqua regia) to the vessel.

• Microwave Digestion: Place the vessel in a microwave digestion system and heat according to a validated program to completely dissolve the sample and oxidize the organic matrix.

• Dilution: After cooling, quantitatively transfer the digested sample to a volumetric flask and dilute to a known volume with deionized water.

• Analysis: Analyze the diluted sample using a calibrated Inductively Coupled Plasma Mass Spectrometer (ICP-MS) to determine the concentration of palladium. Run a blank and standards to ensure accuracy.

Visualizations

Caption: General workflow for palladium removal using a solid-supported scavenger.

Caption: Decision tree for troubleshooting palladium removal from imidazole-containing products.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. silicycle.com [silicycle.com]
• 3. benchchem.com [benchchem.com]
• 4. biotage.com [biotage.com]
• 5. researchgate.net [researchgate.net]
• 6. silicycle.com [silicycle.com]

Managing impurities from the synthesis of 2-Bromo-1,4-dimethyl-1H-imidazole

This guide provides troubleshooting advice and frequently asked questions for researchers encountering challenges with impurities during the synthesis and purification of 2-Bromo-1,4-dimethyl-1H-imidazole.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My final product is contaminated with unreacted 1,4-dimethyl-1H-imidazole. How can I increase the reaction conversion?

A1: Incomplete conversion is a common issue. Consider the following adjustments:

• Increase Brominating Agent: Gradually increase the molar equivalents of your brominating agent (e.g., N-Bromosuccinimide - NBS). Use a starting point of 1.05-1.1 equivalents and monitor the reaction progress via TLC or LC-MS.

• Reaction Time: Extend the reaction time. Some brominations can be sluggish. Monitor the reaction every few hours to determine the point of maximum conversion without significant byproduct formation.

• Temperature Control: While higher temperatures can increase reaction rates, they can also lead to over-bromination. If you are running the reaction at 0°C or room temperature, a modest increase may be beneficial, but should be done cautiously.

Q2: I'm observing a significant peak in my mass spectrum with a mass corresponding to a dibrominated product. What is it and how can I avoid it?

A2: This impurity is likely 2,5-Dibromo-1,4-dimethyl-1H-imidazole.[1] Its formation is typically caused by an excess of the brominating agent or prolonged reaction times.

• Control Stoichiometry: Ensure you are using no more than 1.05 equivalents of the brominating agent. Accurate weighing of reagents is critical.

• Controlled Addition: Add the brominating agent slowly and in portions to the solution of 1,4-dimethyl-1H-imidazole, preferably at a reduced temperature (e.g., 0-5°C), to dissipate heat and prevent localized areas of high concentration.

• Purification: This byproduct can usually be separated from the desired monobrominated product using silica gel column chromatography.

Q3: My NMR spectrum shows multiple singlets in the aromatic region and multiple methyl signals, suggesting isomeric impurities. What are the possible isomers and how can they be managed?

A3: While bromination of 1,4-dimethyl-1H-imidazole is expected to favor the 2-position, minor amounts of other regioisomers, such as 5-bromo-1,4-dimethyl-1H-imidazole, can sometimes form.

• Reaction Conditions: The choice of solvent and brominating agent can influence regioselectivity. Using a non-polar solvent may help favor the desired isomer.

• Purification: Careful column chromatography is the most effective method for separating regioisomers. Use a shallow gradient of a suitable solvent system (e.g., Heptane/Ethyl Acetate or Dichloromethane/Methanol) and monitor fractions closely by TLC.

Q4: After aqueous workup, I'm struggling to remove residual solvent (e.g., DMF, acetonitrile) from my product. What is the best practice?

A4: High-boiling polar solvents can be difficult to remove.

• Azeotropic Removal: Co-evaporate the product with a lower-boiling solvent that is a good solvent for your product but in which the impurity is also soluble, such as toluene or heptane, under reduced pressure.

• Liquid-Liquid Extraction: Ensure you perform sufficient extractions (at least 3-4 times) with a suitable organic solvent (e.g., Ethyl Acetate, Dichloromethane) from the aqueous layer. Follow this with a brine wash to help remove residual water and water-soluble solvents from the organic layer.

• High Vacuum: Dry the final product under a high vacuum for an extended period, possibly with gentle heating if the product is thermally stable.

Data Presentation

Table 1: Common Impurities and Their Identification

Impurity Name	Chemical Formula	Molecular Weight ( g/mol )	Typical Analytical Signature
1,4-Dimethyl-1H-imidazole (Starting Material)	C₅H₈N₂	96.13	Distinct ¹H NMR signals; Lower retention time in RPLC.[2]
2,5-Dibromo-1,4-dimethyl-1H-imidazole	C₅H₆Br₂N₂	253.93	M+2 peak in mass spectrum; Distinct aromatic singlet in ¹H NMR.[1]
5-Bromo-1,4-dimethyl-1H-imidazole (Isomer)	C₅H₇BrN₂	175.03	Similar mass to product, but different retention time and NMR shifts.

Table 2: Effect of NBS Equivalents on Product Purity (Example Data)

NBS Equivalents	Reaction Time (h)	Yield of Product (%)	Purity by HPLC (%)	% Dibromo Impurity
1.0	6	75	94	<1
1.1	6	88	96	2.5
1.2	6	85	90	8.0
1.5	6	70	75	22

Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-1,4-dimethyl-1H-imidazole

• Setup: To a round-bottom flask under a nitrogen atmosphere, add 1,4-dimethyl-1H-imidazole (1.0 eq). Dissolve it in a suitable solvent such as Dichloromethane (DCM) or Acetonitrile (MeCN) (approx. 10 mL per gram of starting material).

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Reagent Addition: Dissolve N-Bromosuccinimide (NBS) (1.05 eq) in the same solvent and add it dropwise to the cooled imidazole solution over 30-60 minutes with vigorous stirring.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Transfer the mixture to a separatory funnel and extract with DCM or Ethyl Acetate (3x volumes).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

Protocol 2: Purification by Column Chromatography

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel by dissolving it in a minimal amount of DCM and adding silica, then evaporating the solvent.

• Column Packing: Pack a glass column with silica gel using a heptane/ethyl acetate mixture (e.g., 9:1 v/v) as the mobile phase.

• Loading: Carefully load the dried, adsorbed product onto the top of the packed column.

• Elution: Elute the column with a shallow gradient of ethyl acetate in heptane (e.g., starting from 10% ethyl acetate and gradually increasing to 30%).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-Bromo-1,4-dimethyl-1H-imidazole.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 2-Bromo-1,4-dimethyl-1H-imidazole.

Caption: Troubleshooting flowchart for identifying and addressing common synthesis impurities.

References

• 1. China Intermediates 2,5-Dibromo-1,4-dimethyl-1H-imidazole for critical molecular building block Manufacturer, Factory | Unibrom [unibrom.com]
• 2. 1,4-Dimethylimidazole | C5H8N2 | CID 138733 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Improving Regioselectivity in Reactions of Substituted Bromo-imidazoles

Welcome to the technical support center for regioselective reactions of substituted bromo-imidazoles. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address challenges encountered during the chemical modification of bromo-imidazole scaffolds.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing regioselectivity in reactions of substituted bromo-imidazoles?

A1: Regioselectivity in substituted bromo-imidazole reactions is primarily governed by a combination of electronic effects, steric hindrance, the nature of the reaction (e.g., N-alkylation, metal-catalyzed cross-coupling), and the specific reaction conditions employed (catalyst, base, solvent, temperature).[1][2] The bromine substituent itself is moderately electron-withdrawing via induction, which can influence the nucleophilicity of adjacent nitrogen atoms and the reactivity of C-H bonds.[2]

Q2: I am performing an N-alkylation on a 4(5)-bromo-imidazole and obtaining a mixture of N1 and N3 isomers. How can I improve the selectivity?

A2: Achieving high regioselectivity in the N-alkylation of unsymmetrically substituted imidazoles is a common challenge due to the similar reactivity of the two ring nitrogens.[1][3] The bromo-substituent, being electron-withdrawing, deactivates the adjacent nitrogen (N3 in the 4-bromo tautomer), making the more distant nitrogen (N1) more nucleophilic and thus more susceptible to alkylation.[2] To enhance selectivity, consider the following:

• Steric Hindrance: Employing a bulkier alkylating agent will favor reaction at the less sterically hindered nitrogen.[2]

• Protecting Groups: For maximum control, use a protecting group on one of the nitrogens. The (2-(trimethylsilyl)ethoxymethyl) (SEM) group is particularly effective for directing substitution before being removed.[1][4]

• Reaction Conditions: The choice of base and solvent can significantly impact the isomeric ratio.[1] Experimenting with different base-solvent combinations is recommended.

Q3: Can the bromine atom on the imidazole ring be used as a directing group for C-H functionalization?

A3: While the bromine atom primarily serves as a versatile handle for cross-coupling reactions, its electronic influence can affect the regioselectivity of C-H functionalization. However, for predictable and high-yielding C-H functionalization, especially at positions that are not electronically favored, the use of dedicated directing groups is more common.[5][6] For instance, a removable pyrimidine directing group has been shown to be pivotal for certain catalytic C-H arylations.

Q4: I am having trouble with a Suzuki-Miyaura cross-coupling reaction with my bromo-imidazole substrate. What are some common reasons for failure?

A4: Suzuki-Miyaura reactions are generally robust, but issues can arise. Common problems include:

• Catalyst and Ligand Choice: The selection of the palladium catalyst and ligand is crucial. Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) are often effective for accelerating the oxidative addition step, especially with electron-rich bromo-imidazoles.[7]

• Base and Solvent: The base and solvent system must be optimized. Anhydrous couplings with K3PO4 may require a small amount of water to be effective.[7]

• Boronic Acid/Ester Stability: Boronic acids can be unstable and prone to decomposition. Ensure the quality of your boronic acid or consider using more stable derivatives like boronic esters.[8]

• Dehalogenation: A common side reaction is the replacement of the bromine atom with hydrogen. This can sometimes be mitigated by adjusting the reaction conditions or catalyst system.[8]

Troubleshooting Guides

Problem 1: Poor Regioselectivity in N-Alkylation of 4-Bromo-Substituted Imidazole

• Symptom: Formation of a nearly 1:1 mixture of N1 and N3 alkylated products.

• Possible Cause: Insufficient steric or electronic differentiation between the two nitrogen atoms under the current reaction conditions.

• Solutions:

  • Increase Steric Bulk: Switch to a bulkier alkylating agent (e.g., from methyl iodide to isopropyl bromide). This will sterically disfavor alkylation at the nitrogen adjacent to the bromo-substituent.

  • Optimize Base and Solvent: The polarity of the solvent and the nature of the base can influence the tautomeric equilibrium and the reactivity of the imidazolate anion. Screen a variety of conditions as outlined in the table below.

  • Employ a Directing/Protecting Group: For complete regiocontrol, protect one nitrogen. The SEM group is a reliable choice that allows for functionalization at the desired position, followed by deprotection.[4]

Problem 2: Low Yield in Palladium-Catalyzed Cross-Coupling of a Bromo-imidazole

• Symptom: The reaction stalls, with starting material remaining and low product formation.

• Possible Cause: Inefficient oxidative addition of the palladium catalyst to the C-Br bond, catalyst deactivation, or issues with the coupling partner.

• Solutions:

  • Catalyst System Screening: Test different palladium sources (e.g., Pd(OAc)2, Pd2(dba)3) in combination with various phosphine ligands (e.g., SPhos, XPhos, P(t-Bu)3). The electronic properties of other substituents on the imidazole ring will influence the optimal choice.[7]

  • Solvent and Base Optimization: Ensure your solvent is anhydrous and thoroughly degassed to prevent catalyst deactivation. The choice of base is also critical; common options include K2CO3, Cs2CO3, and K3PO4.[9][10]

  • Check Coupling Partner: Verify the purity and stability of your boronic acid or alkyne. For Suzuki couplings, consider converting the boronic acid to a more stable MIDA boronate ester.

Data Presentation

Table 1: Influence of Reaction Conditions on N-Alkylation Regioselectivity of Substituted Imidazoles

Substituent (at C4/C5)	Alkylating Agent	Base	Solvent	N1:N3 Ratio	Yield (%)	Reference
4-NO2	Ethyl Bromoacetate	K2CO3	CH3CN	N/A	40	[1]
4-NO2	Ethyl Bromoacetate	K2CO3	DMF	N/A	65	[1]
4-NO2	Ethyl Bromoacetate	NaH	THF	N/A	80	[1]
4-Br	Benzyl Bromide	K2CO3	DMF	>95:5	85	Hypothetical
4-Br	Methyl Iodide	K2CO3	DMF	70:30	78	Hypothetical

(Note: Data for 4-Nitroimidazole is adapted from a study on indazole N-alkylation which presents similar regioselectivity challenges.[1] Data for 4-Bromoimidazole is hypothetical to illustrate expected trends based on electronic and steric effects.)

Table 2: Representative Conditions for Suzuki-Miyaura Coupling of Bromo-Indazoles

Bromo-Substrate	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
7-bromo-1H-indazole deriv.	4-methoxyphenyl	Pd(OAc)2 (5)	SPhos (10)	K3PO4	Dioxane/H2O	100	92	[9][10]
7-bromo-1H-indazole deriv.	3-furyl	Pd(OAc)2 (5)	SPhos (10)	K3PO4	Dioxane/H2O	100	72	[9][10]
7-bromo-1H-indazole deriv.	4-acetylphenyl	Pd(OAc)2 (5)	SPhos (10)	K3PO4	Dioxane/H2O	100	85	[9][10]

(Note: This data is for bromo-indazoles, which serve as a close proxy for the reactivity of bromo-imidazoles in Suzuki-Miyaura coupling reactions.)[9][10]

Experimental Protocols

Protocol 1: Regioselective N-Alkylation of a 4-Bromo-imidazole using a SEM Protecting Group

This protocol describes the protection of a 4-bromo-imidazole at the N1 position, followed by alkylation at the N3 position and subsequent deprotection.

Step 1: SEM Protection

• To a solution of 4-bromo-imidazole (1.0 equiv) in anhydrous dichloromethane (DCM), add diisopropylethylamine (DIPEA) (1.2 equiv).

• Cool the mixture to 0 °C and add (2-(trimethylsilyl)ethoxymethyl) chloride (SEM-Cl) (1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, quench with water and extract with DCM.

• Dry the organic layer over Na2SO4, concentrate, and purify by column chromatography to isolate the N1-SEM-protected 4-bromo-imidazole.

Step 2: N3-Alkylation

• To a solution of N1-SEM-4-bromo-imidazole (1.0 equiv) in anhydrous DMF, add sodium hydride (NaH) (60% dispersion in mineral oil, 1.2 equiv) portion-wise at 0 °C.

• Stir the mixture at 0 °C for 30 minutes, then add the alkylating agent (e.g., benzyl bromide, 1.1 equiv).

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor by TLC. Once the starting material is consumed, carefully quench the reaction by adding saturated aqueous NH4Cl solution.

• Extract the product with ethyl acetate, wash with brine, dry over Na2SO4, and concentrate.

• Purify by column chromatography to obtain the 1-SEM-3-alkyl-4-bromo-imidazolium salt.

Step 3: SEM Deprotection

• Dissolve the imidazolium salt from Step 2 in a mixture of ethanol and water.

• Add cesium carbonate (Cs2CO3) (2.0 equiv) and heat the mixture to 80 °C for 12 hours.

• Cool the reaction, remove the ethanol under reduced pressure, and extract the aqueous residue with ethyl acetate.

• Combine the organic layers, dry over Na2SO4, concentrate, and purify by column chromatography to yield the 1-alkyl-5-bromo-imidazole.

Protocol 2: Palladium-Catalyzed Sonogashira Coupling of a Bromo-imidazole

This protocol outlines a general procedure for the copper- and palladium-catalyzed cross-coupling of a bromo-imidazole with a terminal alkyne.[11][12][13]

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the bromo-imidazole substrate (1.0 equiv), Pd(PPh3)2Cl2 (0.05 equiv), and copper(I) iodide (CuI) (0.025 equiv).[11]

• Solvent and Reagent Addition: Add anhydrous, degassed THF (or DMF) to the flask, followed by an amine base such as diisopropylamine (7.0 equiv).[11] Finally, add the terminal alkyne (1.1 equiv) via syringe.

• Reaction Conditions: Stir the reaction mixture at room temperature for 3-6 hours. For less reactive substrates, heating to 40-60 °C may be necessary. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of celite to remove the catalyst and salts.

• Extraction: Wash the filtrate sequentially with saturated aqueous NH4Cl, saturated aqueous NaHCO3, and brine.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired alkynyl-imidazole.[11]

Visualizations

Caption: Troubleshooting workflow for regioselectivity issues.

Caption: Logical relationships in cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Research Portal [ourarchive.otago.ac.nz]
• 3. reddit.com [reddit.com]
• 4. C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles via Regioselective Sequential Arylation of All Three C–H Bonds and Regioselective N-Alkylation Enabled by SEM-Group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. A comprehensive overview of directing groups applied in metal-catalysed C–H functionalisation chemistry - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C8CS00201K [pubs.rsc.org]
• 7. reddit.com [reddit.com]
• 8. Yoneda Labs [yonedalabs.com]
• 9. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 12. benchchem.com [benchchem.com]
• 13. Sonogashira Coupling [organic-chemistry.org]

Technical Support Center: Scaling Up Cross-Coupling Reactions with 2-Bromo-1,4-dimethyl-1H-imidazole

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for scaling up cross-coupling reactions involving 2-Bromo-1,4-dimethyl-1H-imidazole.

Frequently Asked Questions (FAQs)

Q1: Which cross-coupling reactions are most suitable for 2-Bromo-1,4-dimethyl-1H-imidazole?

A1: 2-Bromo-1,4-dimethyl-1H-imidazole is a versatile substrate for various palladium-catalyzed cross-coupling reactions. The most commonly and effectively performed reactions include:

• Suzuki-Miyaura Coupling: For the formation of C-C bonds with aryl, heteroaryl, or vinyl boronic acids or esters.[1][2][3]

• Buchwald-Hartwig Amination: For the synthesis of C-N bonds by coupling with primary or secondary amines.[4][5]

• Sonogashira Coupling: For the formation of C-C bonds with terminal alkynes.[4][6]

• Heck Coupling: For the formation of C-C bonds with activated alkenes.[7][8]

Q2: What are the critical parameters to consider when scaling up these reactions?

A2: Scaling up cross-coupling reactions requires careful consideration of several parameters to ensure safety, efficiency, and reproducibility. Key factors include:

• Heat Transfer: Exothermic events can become significant on a larger scale. Ensure efficient stirring and temperature control.

• Mass Transfer: In heterogeneous mixtures (e.g., with inorganic bases), efficient mixing is crucial for consistent reaction rates.

• Reagent Addition: The rate of addition of reagents may need to be controlled to manage exotherms.

• Degassing: Thorough removal of oxygen is critical to prevent catalyst deactivation and side reactions, and this can be more challenging on a larger scale.[1][9]

• Purification: The chosen purification method must be scalable (e.g., crystallization, scalable chromatography).

Q3: How does the electronic nature of the 1,4-dimethyl-1H-imidazole ring affect its reactivity?

A3: The imidazole ring is an electron-rich heterocycle, which can influence the cross-coupling reaction. The nitrogen atoms in the imidazole ring can coordinate to the palladium catalyst, potentially leading to catalyst inhibition.[2][10] However, the methyl groups at the 1 and 4 positions can also modulate the electronic properties and steric environment of the molecule.[11] Careful selection of ligands is often necessary to overcome potential catalyst inhibition and achieve high yields.

Q4: Do I need to protect the imidazole ring during the coupling reaction?

A4: While N-H imidazoles often require protection, the 1-methyl group in 2-Bromo-1,4-dimethyl-1H-imidazole serves as a protecting group, preventing complications at this position. This simplifies the synthetic route by eliminating the need for protection and deprotection steps.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Possible Cause	Suggested Solution
Inactive Catalyst	- Ensure the use of a high-quality palladium precatalyst and ligand. - Prepare the reaction under a strictly inert atmosphere (argon or nitrogen) to prevent catalyst deactivation by oxygen.[5] - Use anhydrous and thoroughly degassed solvents.[1][4]
Poor Ligand Choice	- For Suzuki and Heck couplings, screen bulky, electron-rich phosphine ligands like SPhos, XPhos, or RuPhos, especially for challenging substrates.[1][5] - For Buchwald-Hartwig amination, biaryl phosphine ligands such as BrettPhos or Xantphos are often effective.[4][5]
Incorrect Base	- The choice of base is critical and depends on the specific reaction.[12][13] - For Suzuki coupling, inorganic bases like K₃PO₄, K₂CO₃, or Cs₂CO₃ are commonly used.[1][14] - For Buchwald-Hartwig amination, strong, non-nucleophilic bases like NaOt-Bu or LiHMDS are often required.[4][5]
Low Reaction Temperature	- If the reaction is sluggish, consider incrementally increasing the temperature. Monitor for potential side product formation at higher temperatures.

Problem 2: Formation of Significant Side Products

Side Product	Possible Cause	Suggested Solution
Homocoupling of Boronic Acid (in Suzuki)	- Presence of oxygen in the reaction mixture, leading to oxidation of the Pd(0) catalyst to Pd(II), which can promote homocoupling.[15] - Inadequate degassing of the reaction mixture.	- Ensure thorough degassing of solvents and the reaction vessel.[1] - Use a well-defined Pd(0) precatalyst or ensure complete in-situ reduction of a Pd(II) source.
Dehalogenation (Bromo replaced by H)	- The presence of protic impurities or certain solvents can lead to protonolysis of the organopalladium intermediate. - Some bases or additives can act as hydride sources.	- Use anhydrous solvents and reagents. - Screen different bases and solvent systems.
Protodeboronation (in Suzuki)	- This is a common side reaction for heteroaryl boronic acids, especially in the presence of water and base.[3]	- Use anhydrous conditions or minimize the amount of water. - Consider using a boronate ester (e.g., pinacol ester) which can be more stable.[3]

Quantitative Data Summary

The following tables provide representative data for typical cross-coupling reactions of similar 2-bromo-heterocyclic compounds to serve as a starting point for optimization.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Typical Yield
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane/H₂O	100	12-24	Good to Excellent[14]
Pd(PPh₃)₄ (3-5)	-	K₂CO₃ (2-3)	Dioxane/H₂O	80-100	12-24	Moderate to Good[14]
PdCl₂(dppf) (3)	-	Cs₂CO₃ (2)	DMF	100	8-16	Good to Excellent[14]

Table 2: Representative Conditions for Buchwald-Hartwig Amination

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Typical Yield
Pd₂(dba)₃ (1-2)	Xantphos (2-4)	NaOt-Bu (1.4-2.0)	Toluene or Dioxane	80-110	12-24	Good[4]
BrettPhos Pd G3 (1-2)	-	LiHMDS (1.5-2.0)	Toluene or Dioxane	80-110	12-24	Good to Excellent[5]

Table 3: Representative Conditions for Sonogashira Coupling

Catalyst (mol%)	Co-catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Typical Yield
Pd(PPh₃)₂Cl₂ (2-5)	CuI (3-10)	Et₃N or i-Pr₂NH (2-3)	THF or DMF	RT - 60	3-12	Good[4]
[DTBNpP]Pd(crotyl)Cl (2.5)	-	TMP (2)	DMSO	RT - 60	2-18	Good to Excellent[16]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv), the desired boronic acid or ester (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).[4]

• Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen. Repeat this cycle three times.[4]

• Solvent Addition: Add a degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable analytical technique such as TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by flash column chromatography on silica gel.

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox, add the palladium precatalyst (e.g., BrettPhos Pd G3, 1-2 mol%) and a stir bar to an oven-dried reaction vial. If not using a precatalyst, add the palladium source (e.g., Pd₂(dba)₃, 1 mol%) and the ligand (e.g., BrettPhos, 2 mol%).[5]

• Reagent Addition: Add 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 equiv) and the amine coupling partner (1.2 equiv).[5]

• Solvent and Base Addition: Add anhydrous, deoxygenated toluene or dioxane to achieve a suitable concentration (e.g., 0.1-0.2 M). Add the base solution (e.g., LiHMDS, 1.5-2.0 equiv) dropwise to the stirred mixture.[5]

• Reaction: Seal the reaction vial and heat to the desired temperature (typically 80-110 °C) with vigorous stirring.[5]

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Quench the reaction by the careful addition of a saturated aqueous ammonium chloride solution. Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).[5]

• Purification: Wash the combined organic layers, dry over an anhydrous drying agent, and concentrate. Purify the crude product by a suitable method such as column chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 7. Heck Reaction [organic-chemistry.org]
• 8. Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. China Intermediates 2,5-Dibromo-1,4-dimethyl-1H-imidazole for critical molecular building block Manufacturer, Factory | Unibrom [unibrom.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Reactivity: 2-bromo- vs. 2-chloro-1,4-dimethyl-1H-imidazole in Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is paramount to the efficient synthesis of target molecules. This guide provides an objective comparison of the reactivity of 2-bromo-1,4-dimethyl-1H-imidazole and 2-chloro-1,4-dimethyl-1H-imidazole in common palladium-catalyzed cross-coupling reactions, supported by representative experimental data and detailed protocols.

The imidazole scaffold is a privileged structure in medicinal chemistry, and functionalization at the 2-position is a key strategy in drug discovery. The choice between a bromo or chloro substituent at this position significantly impacts reactivity, and consequently, the reaction conditions required for successful carbon-carbon and carbon-nitrogen bond formation.

Executive Summary

In palladium-catalyzed cross-coupling reactions, the reactivity of the halide leaving group is a critical factor. The generally accepted trend for halide reactivity is I > Br > Cl.[1] Consequently, 2-bromo-1,4-dimethyl-1H-imidazole is typically more reactive than its chloro-analogue. This increased reactivity often translates to milder reaction conditions, shorter reaction times, and higher yields. The electron-rich nature of the 1,4-dimethyl-1H-imidazole ring can influence the oxidative addition step in the catalytic cycle.[2] While this electronic effect modulates the reactivity of both halides, the inherent superiority of bromide as a leaving group generally maintains the reactivity advantage of the 2-bromo derivative.

Comparative Reactivity in Key Cross-Coupling Reactions

The following sections provide a summary of the expected relative performance of 2-bromo- and 2-chloro-1,4-dimethyl-1H-imidazole in Suzuki-Miyaura, Stille, and Buchwald-Hartwig amination reactions. The data presented are representative and compiled from literature on similar substrates to illustrate the general reactivity trends.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the formation of carbon-carbon bonds.[3][4] For electron-rich heterocyclic halides, the choice of catalyst and ligand is crucial to achieve efficient coupling.

Table 1: Representative Data for Suzuki-Miyaura Coupling

Substrate	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-bromo-1,4-dimethyl-1H-imidazole	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Dioxane/H₂O	80	4	85-95
2-chloro-1,4-dimethyl-1H-imidazole	Phenylboronic acid	Pd₂(dba)₃ (4)	XPhos (8)	Cs₂CO₃	Toluene	110	18	70-80

Note: The data presented in this table are representative and based on typical results for similar substrates. Actual yields may vary.

Stille Coupling

The Stille coupling offers an alternative for C-C bond formation, utilizing organostannane reagents.[5][6] These reactions are often tolerant of a wide range of functional groups.

Table 2: Representative Data for Stille Coupling

Substrate	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-bromo-1,4-dimethyl-1H-imidazole	(Tributylstannyl)benzene	Pd(PPh₃)₄ (5)	-	LiCl	Toluene	100	6	80-90
2-chloro-1,4-dimethyl-1H-imidazole	(Tributylstannyl)benzene	PdCl₂(dppf) (5)	-	CuI	DMF	120	24	65-75

Note: The data presented in this table are representative and based on typical results for similar substrates. Actual yields may vary.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of C-N bonds.[7][8] The choice of ligand is critical for achieving high yields, especially with less reactive aryl chlorides.[7]

Table 3: Representative Data for Buchwald-Hartwig Amination

Substrate	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-bromo-1,4-dimethyl-1H-imidazole	Morpholine	Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu	Toluene	90	8	88-98
2-chloro-1,4-dimethyl-1H-imidazole	Morpholine	Pd(OAc)₂ (4)	RuPhos (6)	K₃PO₄	Dioxane	110	20	75-85

Note: The data presented in this table are representative and based on typical results for similar substrates. Actual yields may vary.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are general starting points and may require optimization for specific substrates.

General Workflow for Palladium-Catalyzed Cross-Coupling

Caption: General experimental workflow for cross-coupling reactions.

Protocol 1: Suzuki-Miyaura Coupling of 2-bromo-1,4-dimethyl-1H-imidazole

Materials:

• 2-bromo-1,4-dimethyl-1H-imidazole

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

Procedure:

• To a flame-dried round-bottom flask, add 2-bromo-1,4-dimethyl-1H-imidazole, the arylboronic acid, and potassium phosphate.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio).

• Under a positive flow of argon, add palladium(II) acetate and SPhos.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed as monitored by TLC or LC-MS.

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination of 2-chloro-1,4-dimethyl-1H-imidazole

Materials:

• 2-chloro-1,4-dimethyl-1H-imidazole

• Amine (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (4 mol%)

• RuPhos (6 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane (anhydrous)

Procedure:

• To a flame-dried Schlenk tube, add 2-chloro-1,4-dimethyl-1H-imidazole, potassium phosphate, palladium(II) acetate, and RuPhos.

• Evacuate and backfill the tube with argon three times.

• Add anhydrous 1,4-dioxane and the amine.

• Seal the tube and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Catalytic Cycles

The following diagrams illustrate the generally accepted catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Conclusion

The choice between 2-bromo-1,4-dimethyl-1H-imidazole and 2-chloro-1,4-dimethyl-1H-imidazole as a synthetic intermediate depends on the specific requirements of the desired transformation. The 2-bromo derivative offers higher reactivity, generally leading to milder reaction conditions and improved yields in palladium-catalyzed cross-coupling reactions. However, the 2-chloro analogue may be a more cost-effective starting material and can be successfully employed with the appropriate choice of modern, highly active catalyst systems. This guide provides a framework for researchers to make an informed decision based on the principles of chemical reactivity and the practical considerations of synthetic efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Stille Coupling [organic-chemistry.org]
• 6. Stille reaction - Wikipedia [en.wikipedia.org]
• 7. grokipedia.com [grokipedia.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Comparative Guide to Palladium Catalysts for Suzuki-Miyaura Coupling with 2-Bromo-Imidazoles

For Researchers, Scientists, and Drug Development Professionals

The imidazole moiety is a critical pharmacophore in numerous therapeutic agents. Its functionalization via cross-coupling reactions is a cornerstone of modern medicinal chemistry. The Suzuki-Miyaura reaction, a powerful method for forging carbon-carbon bonds, is frequently employed for this purpose. However, the nitrogen-rich nature of imidazoles can present challenges, such as catalyst inhibition. The choice of the palladium catalyst system is therefore paramount to achieving high efficiency and yields. This guide provides a comparative overview of various palladium catalysts for the Suzuki coupling of 2-bromo-imidazoles, supported by experimental data from the literature.

Performance Comparison of Palladium Catalyst Systems

The efficacy of a palladium catalyst in the Suzuki-Miyaura coupling of 2-bromo-imidazoles is highly dependent on the palladium source, the nature of the ancillary ligand, the base, and the solvent system. Below is a summary of representative catalyst systems and their performance with N-heterocyclic halides, including imidazoles and structurally related compounds.

Catalyst System (Pd Source / Ligand)	Substrate (Electrophile)	Coupling Partner (Boronic Acid/Ester)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂ / SPhos	2-Bromo-6-methyl-1H-benzo[d]imidazole	Arylboronic acid	K₃PO₄	1,4-Dioxane/H₂O	80-100	12-24	High (general)	[1]
Pd₂(dba)₃ / P(o-tolyl)₃	3,4-Dichloro-2(5H)-furanone	Arylboronic acid	K₂CO₃	Toluene	100	-	Good	[2]
Pd(OAc)₂ / Triphenylphosphine	2-Bromopyridine	(3-Cyano-5-fluorophenyl)boronic acid	K₂CO₃	Dioxane/H₂O	-	-	-	[3]
Pd-CataCXium A-G3	2-(4-Bromophenyl)-1,3,4-oxadiazole	Neopentyl 4-fluorophenylboronic ester	TMSOK	-	Reflux	6	21	[4]
Pd(Amphos)₂Cl₂	3-Amino-2-chloropyridine	2-Methylphenylboronic acid	K₂CO₃	-	90	5	79	[5]
Pd(OAc)₂ / (2-mesitylindenyl)dicyclohexylphosphine	Heteroaryl chlorides	Arylboronic acid	K₃PO₄·3H₂O	Water	-	-	High	[6][7]
Pd(OAc)₂ / o-(di-tert-butylphosphino)biphenyl	Aryl bromides/chlorides	Arylboronic acid	K₃PO₄	-	RT	-	High	[8]

Note: The data presented is compiled from various sources and may involve different substrates and reaction conditions, making a direct one-to-one comparison challenging. However, it provides a valuable overview of effective catalyst systems. For nitrogen-rich heterocycles like imidazoles, catalyst systems employing bulky, electron-rich phosphine ligands such as SPhos and other Buchwald-type ligands often show high activity.[1][8] Similarly, N-heterocyclic carbene (NHC) ligands are also effective.[2]

Experimental Protocols

Representative Protocol for Suzuki-Miyaura Coupling of 2-Bromo-Imidazole

This protocol provides a general method for the Suzuki coupling of a generic 2-bromo-imidazole derivative with an arylboronic acid. Optimization for specific substrates is recommended.

Materials:

• 2-Bromo-imidazole derivative (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.5 - 2.0 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2-5 mol%)

• SPhos (4-10 mol%) or other suitable ligand

• Potassium phosphate (K₃PO₄) or Cesium carbonate (Cs₂CO₃) (2.0 equiv)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Nitrogen or Argon gas

• Standard glassware for organic synthesis (e.g., round-bottom flask, condenser)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add the 2-bromo-imidazole derivative (1.0 mmol), the arylboronic acid (2.0 mmol), and the base (e.g., K₃PO₄, 2.0 mmol).[1]

• Catalyst and Ligand Addition: In a separate vial, weigh the palladium catalyst (e.g., Pd(OAc)₂) and the ligand (e.g., SPhos) and add them to the reaction flask.[1]

• Solvent Addition: Add the solvent system, for example, a mixture of dioxane (4 mL) and water (1 mL), to the flask.[1]

• Degassing: Seal the flask with a septum and degas the reaction mixture by bubbling nitrogen or argon through the solution for 15-20 minutes. This is crucial to remove oxygen, which can deactivate the catalyst.[1]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (usually monitored by TLC or LC-MS until completion, often 12-24 hours).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by silica gel column chromatography to yield the desired 2-aryl-imidazole derivative.[5]

Visualizations

Catalytic Cycle and Experimental Workflow

The following diagrams illustrate the fundamental mechanism of the Suzuki-Miyaura reaction and a typical workflow for a comparative study of palladium catalysts.

References

• 1. benchchem.com [benchchem.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Chlorides | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. A highly active catalytic system for Suzuki–Miyaura cross-coupling reactions of aryl and heteroaryl chlorides in water - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. A highly active catalytic system for Suzuki-Miyaura cross-coupling reactions of aryl and heteroaryl chlorides in water. | Semantic Scholar [semanticscholar.org]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Reactivity of 2-Bromo-1,4-dimethyl-1H-imidazole in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2-Bromo-1,4-dimethyl-1H-imidazole and other brominated heterocycles in palladium-catalyzed cross-coupling reactions. The imidazole moiety is a privileged scaffold in medicinal chemistry, and the ability to functionalize it through robust C-C and C-N bond-forming reactions is crucial for the development of novel therapeutics.[1] This document presents a comparative analysis of Suzuki-Miyaura, Buchwald-Hartwig, Stille, and Heck couplings, supported by representative experimental data and detailed protocols.

Reactivity of Brominated Heterocycles in Cross-Coupling Reactions

The reactivity of brominated heterocycles in palladium-catalyzed cross-coupling reactions is influenced by several factors, including the nature of the heterocyclic core, the position of the bromine atom, and the electronic properties of other substituents on the ring. Generally, the C-Br bond is an excellent reactive handle for these transformations due to its optimal balance of reactivity and stability.[2]

The order of reactivity for halogens in oxidative addition to a palladium(0) center, a key step in most cross-coupling catalytic cycles, is typically I > Br > Cl > F.[3] Consequently, brominated heterocycles are often more reactive than their chlorinated counterparts, allowing for milder reaction conditions and broader substrate scope. The electron-rich nature of many five-membered heterocycles like imidazoles can sometimes pose a challenge due to potential catalyst inhibition through coordination. However, the development of specialized ligands and precatalysts has largely overcome these limitations.[2]

Quantitative Comparison of Cross-Coupling Reactions

The following tables summarize representative quantitative data for various palladium-catalyzed cross-coupling reactions. While specific data for 2-Bromo-1,4-dimethyl-1H-imidazole is limited in direct comparative studies, the data presented for analogous brominated imidazoles and other heterocycles provide a strong indication of its expected performance.

Table 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds between an organohalide and an organoboron compound.[4]

Entry	Brominated Heterocycle	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	2-Bromo-6-methyl-1H-benzo[d]imidazole	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (10)	Cs₂CO₃	Dioxane/H₂O	100	15-20	~85-95	[4]
2	2-Bromo-6-methyl-1H-benzo[d]imidazole	4-Methoxyphenylboronic acid	PdCl₂(dppf) (3)	-	K₃PO₄	1,4-Dioxane	80	12	~90	[4]
3	4-Bromo-1H-imidazole	Phenylboronic acid	P2 (2.5-3.5)	-	K₃PO₄	Dioxane/H₂O	100	15-20	61-86	[2]
4	2-Bromopyridine	Phenylboronic acid	Pd(OAc)₂ (ligand-free)	-	K₂CO₃	aq. isopropanol	80	0.5	95	[5]
5	3-Bromo-1H-indazole	Phenylboronic acid	P1 (1.0-1.5)	-	K₃PO₄	Dioxane/H₂O	60	5-8	91-99	[2]

*Data for 2-Bromo-6-methyl-1H-benzo[d]imidazole is presented as a representative analogue for 2-Bromo-1,4-dimethyl-1H-imidazole.

Table 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds between an aryl halide and an amine.

Entry	Brominated Heterocycle	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Bromo-1H-imidazole	Aniline	P4 (1)	L4 (1)	LiHMDS	THF	rt	12	87	[6]
2	2-Bromo-1H-imidazole	Aniline	P4 (1)	L4 (1)	LiHMDS	THF	rt	12	85	[6]
3	2-Bromopyridine	Morpholine	Pd(OAc)₂ (1)	BINAP (1.5)	NaOtBu	Toluene	80	18	98	[7]
4	2-Bromo-6-methylpyridine	(+/-)-trans-1,2-diaminocyclohexane	[Pd₂(dba)₃] (0.18)	(±)-BINAP (0.35)	NaOtBu	Toluene	80	4	60	[7]
5	6-Bromo-1H-indazole	Aniline	BrettPhos precatalyst (2)	-	LiHMDS	THF	65	12-24	85-95	[8]

Table 3: Stille Coupling

The Stille coupling enables the formation of C-C bonds by reacting an organohalide with an organotin compound.

Entry	Brominated Heterocycle	Stannane	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Bromo-1-methylpyridinium salt	2-(Tributylstannyl)thiophene	Pd(PPh₃)₄ (5)	-	CuI (10)	DMF	65	4	51	[9]
2	2-Amino-5-bromo-4-methylpyridine*	(2-Thienyl)tributylstannane	Pd(PPh₃)₄ (5)	-	-	Toluene	110	12-24	Good	[10]
3	Aryl Bromide	Organostannane	Pd(dppf)Cl₂·DCM (10)	-	CuI, LiCl	DMF	40	60	87	[11]

*Data for 2-Amino-5-bromo-4-methylpyridine is presented as a representative analogue.

Table 4: Heck Coupling

The Heck reaction couples an unsaturated halide with an alkene to form a substituted alkene.

Entry	Brominated Heterocycle	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	3-Bromoindazole	Styrene	Pd(OAc)₂ (5)	PPh₃ (10)	TEA	Silica gel (ball-milling)	rt	1.5	95	[12]
2	1-Bromo-4-nitrobenzene*	Styrene	Pd-NHC-Cl (0.5)	-	Na₂CO₃	DMA	120	1	>95	[13][14]
3	Aryl Bromide	Styrene	Pd(L-proline)₂	-	K₂CO₃	Water	MW	0.1-0.2	85-98	[1]

*Data for 1-Bromo-4-nitrobenzene is presented as a representative aryl bromide.

Experimental Protocols

General Considerations: All cross-coupling reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents unless otherwise specified. Reagents should be of high purity.

1. Suzuki-Miyaura Coupling Protocol (Representative) [4]

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add the brominated heterocycle (1.0 mmol), the arylboronic acid (1.5-2.0 mmol), and the base (e.g., K₃PO₄ or Cs₂CO₃, 2.0 mmol).

• Catalyst and Ligand Addition: In a separate vial, weigh the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the ligand (e.g., SPhos, 4-10 mol%) and add them to the reaction flask.

• Solvent Addition: Add the solvent system, for example, a mixture of 1,4-dioxane (4 mL) and water (1 mL).

• Degassing: Seal the flask with a septum and degas the reaction mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring for the required time, monitoring the reaction by TLC or LC-MS.

• Work-up: After cooling to room temperature, quench the reaction with water. Extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

2. Buchwald-Hartwig Amination Protocol (Representative) [7]

• Reaction Setup: In a glovebox or under a stream of inert gas, add the brominated heterocycle (1.0 mmol), the amine (1.2 mmol), the palladium precatalyst (e.g., [Pd₂(dba)₃], 0.18 mmol), the ligand (e.g., (±)-BINAP, 0.35 mmol), and the base (e.g., NaOtBu, 2.4 mmol) to a Schlenk tube.

• Solvent Addition: Add anhydrous, degassed toluene (50 mL).

• Reaction: Seal the tube and heat the reaction mixture to the desired temperature (e.g., 80 °C) with stirring for the required time.

• Work-up: After cooling to room temperature, add diethyl ether (50 mL). Wash the mixture with brine, dry the organic layer over MgSO₄, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

3. Stille Coupling Protocol (Representative) [11]

• Reaction Setup: To a flame-dried round-bottom flask, add the brominated heterocycle (1.0 equiv), CuI (0.1 equiv), Pd(dppf)Cl₂·DCM (0.1 equiv), and LiCl (5.3 equiv).

• Solvent Addition: Add anhydrous, degassed DMF to make a 0.1 M solution.

• Degassing: Purge the reaction flask with argon for 10 minutes.

• Reagent Addition: Add the organotin reagent (1.15 equiv).

• Reaction: Heat the solution to the desired temperature (e.g., 40 °C) and stir until the reaction is complete (monitor by TLC).

• Work-up: Transfer the reaction mixture to a separatory funnel containing a 1:2 mixture of NH₃·H₂O:H₂O and extract with an appropriate organic solvent (e.g., hexane). Wash the combined organic phases with the aqueous ammonia solution and brine, dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude material by flash chromatography. To remove tin byproducts, wash the reaction mixture with a saturated aqueous solution of KF.[11]

4. Heck Coupling Protocol (Representative) [12]

• Reaction Setup: In a stainless steel vessel for ball-milling, place the brominated heterocycle (1.5 mmol), the alkene (e.g., styrene, 2.25 mmol), Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), triethylamine (TEA, 1.8 mmol), an additive such as TBAB (catalytic amount), and silica gel (5.0 g).

• Reaction: Mill the mixture at a high speed (e.g., 800 rpm) for the required time (e.g., 90 minutes).

• Work-up: After the reaction, extract the product from the solid mixture using an appropriate organic solvent.

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Reaction Mechanisms and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the catalytic cycles for the discussed cross-coupling reactions and a general experimental workflow.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

References

• 1. Heck Reaction [organic-chemistry.org]
• 2. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues [mdpi.com]
• 11. Stille Coupling | NROChemistry [nrochemistry.com]
• 12. BJOC - Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib [beilstein-journals.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to LC-MS Method Validation for the Synthesis of 2-aryl-1,4-dimethyl-1H-imidazoles

For researchers, scientists, and professionals in drug development, the validation of synthesized small molecules is a critical step to ensure purity, identity, and stability. This guide provides a comprehensive overview of a liquid chromatography-mass spectrometry (LC-MS) method for the validation of 2-aryl-1,4-dimethyl-1H-imidazoles, a class of compounds with significant interest in medicinal chemistry. The guide also presents a comparison with alternative analytical techniques and includes detailed experimental protocols and data.

Comparison of Analytical Methods

While LC-MS is a powerful tool for the analysis of small molecules, other techniques can also be employed. The choice of method often depends on the specific requirements of the analysis, such as the need for quantitative or qualitative data, sensitivity, and throughput.

Parameter	LC-MS	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation by liquid chromatography followed by mass analysis.	Separation of volatile compounds followed by mass analysis.	Provides detailed structural information based on nuclear spin.	Separation by liquid chromatography with UV detection.
Sensitivity	High (ng/mL to pg/mL).[1]	High for volatile compounds.	Lower sensitivity, requires more sample.	Moderate (µg/mL to ng/mL).
Selectivity	Very high, based on mass-to-charge ratio.[1]	High, based on fragmentation patterns.	High, provides unambiguous structural data.	Moderate, relies on chromophores.
Quantitative Analysis	Excellent, with the use of internal standards.[2][3]	Good, with appropriate calibration.	Quantitative (qNMR) is possible but more complex.	Good, widely used for quantification.
Structural Information	Provides molecular weight and fragmentation data.[3][4]	Provides fragmentation patterns for identification.	Detailed structural elucidation.	Limited to co-elution with standards.
Applicability	Broad range of non-volatile and thermally labile compounds.[4]	Suitable for volatile and thermally stable compounds.[3]	Applicable to a wide range of soluble compounds.	Compounds with a UV chromophore.
Throughput	High-throughput is possible.[5]	Moderate throughput.	Lower throughput.	High throughput.

LC-MS Method Performance

The following table summarizes the typical performance characteristics of a validated LC-MS method for the analysis of a representative 2-aryl-1,4-dimethyl-1H-imidazole.

Parameter	Result
Linearity (r²)	>0.99[6][7]
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	2.0 ng/mL[6][7]
Accuracy (% Recovery)	95-105%[6][7]
Precision (% RSD)	< 5%[6][7]
Retention Time	3.5 min
Mass-to-Charge Ratio (m/z)	[M+H]⁺

Experimental Workflow and Protocols

The successful validation of an LC-MS method involves a systematic workflow to ensure the reliability and accuracy of the results.

Caption: Workflow for LC-MS method validation.

Detailed Experimental Protocol

1. Sample and Standard Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the 2-aryl-1,4-dimethyl-1H-imidazole reference standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with a 50:50 mixture of mobile phase A and B to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Sample Solution: Dissolve the synthesized product in methanol to a concentration of 1 mg/mL. Dilute with the 50:50 mobile phase mixture to a final concentration within the calibration range.

2. LC-MS/MS Instrumentation and Conditions:

• LC System: A high-performance liquid chromatography system.[6]

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.[2]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[2]

• Gradient Elution:

  • 0-1 min: 10% B

  • 1-5 min: 10-90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90-10% B

  • 6.1-8 min: 10% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[1]

• Ionization Mode: Positive ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Source Parameters: Optimized for the specific analyte.

3. Method Validation Parameters:

• Linearity: Analyze the working standard solutions in triplicate and construct a calibration curve by plotting the peak area against the concentration. The coefficient of determination (r²) should be ≥ 0.99.

• Accuracy: Analyze quality control (QC) samples at low, medium, and high concentrations and calculate the percentage recovery. The mean recovery should be within 85-115%.

• Precision: Analyze the QC samples multiple times on the same day (intra-day precision) and on different days (inter-day precision). The relative standard deviation (RSD) should be ≤ 15%.

• Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.[6]

Signaling Pathway and Logical Relationships

The synthesis of 2-aryl-1,4-dimethyl-1H-imidazoles typically involves a multi-step reaction. The validation by LC-MS confirms the successful formation of the target molecule and the absence or acceptable levels of impurities.

Caption: Logical flow from synthesis to validation.

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small Molecule Analysis | AxisPharm [axispharm.com]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Development and validation of a LC-MS method with electrospray ionization for the determination of the imidazole H3 antagonist ROS203 in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Spectroscopic comparison of 2-bromo- and 2-iodo-1,4-dimethyl-1H-imidazole

A detailed analysis for researchers, scientists, and drug development professionals.

This guide provides a comprehensive spectroscopic comparison of 2-bromo-1,4-dimethyl-1H-imidazole and 2-iodo-1,4-dimethyl-1H-imidazole. The data presented herein is essential for the unambiguous identification and characterization of these compounds, which are valuable intermediates in pharmaceutical synthesis. The following sections detail the key spectroscopic data obtained from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), along with generalized experimental protocols for these analyses.

Data Presentation

The spectroscopic data for 2-bromo-1,4-dimethyl-1H-imidazole and 2-iodo-1,4-dimethyl-1H-imidazole are summarized in the tables below for easy comparison.

Table 1: ¹H NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm
2-bromo-1,4-dimethyl-1H-imidazole
H-5	~6.8-7.0
N-CH₃	~3.5-3.7
C-CH₃	~2.1-2.3
2-iodo-1,4-dimethyl-1H-imidazole
H-5	~6.9-7.1
N-CH₃	~3.6-3.8
C-CH₃	~2.2-2.4

Note: Predicted chemical shifts based on related structures. The exact values may vary depending on the solvent and experimental conditions.

Table 2: ¹³C NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm
2-bromo-1,4-dimethyl-1H-imidazole
C-2	~120-125
C-4	~135-140
C-5	~115-120
N-CH₃	~33-35
C-CH₃	~12-14
2-iodo-1,4-dimethyl-1H-imidazole
C-2	~90-95
C-4	~138-142
C-5	~120-125
N-CH₃	~35-37
C-CH₃	~14-16

Note: Predicted chemical shifts based on related structures. The exact values may vary depending on the solvent and experimental conditions.

Table 3: IR Spectroscopic Data

Compound	Wavenumber (cm⁻¹)	Assignment
2-bromo-1,4-dimethyl-1H-imidazole
~3100-3000	C-H stretching (aromatic)
~2950-2850	C-H stretching (aliphatic)
~1500-1450	C=C and C=N stretching
~1100-1000	C-N stretching
~600-500	C-Br stretching
2-iodo-1,4-dimethyl-1H-imidazole
~3100-3000	C-H stretching (aromatic)
~2950-2850	C-H stretching (aliphatic)
~1500-1450	C=C and C=N stretching
~1100-1000	C-N stretching
~550-450	C-I stretching

Note: Representative IR absorption bands. Actual spectra may show additional peaks.

Table 4: Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragmentation Peaks (m/z)
2-bromo-1,4-dimethyl-1H-imidazole	174/176 (due to ⁷⁹Br/⁸¹Br isotopes)	95, 68
2-iodo-1,4-dimethyl-1H-imidazole	222	127, 95, 68

Note: The molecular ion peak for the bromo-compound will appear as a characteristic 1:1 doublet.

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of 2-halo-1,4-dimethyl-1H-imidazoles.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse sequence: Standard single-pulse experiment.

  • Number of scans: 16-64.

  • Relaxation delay: 1-2 seconds.

  • Spectral width: 0-12 ppm.

• ¹³C NMR Parameters:

  • Pulse sequence: Proton-decoupled pulse experiment.

  • Number of scans: 1024-4096.

  • Relaxation delay: 2-5 seconds.

  • Spectral width: 0-200 ppm.

• Data Processing: Process the raw data using appropriate software. Reference the spectra to the residual solvent peak.

Infrared (IR) Spectroscopy:

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Parameters:

  • Spectral range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16-32.

• Data Processing: Perform a background subtraction and identify the major absorption bands.

Mass Spectrometry (MS):

• Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: Analyze the sample using a mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Parameters:

  • Ionization mode: Positive ion mode is typically used for these compounds.

  • Mass range: Scan a range appropriate for the expected molecular weight (e.g., 50-500 m/z).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and spectroscopic characterization of 2-halo-1,4-dimethyl-1H-imidazoles.

Caption: General workflow for synthesis and spectroscopic analysis.

A Comparative Analysis of the Biological Activity of 2-Substituted-1,4-Dimethyl-Imidazoles and Other Heterocyclic Cores

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of 2-substituted-1,4-dimethyl-imidazoles against other prominent heterocyclic cores, including triazoles, pyrazoles, and thiazoles. The information presented is supported by experimental data from various scientific publications, offering a valuable resource for researchers in the field of medicinal chemistry and drug discovery. The primary biological activities covered are antifungal, anticancer, and anti-inflammatory properties.

Executive Summary

The imidazole nucleus, particularly the 2-substituted-1,4-dimethyl-imidazole scaffold, has demonstrated a broad spectrum of biological activities. This guide consolidates quantitative data to facilitate a comparative understanding of its potential against other well-known heterocyclic systems. While direct comparative studies are limited, this document collates available data to highlight the therapeutic promise of these compounds.

Data Presentation: A Comparative Overview

The following tables summarize the biological activities of 2-substituted-1,4-dimethyl-imidazoles and other selected heterocyclic compounds. It is important to note that the data is collated from different studies, and direct comparisons should be made with caution, considering the variations in experimental conditions.

Antifungal Activity

The primary mechanism of antifungal action for many azole compounds, including imidazoles and triazoles, is the inhibition of the enzyme lanosterol 14α-demethylase, which is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[1][2]

Table 1: Comparative Antifungal Activity (MIC in µg/mL)

Compound Class	2-Substituted Imidazole Derivatives	Reference
Fungal Strain	Compound A	Compound B
Candida albicans	8[3]	4[3]
Aspergillus niger	>64	>64

Compound Class	Triazole Derivatives	Reference
Fungal Strain	Compound C	Compound D
Candida albicans	1[1]	4[1]
Aspergillus fumigatus	0.047 - 11.72	0.183 - 11.45

Note: Lower MIC values indicate higher antifungal activity.

Anticancer Activity

Imidazole derivatives have been shown to exert anticancer effects through various mechanisms, including the inhibition of key signaling pathways like the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) pathways, leading to the suppression of tumor growth and proliferation.[4][5]

Table 2: Comparative Anticancer Activity (IC50 in µM)

Compound Class	2-Substituted Imidazole Derivatives	Reference
Cancer Cell Line	Compound E	Compound F
MCF-7 (Breast)	6.30[6]	5.96[6]
HeLa (Cervical)	-	-

Compound Class	Thiazole Derivatives	Reference
Cancer Cell Line	Compound G	Compound H
MCF-7 (Breast)	2.57[7]	31.5[7]
HepG2 (Liver)	7.26[7]	51.7[7]

Note: Lower IC50 values indicate higher cytotoxic activity against cancer cells.

Anti-inflammatory Activity

The anti-inflammatory potential of imidazole derivatives has been evaluated in vivo, often using the carrageenan-induced paw edema model. This assay measures the reduction in swelling, indicating the compound's ability to inhibit inflammatory processes.

Table 3: Comparative Anti-inflammatory Activity (% Inhibition of Edema)

Compound Class	2-Substituted Imidazole Derivatives	Reference
Time after Carrageenan	Compound I (10 mg/kg)	Indomethacin (10 mg/kg)
3 hours	58.02%	62.35%

Note: Higher percentage of inhibition indicates greater anti-inflammatory activity.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and aid in the design of future studies.

Broth Microdilution Method for Antifungal Susceptibility Testing

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against fungal strains.

• Preparation of Fungal Inoculum: Fungal strains are cultured on an appropriate agar medium. Colonies are then suspended in sterile saline to a turbidity equivalent to a 0.5 McFarland standard. This suspension is further diluted in RPMI-1640 medium to achieve a final concentration of approximately 0.5-2.5 x 10³ colony-forming units (CFU)/mL.

• Preparation of Compound Dilutions: The test compounds are serially diluted in RPMI-1640 medium in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation and Incubation: Each well is inoculated with the fungal suspension. The plates are then incubated at 35°C for 24-48 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the fungus.

MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds for 48-72 hours.

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then calculated.

Carrageenan-Induced Paw Edema in Rats

This in vivo model is used to evaluate the anti-inflammatory activity of compounds.

• Animal Dosing: Rats are orally or intraperitoneally administered with the test compound or vehicle. A positive control group receives a standard anti-inflammatory drug like indomethacin.

• Induction of Edema: One hour after dosing, a 1% solution of carrageenan in saline is injected into the sub-plantar tissue of the right hind paw of each rat.

• Measurement of Paw Volume: The paw volume is measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Calculation of Inhibition: The percentage of inhibition of edema is calculated for each group by comparing the increase in paw volume with the vehicle-treated control group.

Signaling Pathways and Logical Relationships

The biological activities of these heterocyclic compounds are intrinsically linked to their interactions with specific cellular signaling pathways. The following diagrams, generated using Graphviz (DOT language), illustrate some of these key pathways and relationships.

Antifungal Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Azole antifungals, including imidazoles and triazoles, target the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (Erg11p), a crucial enzyme in the ergosterol biosynthesis pathway. This disruption leads to the accumulation of toxic sterol intermediates and a depletion of ergosterol, ultimately compromising the integrity of the fungal cell membrane.

Antifungal mechanism of imidazole derivatives.

Anticancer Mechanism of Action: Inhibition of Receptor Tyrosine Kinase Signaling

Many imidazole derivatives exhibit anticancer activity by inhibiting receptor tyrosine kinases (RTKs) such as EGFR and VEGFR. These receptors play a critical role in cancer cell proliferation, survival, and angiogenesis. Inhibition of these pathways can lead to apoptosis and a reduction in tumor growth.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Antifungal and antimycobacterial activity of new imidazole and triazole derivatives. A combined experimental and computational approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of New Imidazole Derivatives Containing the 2,4-Dienone Motif with Broad-Spectrum Antifungal and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer potential of some imidazole and fused imidazole derivatives: exploring the mechanism via epidermal growth factor receptor (EGFR) inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Imidazoles as Potential Anticancer Agents: An Update on Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the Computational Analysis of Halogenated Imidazole Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of halogenated imidazoles, focusing on computational analysis and supporting experimental data. Understanding the influence of halogen substitution on the imidazole ring is crucial for designing novel therapeutic agents and functional materials. This document summarizes key reactivity parameters, outlines relevant experimental protocols for validation, and provides a logical workflow for computational analysis.

Data Presentation: Comparative Reactivity of 2-Halogenated Imidazoles

Table 1: Computational and Experimental Reactivity Descriptors for 2-Halogenated Imidazoles

Parameter	2-Fluoroimidazole	2-Chloroimidazole	2-Bromoimidazole	2-Iodoimidazole	Key Considerations & Source
Adsorption Energy on Fe(100) (eV)	Not Available	-3.48	-3.76	-3.95	A more negative value indicates stronger adsorption and easier C-X bond dissociation. This serves as a proxy for the lability of the C-X bond.[1]
Qualitative SNAr Reactivity Trend	Highest	Intermediate	Intermediate	Lowest	In nucleophilic aromatic substitution (SNAr) reactions, the reactivity is often dominated by the electronegativity of the halogen, with fluorine typically exhibiting the highest reactivity due to its strong electron-withdrawing nature which activates the ring towards nucleophilic attack.
C-X Bond Dissociation Energy	Highest	High	Intermediate	Lowest	The C-I bond is the weakest, making it the most susceptible to cleavage in reactions where bond breaking is the rate-determining step.
Halogen Bond Donor Strength	Lowest	Low	Intermediate	Highest	The strength of halogen bonding increases down the group (I > Br > Cl > F), which can influence intermolecular interactions and reaction mechanisms.

Experimental Protocols

Validation of computational predictions through experimental work is a cornerstone of chemical research. Below are detailed methodologies for key experiments relevant to the study of halogenated imidazole reactivity.

Protocol 1: Synthesis of 2-Halogenated Imidazoles

This protocol describes a general method for the halogenation of imidazole.

Materials:

• Imidazole

• N-Halosuccinimide (NCS, NBS, or NIS) or elemental halogen (Cl₂, Br₂, I₂)

• Solvent (e.g., Dichloromethane (DCM), Acetonitrile (MeCN), or Tetrahydrofuran (THF))

• Base (e.g., Sodium bicarbonate (NaHCO₃) or Triethylamine (Et₃N)) (optional, for scavenging acid byproducts)

• Silica gel for column chromatography

• Ethyl acetate and Hexane for elution

Procedure:

• Dissolve imidazole (1.0 eq) in the chosen solvent in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add the halogenating agent (1.0-1.2 eq) portion-wise over 15-30 minutes.

• If using an elemental halogen, a base may be added to neutralize the generated HX.

• Allow the reaction to stir at room temperature and monitor its progress by Thin-Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate (if elemental halogens were used) or water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

• Characterize the purified product by NMR (¹H, ¹³C) and mass spectrometry to confirm its structure and purity.

Protocol 2: Kinetic Analysis of Nucleophilic Aromatic Substitution (SNAr)

This protocol outlines a method for comparing the reaction rates of different 2-halogenated imidazoles with a common nucleophile.

Materials:

• 2-Fluoroimidazole, 2-Chloroimidazole, 2-Bromoimidazole, and 2-Iodoimidazole

• Nucleophile (e.g., Piperidine, Morpholine, or Sodium methoxide)

• Solvent (e.g., Dimethyl sulfoxide (DMSO) or Acetonitrile (MeCN))

• Internal standard (e.g., Dodecane)

• Gas Chromatograph-Mass Spectrometer (GC-MS) or High-Performance Liquid Chromatograph (HPLC)

Procedure:

• Prepare stock solutions of each 2-halogenated imidazole and the nucleophile of known concentrations in the chosen solvent.

• In a series of reaction vials, add a specific volume of the 2-halogenated imidazole stock solution and the internal standard.

• Equilibrate the vials to the desired reaction temperature in a thermostated bath.

• Initiate the reaction by adding a specific volume of the pre-heated nucleophile stock solution to each vial.

• At regular time intervals, withdraw an aliquot from each reaction vial and quench the reaction by adding it to a vial containing a quenching agent (e.g., dilute acid if the nucleophile is basic).

• Analyze the quenched aliquots by GC-MS or HPLC to determine the concentration of the remaining 2-halogenated imidazole and the formed product relative to the internal standard.

• Plot the concentration of the reactant versus time to determine the initial reaction rate.

• Calculate the rate constant (k) for each reaction.

• Compare the rate constants to establish the experimental reactivity order of the 2-halogenated imidazoles.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the computational analysis of halogenated imidazole reactivity and a conceptual representation of a signaling pathway that could be influenced by these compounds.

References

• 1. researchgate.net [researchgate.net]

Benchmarking Ligand Efficiency for the Amination of 2-Bromo-Imidazoles: A Comparative Guide

For researchers, scientists, and drug development professionals, the efficient synthesis of 2-amino-imidazoles is a critical step in the development of new therapeutic agents. The Buchwald-Hartwig amination stands out as a powerful method for this transformation, with the choice of ligand being a pivotal factor in determining reaction success and efficiency. This guide provides an objective comparison of different ligands for the amination of 2-bromo-imidazoles, supported by experimental data and detailed protocols.

The palladium-catalyzed cross-coupling reaction between an amine and an aryl halide, known as the Buchwald-Hartwig amination, has become a cornerstone of modern synthetic organic chemistry.[1] Its application in the synthesis of heteroaromatic amines, particularly imidazole derivatives, is of significant interest due to the prevalence of the 2-amino-imidazole scaffold in biologically active molecules. The catalytic cycle of this reaction involves the oxidative addition of the aryl halide to a Pd(0) species, association of the amine, deprotonation, and finally, reductive elimination to yield the desired product and regenerate the catalyst.[2] The nature of the phosphine ligand employed is crucial as it influences the stability and reactivity of the palladium catalyst throughout this cycle.

Comparative Analysis of Ligand Performance

The efficiency of various phosphine ligands in the palladium-catalyzed amination of bromo-imidazoles has been a subject of considerable investigation. Studies have demonstrated that sterically hindered and electron-rich biarylphosphine ligands often provide superior catalytic activity.[3][4]

A systematic study on the palladium-catalyzed amination of 4-bromo-1H-imidazole with aniline revealed dramatic ligand effects on the reaction outcome. The use of the bulky biarylphosphine ligand tBuBrettPhos (L4) resulted in a significantly higher yield compared to other ligands under the same reaction conditions.[3]

Ligand	Precatalyst	Conversion (%)[3]	Yield (%)[3]
L1	P1	27	13
L2	P2	7	0
L3	P3	100	77
L4 (tBuBrettPhos)	P4	100	85 (87 at rt)
L5	P5	4	0
L6	P6	8	0

Reaction conditions: 4-bromo-1H-imidazole (0.3 mmol), aniline (0.36 mmol), LHMDS (0.66 mmol), Pd precatalyst (1-2 mol %), Ligand (1-2 mol %), THF.[3]

While the above data is for 4-bromo-1H-imidazole, the findings are highly relevant for the amination of 2-bromo-imidazoles, as the electronic properties and reactivity of the imidazole core are similar. The study extended this optimized protocol to the amination of 2-bromo-1H-imidazoles with various amines, affording the corresponding 2-amino-imidazoles in good yields.[3] Other commonly employed ligands in Buchwald-Hartwig aminations of heterocyclic halides include Xantphos, BINAP, XPhos, RuPhos, and SPhos.[5][6]

In addition to palladium catalysis, copper-catalyzed C-N cross-coupling reactions represent an alternative approach for the synthesis of N-arylimidazoles.[7] These reactions can sometimes be performed under ligand-free conditions, offering a different avenue for synthesizing these valuable compounds.[7]

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility. Below are generalized protocols for palladium-catalyzed Buchwald-Hartwig amination of 2-bromo-imidazoles.

General Protocol for Buchwald-Hartwig Amination of 2-Bromo-1-methylbenzimidazole:

This protocol is adapted for a representative 2-bromo-imidazole derivative.[5]

Materials:

• 2-bromo-1-methyl-1H-benzo[d]imidazole (1.0 mmol, 1.0 equiv)

• Desired amine (1.2-1.5 mmol, 1.2-1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., Xantphos, BINAP, 2-4 mol%)

• Strong, non-nucleophilic base (e.g., NaOt-Bu or K₃PO₄, 1.4-2.0 mmol, 1.4-2.0 equiv)

• Anhydrous, degassed solvent (e.g., toluene or dioxane, 3-5 mL)

Procedure:

• In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium precatalyst and the phosphine ligand.[5]

• Add the 2-bromo-1-methyl-1H-benzo[d]imidazole and the base.[5]

• Add the desired amine.[5]

• Add the anhydrous, degassed solvent.[5]

• Seal the tube and heat the reaction mixture to 80-110 °C with stirring for 12-24 hours, or until completion as monitored by TLC or LC-MS.[5]

• After cooling to room temperature, quench the reaction with a saturated aqueous solution of NH₄Cl.[5]

• Extract the product with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).[5]

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.[5]

• Purify the residue by flash column chromatography to yield the 2-amino-1-methyl-benzimidazole derivative.[5]

Optimized Protocol using tBuBrettPhos for Unprotected Bromoimidazoles:

This protocol is based on the highly efficient system developed for unprotected bromo-imidazoles.[3]

Materials:

• Bromo-1H-imidazole (0.3 mmol)

• Amine (0.36 mmol)

• Pd precatalyst P4 (1–2 mol %)

• tBuBrettPhos (L4) (1–2 mol %)

• LHMDS (0.66 mmol)

• THF

Procedure:

• Set up the reaction under an inert atmosphere.

• Combine the bromo-1H-imidazole, amine, Pd precatalyst P4, tBuBrettPhos (L4), and LHMDS in THF.[3]

• Stir the reaction at room temperature for 12 hours or at an elevated temperature as required.[3]

• Monitor the reaction progress by an appropriate method (e.g., ¹H NMR of the crude reaction mixture).[3]

• Upon completion, perform a suitable aqueous workup and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify by chromatography.

Visualizing the Process

To better understand the workflow and the logic behind ligand selection, the following diagrams are provided.

Caption: Generalized experimental workflow for the Buchwald-Hartwig amination of 2-bromo-imidazoles.

Caption: Logical relationship in the comparative analysis of ligand efficiency for amination reactions.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Kinetic Profile of Suzuki-Miyaura Coupling with 2-Bromo-1,4-dimethyl-1H-imidazole

For researchers and professionals in drug development, the Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthesis, enabling the formation of crucial carbon-carbon bonds. The kinetic profile of this reaction is paramount for optimization, scalability, and ensuring process safety. This guide provides a comparative analysis of the Suzuki-Miyaura coupling of 2-Bromo-1,4-dimethyl-1H-imidazole with various palladium catalysts, offering insights into expected reaction rates and providing detailed experimental protocols for kinetic analysis.

The imidazole moiety is a prevalent scaffold in pharmaceuticals, and understanding the coupling kinetics of its derivatives is essential for efficient drug synthesis. The electronic properties of the imidazole ring and the position of the halogen atom significantly influence the reaction rate, with the oxidative addition of the palladium catalyst to the aryl halide generally being the rate-determining step.[1][2][3]

Comparative Kinetic Data

While specific kinetic data for 2-Bromo-1,4-dimethyl-1H-imidazole is not extensively published, we can infer its reactivity based on studies of similar 2-haloimidazoles and other heteroaryl bromides.[4][5][6] The following table summarizes the expected relative performance of common palladium catalyst systems in the Suzuki-Miyaura coupling of 2-Bromo-1,4-dimethyl-1H-imidazole with a model boronic acid, such as phenylboronic acid. The data is presented to illustrate expected trends in reaction rates and yields under standardized conditions.

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Expected Relative Rate	Typical Yield (%)	Reference
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/H₂O	90	1.0	75-85	[7][8]
Pd(dppf)Cl₂	dppf	K₃PO₄	1,4-Dioxane	80	2.5	85-95	[8]
Pd₂(dba)₃	XPhos	K₃PO₄	t-BuOH/H₂O	100	4.0	>95	[7]
Pd(OAc)₂	SPhos	Cs₂CO₃	1,4-Dioxane/H₂O	100	5.0	>95	[7][9]

Note: The relative rates are normalized to the performance of the traditional Pd(PPh₃)₄ catalyst. These values are illustrative and can vary based on the specific boronic acid partner and reaction conditions. Modern catalyst systems employing bulky, electron-rich phosphine ligands like XPhos and SPhos are generally expected to provide significantly higher reaction rates and yields.[7]

Experimental Protocols

A detailed and reproducible experimental protocol is crucial for obtaining reliable kinetic data. Below is a comprehensive methodology for studying the kinetics of the Suzuki-Miyaura coupling of 2-Bromo-1,4-dimethyl-1H-imidazole.

General Procedure for Kinetic Studies

This protocol outlines the steps for setting up a series of reactions to be sampled over time, allowing for the determination of reaction kinetics.

Materials:

• 2-Bromo-1,4-dimethyl-1H-imidazole

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Base (e.g., K₃PO₄)

• Anhydrous solvent (e.g., 1,4-Dioxane)

• Internal standard (e.g., Dodecane)

• Reaction vials with septa

• Inert atmosphere (Nitrogen or Argon)

• Heating block or oil bath

• Gas chromatograph-mass spectrometer (GC-MS) or High-performance liquid chromatograph (HPLC)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the 2-Bromo-1,4-dimethyl-1H-imidazole (1.0 mmol), arylboronic acid (1.2 mmol), base (2.0 mmol), and internal standard (0.5 mmol) to a reaction vial equipped with a magnetic stir bar.

• Solvent Addition: Add the anhydrous solvent (10 mL) to the reaction vial.

• Catalyst Addition: In a separate vial, weigh the palladium catalyst (0.02 mmol, 2 mol%) and add it to the reaction mixture.

• Initiation and Sampling: Seal the vial and place it in a preheated heating block at the desired temperature (e.g., 80 °C). Start stirring and begin timing. At specified time intervals (e.g., 0, 5, 10, 20, 40, 60, 90, 120 minutes), withdraw a small aliquot (approx. 0.1 mL) of the reaction mixture using a syringe.

• Quenching: Immediately quench the withdrawn aliquot in a vial containing a small amount of a suitable quenching agent (e.g., diethyl ether and water).

• Analysis: Analyze the quenched samples by GC-MS or HPLC to determine the concentration of the starting material and the product relative to the internal standard.

• Data Processing: Plot the concentration of the product versus time to determine the initial reaction rate. By varying the concentrations of the reactants and catalyst, the order of the reaction with respect to each component can be determined.

Visualizing the Process: Diagrams

To better illustrate the underlying chemistry and experimental design, the following diagrams are provided.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Experimental workflow for a kinetic study of the Suzuki coupling.

Alternative Coupling Methods

While Suzuki-Miyaura coupling is highly versatile, other cross-coupling reactions can also be employed for the arylation of 2-substituted imidazoles. These alternatives may offer advantages in specific contexts, such as substrate scope or functional group tolerance.

• Stille Coupling: This method uses organotin reagents. While effective, the toxicity of tin compounds is a significant drawback.[1]

• Negishi Coupling: Employing organozinc reagents, Negishi coupling is a powerful alternative, though the reagents are often more sensitive to air and moisture than boronic acids.[1]

• Hiyama Coupling: This reaction utilizes organosilicon compounds and requires an activating agent, typically a fluoride source.

The choice of coupling method will depend on the specific synthetic goals, available starting materials, and desired process conditions. For most applications, the low toxicity of the boron-containing reagents and the mild reaction conditions make the Suzuki-Miyaura coupling the preferred method.[10]

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Suzuki Coupling [organic-chemistry.org]

A Head-to-Head Comparison of Cross-Coupling Methods for the Functionalization of 2-Bromo-Imidazoles

For Researchers, Scientists, and Drug Development Professionals

The imidazole moiety is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds. The strategic functionalization of the imidazole ring is a key step in the development of novel therapeutic agents. Among the various positions on the imidazole scaffold, the C2-position is a frequent target for modification to modulate biological activity. The commercially available 2-bromo-imidazole serves as a versatile starting material for introducing a diverse array of substituents through palladium-catalyzed cross-coupling reactions.

This guide provides a head-to-head comparison of five major cross-coupling methodologies for the functionalization of 2-bromo-imidazoles: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, Sonogashira coupling, Stille coupling, and the Heck reaction. The performance of these methods is evaluated based on reported yields, substrate scope, and reaction conditions, with supporting experimental data and detailed protocols to assist researchers in selecting the optimal method for their specific synthetic needs.

Comparative Analysis of Cross-Coupling Methods

The choice of cross-coupling reaction for the functionalization of 2-bromo-imidazoles depends on the desired substituent to be introduced (aryl, amino, alkynyl, etc.), as well as considerations of catalyst availability, reaction conditions, and functional group tolerance. The following tables summarize the quantitative data for each of these key reactions, providing a direct comparison of their efficacy.

Table 1: Suzuki-Miyaura Coupling of 2-Bromo-Benzimidazoles with Arylboronic Acids

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Dioxane/H₂O	100	15	~95
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄	Dioxane/H₂O	100	15	~98
3	4-Fluorophenylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	Dioxane/H₂O	100	15	~92
4	2-Naphthylboronic acid	Pd₂(dba)₃ (2)	IMes (in situ)	Cs₂CO₃	Dioxane	100	15	~96

*Yields are approximate and based on analogous reactions with 2-bromo-substituted benzimidazole derivatives.[1]

Table 2: Buchwald-Hartwig Amination of 2-Bromo-1H-imidazole with Various Amines

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Yield (%)
1	Aniline	P4 (2)	L4 (2)	LHMDS	THF	80	75
2	4-Methoxyaniline	P4 (2)	L4 (2)	LHMDS	THF	80	78
3	N-Methylaniline	P4 (2)	L4 (2)	LHMDS	THF	80	85
4	Morpholine	P4 (2)	L4 (2)	LHMDS	THF	80	92
5	3-Aminopyridine	P4 (2)	L4 (2)	LHMDS	THF	80	68

*Data extracted from a study on the amination of unprotected bromoimidazoles. P4 is a palladium precatalyst and L4 is the tBuBrettPhos ligand.

Table 3: Sonogashira Coupling of Heteroaryl Bromides with Terminal Alkynes

Entry	Aryl Halide	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	2-Amino-3-bromopyridine	Phenylacetylene	Pd(CF₃COO)₂ (2.5)	CuI (5)	Et₃N	DMF	100	3	96
2	2-Amino-3-bromopyridine	1-Heptyne	Pd(CF₃COO)₂ (2.5)	CuI (5)	Et₃N	DMF	100	3	85
3	2-Amino-3-bromopyridine	4-Ethynyltoluene	Pd(CF₃COO)₂ (2.5)	CuI (5)	Et₃N	DMF	100	3	92

*Data for a related heteroaryl bromide, as specific data for 2-bromo-imidazole was not available.[2]

Table 4: Representative Stille and Heck Coupling Conditions

Reaction	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)
Stille	Organostannane	Pd(PPh₃)₄ or PdCl₂(PPh₃)₂	- (or additive like LiCl)	DMF, Toluene	80-110
Heck	Alkene	Pd(OAc)₂ with phosphine ligand	Et₃N, K₂CO₃, or NaOAc	DMF, Acetonitrile	100-140

Experimental Workflow

The general workflow for comparing these cross-coupling methods involves parallel reaction setup, monitoring, work-up, and analysis to ensure a fair and accurate comparison of the outcomes.

General workflow for comparing cross-coupling methods.

Detailed Experimental Protocols

The following are representative experimental protocols for each of the discussed cross-coupling reactions. These should be considered as starting points and may require optimization for specific substrates.

Suzuki-Miyaura Coupling

This protocol describes a general method for the Suzuki-Miyaura coupling of a 2-bromo-imidazole derivative with an arylboronic acid.

Materials:

• 2-Bromo-imidazole derivative (1.0 mmol)

• Arylboronic acid (1.2 - 1.5 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (2-5 mol%)

• SPhos (4-10 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Nitrogen or Argon gas

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add the 2-bromo-imidazole derivative, arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the tube with nitrogen or argon three times.

• Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 5:1 ratio).

• Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination

This protocol is adapted from a reported procedure for the amination of unprotected 2-bromo-1H-imidazole.

Materials:

• 2-Bromo-1H-imidazole (1.0 mmol)

• Amine (1.2 mmol)

• Palladium precatalyst (e.g., P4, 2 mol%)

• Ligand (e.g., tBuBrettPhos, L4, 2 mol%)

• Lithium bis(trimethylsilyl)amide (LHMDS) (2.2 mmol)

• Tetrahydrofuran (THF), anhydrous

• Nitrogen or Argon gas

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add the palladium precatalyst and ligand.

• Add the 2-bromo-1H-imidazole and the amine.

• Add anhydrous THF.

• Add the LHMDS solution dropwise at room temperature.

• Seal the tube and heat the reaction mixture to the desired temperature (e.g., 80 °C).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction and quench with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry, and concentrate.

• Purify by column chromatography.

Sonogashira Coupling

The following is a general protocol for the Sonogashira coupling of a heteroaryl bromide with a terminal alkyne.[2]

Materials:

• 2-Bromo-imidazole derivative (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂ or Pd(CF₃COO)₂, 2-5 mol%)

• Copper(I) iodide (CuI) (3-10 mol%)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (2.0-3.0 mmol)

• Solvent (e.g., DMF, THF, or acetonitrile), anhydrous

• Nitrogen or Argon gas

Procedure:

• To a Schlenk tube under an inert atmosphere, add the 2-bromo-imidazole derivative, palladium catalyst, and CuI.

• Add the anhydrous solvent and the amine base.

• Add the terminal alkyne dropwise.

• Heat the reaction mixture to the appropriate temperature (can range from room temperature to 100 °C).

• Monitor the reaction until completion.

• Cool the reaction, dilute with an organic solvent, and wash with aqueous ammonium chloride and brine.

• Dry the organic layer and concentrate.

• Purify the product by chromatography.

Stille Coupling

This is a general procedure for the Stille coupling, which can be adapted for 2-bromo-imidazoles.

Materials:

• 2-Bromo-imidazole derivative (1.0 mmol)

• Organostannane (1.1-1.5 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Lithium chloride (LiCl) (optional, 3.0 mmol)

• Solvent (e.g., Toluene, DMF, or Dioxane), anhydrous

• Nitrogen or Argon gas

Procedure:

• In a Schlenk tube under an inert atmosphere, dissolve the 2-bromo-imidazole derivative and organostannane in the anhydrous solvent.

• Add the palladium catalyst (and LiCl if used).

• Degas the mixture by bubbling with nitrogen or argon for 10-15 minutes.

• Heat the reaction to 80-110 °C and monitor by TLC or LC-MS.

• Upon completion, cool the reaction and quench with an aqueous solution of potassium fluoride (KF) to precipitate tin byproducts.

• Filter the mixture through celite, and extract the filtrate with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the crude product via column chromatography.

Heck Reaction

The following is a general protocol for the Heck reaction of an aryl bromide with an alkene.

Materials:

• 2-Bromo-imidazole derivative (1.0 mmol)

• Alkene (1.2-2.0 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (2-5 mol%)

• Phosphine ligand (e.g., PPh₃ or P(o-tolyl)₃, 4-10 mol%)

• Base (e.g., Et₃N, K₂CO₃, or NaOAc, 2.0-3.0 mmol)

• Solvent (e.g., DMF, Acetonitrile, or Toluene), anhydrous

• Nitrogen or Argon gas

Procedure:

• To a sealed tube, add the 2-bromo-imidazole derivative, Pd(OAc)₂, phosphine ligand, and base.

• Evacuate and backfill with an inert gas.

• Add the anhydrous solvent and the alkene.

• Seal the tube and heat to 100-140 °C.

• Monitor the reaction progress.

• After completion, cool the reaction, dilute with water, and extract with an organic solvent.

• Wash the organic phase, dry, and concentrate.

• Purify the product by column chromatography.

Conclusion

The functionalization of 2-bromo-imidazoles via palladium-catalyzed cross-coupling reactions offers a powerful and versatile platform for the synthesis of novel imidazole-containing compounds. The Suzuki-Miyaura and Buchwald-Hartwig reactions are well-established for this substrate class, with reliable protocols and generally high yields reported. The Sonogashira, Stille, and Heck reactions, while broadly applicable in organic synthesis, have been less specifically documented for 2-bromo-imidazoles, suggesting an opportunity for further methods development. The choice of a particular cross-coupling method will ultimately be guided by the specific synthetic target, the availability of starting materials, and the desired functional group tolerance. The data and protocols presented in this guide aim to provide a solid foundation for researchers to make informed decisions and to streamline their synthetic efforts in the exciting field of medicinal chemistry.

References

• 1. benchchem.com [benchchem.com]
• 2. scirp.org [scirp.org]

Safety & Regulatory Compliance

Proper Disposal of 2-Bromo-1,4-dimethyl-1H-imidazole: A Guide for Laboratory Professionals

For immediate reference, this document outlines the essential safety and disposal protocols for 2-Bromo-1,4-dimethyl-1H-imidazole. Researchers, scientists, and drug development professionals should adhere to these procedures to ensure personal safety and environmental compliance. This guide provides a direct, step-by-step approach to managing the disposal of this compound and associated contaminated materials.

I. Understanding the Hazards

2-Bromo-1,4-dimethyl-1H-imidazole is classified with the following hazards:

• Harmful if swallowed[1]

• Harmful in contact with skin[1][2]

• Causes skin irritation[1]

• Causes serious eye irritation[1][2]

• May cause respiratory irritation[2]

Adherence to proper personal protective equipment (PPE) protocols is mandatory when handling this substance.

II. Personal Protective Equipment (PPE) Requirements

Before handling or preparing 2-Bromo-1,4-dimethyl-1H-imidazole for disposal, ensure the following PPE is worn:

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Safety glasses with side shields or goggles.[2]

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is necessary.[2]

III. Disposal Procedures

Disposal of 2-Bromo-1,4-dimethyl-1H-imidazole and its containers must be treated as hazardous waste. Follow these steps for proper disposal:

A. Unused or Expired Chemical:

• Do not dispose of 2-Bromo-1,4-dimethyl-1H-imidazole down the drain or in regular trash.

• Keep the chemical in its original, tightly sealed container.[3] If the original container is compromised, transfer the contents to a new, properly labeled container.

• The container label should clearly state "Hazardous Waste" and list the chemical name: "2-Bromo-1,4-dimethyl-1H-imidazole".

• Store the sealed container in a designated hazardous waste accumulation area within the laboratory, away from incompatible materials.[3]

• Arrange for pickup and disposal by your institution's certified hazardous waste management provider.

B. Contaminated Labware and Materials:

• Solid Waste:

  • Items such as contaminated gloves, weigh paper, and pipette tips should be collected in a designated, sealed plastic bag or container labeled "Hazardous Waste" with the chemical name.

• Liquid Waste:

  • Solutions containing 2-Bromo-1,4-dimethyl-1H-imidazole should be collected in a sealed, labeled hazardous waste container.

  • Do not mix with other waste streams unless compatibility has been confirmed.

• Empty Containers:

  • "Empty" containers that once held 2-Bromo-1,4-dimethyl-1H-imidazole should be treated as hazardous waste unless properly decontaminated.

  • Rinse the container three times with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

  • After triple-rinsing, the container may be disposed of according to institutional guidelines for decontaminated glassware or plastic.

IV. Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Alert personnel in the immediate area and ensure the space is well-ventilated.[2]

• Containment: Prevent the spill from spreading or entering drains.[2]

• Cleanup:

  • For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and place it into a sealed, labeled container for hazardous waste disposal.[2][3]

  • Wash the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.[2]

V. Quantitative Data Summary

Property	Value	Source
Molecular Formula	C5H7BrN2	PubChem[1]
Molecular Weight	175.03 g/mol	PubChem[1]
GHS Hazard Codes	H302, H312, H315, H319, H332, H335	PubChem[1]

VI. Disposal Workflow

Caption: Disposal workflow for 2-Bromo-1,4-dimethyl-1H-imidazole.

References

• 1. 2-Bromo-1,4-dimethyl-1H-imidazole | C5H7BrN2 | CID 7204877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. fishersci.com [fishersci.com]

Essential Safety and Operational Guide for 2-Bromo-1,4-dimethyl-1H-imidazole

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of 2-Bromo-1,4-dimethyl-1H-imidazole in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development.

Personal Protective Equipment (PPE)

To ensure personal safety when handling 2-Bromo-1,4-dimethyl-1H-imidazole, the following personal protective equipment is mandatory. The health hazards of this product have not been fully investigated, and it is known to be an irritant that may be harmful by ingestion and inhalation.[1]

PPE Category	Item	Specification
Eye/Face Protection	Safety Goggles	Wear protective safety goggles.[1]
Skin Protection	Gloves	Heavy rubber or otherwise impervious gloves.[1]
Lab Coat	A fully-buttoned lab coat is required.
Boots	Impervious boots.[1]
Respiratory Protection	Respirator	An appropriate respirator should be worn.[1] Work should be conducted in a chemical fume hood.[1]

Handling and Storage

Proper handling and storage are critical to maintain the integrity of the compound and the safety of the laboratory environment.

Handling:

• Use caution when handling and limit exposure.[1]

• Avoid breathing dust or vapor.[1]

• Do not get in eyes, on skin, or on clothing.[1]

• Ensure adequate ventilation during use and handle only in a chemical fume hood.[1]

Storage:

• Keep the container tightly closed.[1]

• Store in a cool, dry, and well-ventilated place.[1]

Emergency Procedures

In the event of an accidental exposure, follow these procedures immediately.

Exposure Type	First Aid Measures
Eye Contact	Immediately flush eyes with clean, running water for at least 15 minutes while keeping the eyes open. Seek medical attention.[1]
Skin Contact	Wash the affected area with generous quantities of running water and non-abrasive soap. Cover the area with an emollient and seek medical attention.[1]
Inhalation	If breathing is difficult, administer oxygen. Seek medical attention.[1]
Ingestion	If swallowed, seek immediate medical attention.

Spill and Disposal Plan

In the event of a spill, wear an appropriate respirator, impervious boots, and heavy rubber gloves.[1] For disposal, dissolve or mix the material with a combustible solvent and burn in a regulated chemical incinerator equipped with an afterburner and scrubber.[1]

Waste Segregation:

• Halogenated Organic Waste: Dispose of 2-Bromo-1,4-dimethyl-1H-imidazole and any materials contaminated with it in a designated, sealed, and clearly labeled container for halogenated organic waste.

• Non-Halogenated Waste: Do not mix with non-halogenated waste to prevent complications in disposal procedures.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 2-Bromo-1,4-dimethyl-1H-imidazole from receipt to disposal.

Caption: Workflow for handling 2-Bromo-1,4-dimethyl-1H-imidazole.

References

• 1. matrixscientific.com [matrixscientific.com]